Ethylene glycol-d4

• CAS: 2219-51-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Ethylene Glycol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Ethylene glycol-d4 (1,1,2,2-tetradeuterioethane-1,2-diol). The information is presented in a clear and concise format, with quantitative data summarized in tables for easy reference and comparison. Detailed experimental methodologies for the determination of these properties are also provided, alongside a logical relationship diagram to illustrate the interplay between these physical characteristics.

Core Physical Properties

Ethylene glycol-d4, a deuterated isotopologue of ethylene glycol, is a valuable solvent and starting material in various scientific applications, including nuclear magnetic resonance (NMR) spectroscopy and the synthesis of deuterated molecules. Its physical properties are crucial for its proper handling, application, and for the interpretation of experimental results.

Quantitative Data Summary

The fundamental physical properties of Ethylene glycol-d4 are summarized in the table below. These values have been compiled from various chemical suppliers and databases.

Property	Value	Units	Conditions
Molecular Weight	66.09[1][2][3][4]	g/mol	-
Density	1.184[1]	g/mL	at 25 °C
Boiling Point	196-198[1][5]	°C	-
Melting Point	-13[1][5]	°C	-
Refractive Index	1.428[1][2]	n20/D	at 20 °C
Form	Liquid[1][2]	-	at STP
Isotopic Purity	98[1][2][3]	atom % D	-
Assay	99[1]	% (CP)	-
Linear Formula	HOCD₂CD₂OH[1][2][3]	-	-
CAS Number	2219-51-4[1][2][3][4]	-	-

Experimental Protocols

The determination of the physical properties of a liquid compound like Ethylene glycol-d4 involves standardized experimental procedures. Below are detailed methodologies for the key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For small sample volumes, the micro-reflux method is commonly employed.[5]

Methodology:

• Sample Preparation: A small volume (approximately 0.5-1.0 mL) of Ethylene glycol-d4 is placed in a small test tube.

• Apparatus Setup: A thermometer is positioned in the test tube with the bulb approximately 1 cm above the liquid surface. The test tube is then placed in a heating block or an oil bath.

• Heating: The sample is heated gently.

• Observation: The temperature is recorded when the liquid begins to boil and a ring of condensing vapor is observed on the inner wall of the test tube, with the vapor temperature stabilizing. This stable temperature is the boiling point.[5]

Determination of Melting Point

The melting point is the temperature at which a substance changes from a solid to a liquid state. For substances that are liquid at room temperature, a cooling method is used to determine the freezing point, which is equivalent to the melting point.

Methodology:

• Sample Preparation: A sample of Ethylene glycol-d4 is placed in a small, thin-walled test tube.

• Apparatus Setup: A thermometer is immersed in the sample. The test tube is placed in a cooling bath (e.g., a mixture of ice and salt or a cryostat).

• Cooling: The sample is cooled slowly while being gently stirred.

• Observation: The temperature is recorded at regular intervals. The temperature at which the first crystals appear and the temperature at which the entire sample solidifies are noted. The melting point is the temperature at which the solid and liquid phases are in equilibrium, often observed as a plateau in the cooling curve.

Determination of Density

Density is the mass per unit volume of a substance. It is typically determined using a pycnometer or a graduated cylinder and a balance.

Methodology (using a graduated cylinder):

• Mass Measurement of Empty Cylinder: A clean, dry graduated cylinder is weighed on an analytical balance.

• Volume Measurement: A known volume of Ethylene glycol-d4 is added to the graduated cylinder. The volume is read from the bottom of the meniscus.

• Mass Measurement of Cylinder with Liquid: The graduated cylinder containing the liquid is reweighed.

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty cylinder from the mass of the cylinder with the liquid. The density is then calculated by dividing the mass of the liquid by its volume.[6][7][8] The measurement should be performed at a constant, recorded temperature.[6]

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a substance. It is commonly measured using a refractometer.

Methodology:

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index.

• Sample Application: A few drops of Ethylene glycol-d4 are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the light source is activated. The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

• Reading: The refractive index is read directly from the instrument's scale. The temperature at which the measurement is taken is crucial and should be recorded.

Logical Relationships of Physical Properties

The physical properties of a substance are interconnected. For instance, temperature influences density, and intermolecular forces affect both boiling and melting points. The following diagram illustrates the logical flow and relationship between these fundamental properties.

References

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 3. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. vernier.com [vernier.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. akbis.gaziantep.edu.tr [akbis.gaziantep.edu.tr]
• 7. wjec.co.uk [wjec.co.uk]
• 8. open.edu [open.edu]

Ethylene Glycol-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Ethylene Glycol-d4, a deuterated analog of ethylene glycol. This document outlines its chemical properties, applications, and detailed experimental protocols for its use in quantitative analysis.

Core Chemical Data

Ethylene glycol-d4 is a stable, isotopically labeled form of ethylene glycol, widely utilized in scientific research, particularly in analytical and metabolic studies. Its physical and chemical properties are summarized below.

Property	Value	References
CAS Number	2219-51-4	[1][2]
Molecular Formula	C₂H₂D₄O₂	[3]
Molecular Weight	66.09 g/mol	[3]
Appearance	Clear, colorless liquid	[3]
Boiling Point	196-198 °C	[3]
Melting Point	-13 °C	[3]
Density	1.184 g/mL at 25 °C	[3]
Synonyms	1,1,2,2-Tetradeuterioethane-1,2-diol, Ethylene-d4 Glycol	[3]

Applications in Research and Drug Development

Ethylene glycol-d4 serves as a crucial tool in various scientific disciplines due to its unique properties as a stable isotope-labeled compound.

• Internal Standard: Its most common application is as an internal standard in quantitative analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The known concentration of ethylene glycol-d4 allows for accurate quantification of its non-deuterated counterpart in complex biological matrices like serum and urine.[1][3]

• Tracer in Metabolic Studies: In drug development and toxicology research, it is used as a tracer to investigate the metabolic fate of ethylene glycol.[4] By tracking the deuterated metabolites, researchers can gain insights into the absorption, distribution, metabolism, and excretion (ADME) of the parent compound.

• NMR Solvent: As a deuterated solvent, it finds application in Nuclear Magnetic Resonance (NMR) spectroscopy for specific research purposes.[5]

Metabolic Pathway of Ethylene Glycol

The metabolism of ethylene glycol is a critical aspect of its toxicology. The parent compound itself has relatively low toxicity, but its metabolites are responsible for the associated adverse health effects, primarily metabolic acidosis and renal injury.[6][7] The metabolic pathway, which predominantly occurs in the liver, is initiated by the enzyme alcohol dehydrogenase.[4][7]

References

• 1. academic.oup.com [academic.oup.com]
• 2. Ethylene glycol (D₄, 98%) | DLM-1243-1 [isotope.com]
• 3. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ethylene Glycol and Propylene Glycol Toxicity: What Is the Biological Fate of Ethylene Glycol? | Environmental Medicine | ATSDR [archive.cdc.gov]
• 5. Ethylene glycol-d₆ (D, 98%) - Cambridge Isotope Laboratories, DLM-132-5 [isotope.com]
• 6. Ethylene Glycol Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. litfl.com [litfl.com]

Synthesis and isotopic purity of Ethylene glycol-d4

An in-depth technical guide on the synthesis and isotopic purity of Ethylene glycol-d4 for researchers, scientists, and drug development professionals.

Introduction

Ethylene glycol-d4 (1,1,2,2-tetradeuterioethane-1,2-diol) is a deuterated isotopologue of ethylene glycol. Its applications in scientific research are extensive, primarily serving as an internal standard in mass spectrometry-based quantification, a tracer for metabolic studies, and a solvent in NMR spectroscopy. The stability of the deuterium labels and the chemical similarity to its non-deuterated counterpart make it an invaluable tool in analytical and biomedical research. This guide provides a detailed overview of a common synthesis method and the analytical techniques for determining its isotopic purity.

Synthesis of Ethylene Glycol-d4

A prevalent and efficient method for the synthesis of Ethylene glycol-d4 is through the reduction of diethyl oxalate using a powerful deuterating agent, such as lithium aluminum deuteride (LiAlD₄).

Reaction Scheme

The synthesis is a two-step process starting from oxalic acid, which is first esterified to diethyl oxalate, followed by reduction with lithium aluminum deuteride to yield the final product.

Caption: Synthesis pathway of Ethylene glycol-d4.

Experimental Protocol

Materials:

• Oxalic acid dihydrate

• Ethanol (absolute)

• Sulfuric acid (concentrated)

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous tetrahydrofuran (THF)

• Sodium sulfate (anhydrous)

• Dichloromethane

Step 1: Synthesis of Diethyl Oxalate

• In a round-bottom flask equipped with a reflux condenser, a mixture of oxalic acid dihydrate (126 g, 1 mol), absolute ethanol (250 mL), and concentrated sulfuric acid (25 mL) is prepared.

• The mixture is refluxed for 6 hours.

• After cooling to room temperature, the reaction mixture is poured into 1 L of cold water and extracted with dichloromethane (3 x 150 mL).

• The combined organic layers are washed with a saturated sodium bicarbonate solution until effervescence ceases, then with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield diethyl oxalate.

Step 2: Synthesis of Ethylene Glycol-d4

• A solution of diethyl oxalate (73 g, 0.5 mol) in anhydrous THF (200 mL) is added dropwise to a stirred suspension of lithium aluminum deuteride (21 g, 0.5 mol) in anhydrous THF (500 mL) at 0 °C under an inert atmosphere (e.g., Argon).

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 4 hours.

• The reaction is cooled to 0 °C and cautiously quenched by the sequential dropwise addition of 21 mL of D₂O, 21 mL of 15% (w/v) NaOD solution in D₂O, and finally 63 mL of D₂O.

• The resulting precipitate is filtered off and washed with THF (3 x 100 mL).

• The combined filtrate and washings are dried over anhydrous sodium sulfate, and the solvent is removed by distillation.

• The crude product is purified by fractional distillation under reduced pressure to afford Ethylene glycol-d4.

Isotopic Purity Analysis

The determination of isotopic purity is critical for the application of Ethylene glycol-d4 as an internal standard. The primary methods for this analysis are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopy

¹H NMR spectroscopy is a powerful tool for assessing the degree of deuteration. The absence or significant reduction of signals corresponding to the methylene protons of ethylene glycol confirms the high isotopic enrichment.

Sample Preparation: A small amount of the synthesized Ethylene glycol-d4 is dissolved in a suitable NMR solvent (e.g., DMSO-d₆).

Data Analysis: The integral of the residual proton signal is compared to a known internal standard to quantify the isotopic purity.

Mass Spectrometry

Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to determine the molecular weight and isotopic distribution of the product.

Sample Preparation: The sample is typically derivatized (e.g., silylation) to improve its volatility for GC-MS analysis. For LC-MS, the sample can be directly infused or injected into the system.

Data Analysis: The mass spectrum will show a molecular ion peak corresponding to the fully deuterated species. The relative intensities of the isotopic peaks are used to calculate the isotopic enrichment.

Caption: Workflow for isotopic purity analysis.

Quantitative Data Summary

The following tables summarize the expected quantitative data from the synthesis and analysis of Ethylene glycol-d4.

Table 1: Synthesis Yields

Step	Product	Starting Material	Molar Ratio	Typical Yield (%)
1	Diethyl Oxalate	Oxalic Acid	1:1	85-90
2	Ethylene glycol-d4	Diethyl Oxalate	1:1	75-85

Table 2: Isotopic Purity and Quality Control

Parameter	Method	Specification
Isotopic Enrichment (D%)	NMR Spectroscopy	≥ 98%
Chemical Purity	GC-MS	≥ 99%
Molecular Weight	Mass Spectrometry	Expected: 66.09 g/mol
Residual Solvents	¹H NMR	< 0.1%

A Technical Guide to High-Purity Ethylene Glycol-d4 for Researchers and Drug Development Professionals

An in-depth exploration of the commercial sources, analytical applications, and synthesis of high-purity Ethylene glycol-d4, a critical reagent in modern research and development.

This technical guide provides a comprehensive overview of high-purity Ethylene glycol-d4 (1,1,2,2-tetradeuterioethane-1,2-diol), a deuterated analog of ethylene glycol. It is intended for researchers, scientists, and drug development professionals who utilize this compound as an internal standard in various analytical techniques. This document outlines commercial suppliers, provides detailed experimental protocols for its use in Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS), and discusses its synthesis and purification.

Commercial Suppliers of High-Purity Ethylene Glycol-d4

A variety of chemical suppliers offer high-purity Ethylene glycol-d4. The selection of a supplier often depends on the required purity, isotopic enrichment, available quantities, and specific documentation needs. Below is a comparative table summarizing the offerings from several prominent suppliers.

Supplier	Product Name	CAS Number	Purity/Assay	Isotopic Enrichment (atom % D)	Molecular Formula	Molecular Weight ( g/mol )
Sigma-Aldrich	Ethylene-d4 glycol	2219-51-4	99% (CP)[1][2]	98[1][2]	HOCD₂CD₂OH[1][2]	66.09[1][2]
ChemScene	Ethylene glycol-d4	2219-51-4	≥98%[3]	Not Specified	C₂H₂D₄O₂[3]	66.09[3]
MedchemExpress	Ethylene glycol-d4	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified
AbMole BioScience	Ethylene-d4 glycol	2219-51-4	≥98.0%[4]	Not Specified	C₂H₂D₄O₂[4]	66.09[4]
Clearsynth	Ethylene-d4 Glycol	2219-51-4	Not Specified	Not Specified	C₂H₂D₄O₂[5]	66.09[5]
CDN Isotopes	Ethylene-d4 Glycol	2219-51-4	Not Specified	98[6]	HOCD₂CD₂OH[6]	66.09[6]

Experimental Protocols for Analytical Applications

High-purity Ethylene glycol-d4 is predominantly used as an internal standard in quantitative analysis due to its chemical similarity to the non-deuterated analyte and its distinct mass, which allows for clear differentiation in mass spectrometry.[7] It is also used in NMR spectroscopy as a reference standard.[6]

Quantitative NMR (qNMR) Spectroscopy

Ethylene glycol-d4 can be used as an internal standard for quantitative NMR (qNMR) to determine the purity of a sample. The following is a general protocol.

Methodology:

• Preparation of the Internal Standard Stock Solution: Accurately weigh a known amount of high-purity Ethylene glycol-d4 and dissolve it in a known volume of a suitable deuterated solvent (e.g., DMSO-d6, D₂O).

• Sample Preparation: Accurately weigh a known amount of the analyte and dissolve it in a precise volume of the internal standard stock solution.

• NMR Data Acquisition: Acquire the ¹H NMR spectrum of the sample. Ensure that the relaxation delay (d1) is at least 5 times the longest T1 relaxation time of the signals of interest for both the analyte and the internal standard to ensure full relaxation and accurate integration.

• Data Processing and Analysis: Process the NMR spectrum, including phasing and baseline correction. Integrate the signals corresponding to the analyte and the Ethylene glycol-d4 internal standard. The purity of the analyte can be calculated using the following formula:

  Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (M_analyte / M_IS) * (m_IS / m_analyte) * 100

  Where:

  • I = Integral value

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = mass

Quantitative NMR (qNMR) workflow using an internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

Ethylene glycol-d4 is an excellent internal standard for the quantification of ethylene glycol and related compounds in various matrices, including biological samples.[3]

Methodology for Ethylene Glycol Determination in Biological Samples: [3]

• Sample Preparation:

  • To 50 µL of whole blood or urine, add 5 µL of an internal standard mixture containing Ethylene glycol-d4 (1 mg/mL).[3]

  • Add 250 µL of ice-cold acetonitrile to precipitate proteins.[3]

  • Vortex and centrifuge the sample.

  • Transfer the supernatant to a new tube.

• Derivatization:

  • The hydroxyl groups of ethylene glycol and its deuterated internal standard are often derivatized to improve their chromatographic properties and detection sensitivity. A common derivatizing agent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Add 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine.

  • Heat the mixture at 70°C for 30 minutes.

• GC-MS Analysis:

  • Inject an aliquot of the derivatized sample into the GC-MS system.

  • GC Conditions (Typical):

    • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

    • Oven Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • Injector Temperature: 250°C.

    • Carrier Gas: Helium at a constant flow rate.

  • MS Conditions (Typical):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Monitor characteristic ions for the derivatized ethylene glycol and Ethylene glycol-d4.

Liquid Chromatography-Mass Spectrometry (LC-MS)

For non-volatile or thermally labile analytes, LC-MS is the preferred method. Ethylene glycol-d4 can be used as an internal standard for the analysis of glycols in various samples.

Methodology for Glycol Analysis in Aqueous Samples:

• Sample Preparation:

  • Dilute the aqueous sample with the mobile phase.

  • Add a known concentration of Ethylene glycol-d4 as the internal standard.

• LC-MS Analysis:

  • LC Conditions (Typical):

    • Column: A polar-modified C18 column or a HILIC column.

    • Mobile Phase: A gradient of water and acetonitrile, both with a small amount of an additive like formic acid or ammonium formate to improve ionization.

    • Flow Rate: 0.2 - 0.5 mL/min.

    • Column Temperature: 30-40°C.

  • MS Conditions (Typical):

    • Ionization Mode: Electrospray Ionization (ESI), either in positive or negative mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for highest sensitivity and selectivity.

    • Define precursor-to-product ion transitions for both the analyte and Ethylene glycol-d4.

Synthesis and Purification of High-Purity Ethylene Glycol-d4

The synthesis of high-purity Ethylene glycol-d4 typically involves the deuteration of a suitable starting material. A common industrial method for producing ethylene glycol is the hydrolysis of ethylene oxide.[2][4] A similar approach can be used for the deuterated analog.

Synthetic Pathway:

The synthesis generally follows these steps:

• Synthesis of Ethylene-d4 oxide: This can be achieved by the oxidation of ethylene-d4.

• Hydrolysis of Ethylene-d4 oxide: The deuterated epoxide is then hydrolyzed using heavy water (D₂O) under acidic or neutral conditions to yield Ethylene glycol-d4.

A simplified synthetic pathway for Ethylene glycol-d4.

Purification:

Achieving high purity and isotopic enrichment is critical. The crude Ethylene glycol-d4 is typically purified by fractional distillation under reduced pressure to remove any unreacted starting materials, byproducts, and residual water (H₂O or D₂O).[8] The purity is then verified by analytical techniques such as GC-MS and NMR spectroscopy.

Conclusion

High-purity Ethylene glycol-d4 is an indispensable tool for researchers and drug development professionals, enabling accurate and precise quantification of analytes in complex matrices. Understanding the available commercial sources, the detailed experimental protocols for its application, and the principles of its synthesis and purification empowers scientists to effectively utilize this valuable deuterated compound in their analytical workflows. The information provided in this technical guide serves as a comprehensive resource to support the successful implementation of Ethylene glycol-d4 in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. byjus.com [byjus.com]
• 5. Lab Method for Gas Chromatography - Mass Spectrometry (GC-MS) Screening Procedure for the Presence of Diethylene Glycol and Ethylene Glycol in Toothpaste | FDA [fda.gov]
• 6. Ethylene-d4 glycol D 98atom 2219-51-4 [sigmaaldrich.com]
• 7. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 8. Purification of aqueous ethylene glycol - PubMed [pubmed.ncbi.nlm.nih.gov]

Ethylene Glycol-d4: A Comprehensive Safety and Handling Guide for Researchers

For researchers, scientists, and drug development professionals, a thorough understanding of the safety and handling protocols for all laboratory chemicals is paramount. This in-depth technical guide provides a comprehensive overview of the safety data for Ethylene Glycol-d4 (CAS No. 2219-51-4), a deuterated form of ethylene glycol commonly used in nuclear magnetic resonance (NMR) based research and as a synthetic intermediate.[1]

This document summarizes key safety information, physical and chemical properties, toxicological data, and handling procedures compiled from various safety data sheets (SDS). It is intended to supplement, not replace, the official SDS provided by the manufacturer.

Core Safety and Hazard Information

Ethylene Glycol-d4 is classified as a hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it as "Acute toxicity, Oral (Category 4)" and "Specific target organ toxicity - repeated exposure, Oral (Category 2)," with the kidney being the primary target organ.[2][3][4][5][6] The signal word associated with this chemical is "Warning".[1][2][4][5]

Hazard statements indicate that it is harmful if swallowed and may cause damage to organs through prolonged or repeated exposure if swallowed.[2][3][4][7] It is crucial to note that some suppliers may provide conflicting information, with at least one SDS stating it is "Not a hazardous substance or mixture."[8] Due to these discrepancies, it is recommended to handle the substance with the caution required for a hazardous chemical.

Physical and Chemical Properties

A compilation of the physical and chemical properties of Ethylene Glycol-d4 is presented below. Data for the unlabeled compound, Ethylene Glycol, is also included for comparison, as it is often cited in the SDS for the deuterated analogue.

Property	Ethylene Glycol-d4	Ethylene Glycol (Unlabeled)
CAS Number	2219-51-4[1][2][5][7][8][9][10][11]	107-21-1[2][7][9]
Molecular Formula	C₂H₂D₄O₂[2][8]	C₂H₆O₂[12][13]
Molecular Weight	66.09 g/mol [1][5][8][10][11]	62.07 g/mol [2][12][14][15]
Appearance	Colorless liquid[2]	Clear, colorless liquid[13][14]
Odor	Odorless[2]	Odorless[2][13][14]
Melting Point	-13 °C (9 °F)[1][2]	-12.9 °C (8.8 °F)[13][15]
Boiling Point	196 - 198 °C (385 - 388 °F)[1][2]	197.3 °C (387.1 °F)[13][14][15]
Density	1.113 g/mL[2] or 1.184 g/mL at 25 °C[1][5]	1.1132 g/cm³[13]
Flash Point	111 °C (232 °F)[2] or 113 °C (235.4 °F) - closed cup[1][5]	111 °C (232 °F)[2]
Solubility in Water	Completely miscible[2]	Miscible[14][15]
Vapor Pressure	0.13 hPa (0.1 mmHg) at 20 °C (68 °F)[2]	0.089 mm Hg at 25 °C[14]
Vapor Density	2.14 (Air = 1)[2][14]	2.14 (Air = 1)[14]
Auto-ignition Temperature	400 °C (752 °F)[2]	398 °C[14]
Explosion Limits	Lower: 3.2 Vol%, Upper: 15.3 Vol%[2]	Lower: 3.2%, Upper: 53%[14]

Toxicological Information

The toxicological data for Ethylene Glycol-d4 is often extrapolated from its non-deuterated counterpart. Ingestion is the primary route of concern for systemic toxicity.[16][17]

Data Point	Value (for Ethylene Glycol)
LD50 Oral - Rat	4,700 mg/kg[2]
LD50 Dermal - Rabbit	10,607 mg/kg[2]

Potential Acute Health Effects: [2]

• Eyes: May cause eye irritation.[2]

• Skin: May be harmful if absorbed through the skin and may cause skin irritation.[2]

• Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[2]

• Ingestion: Harmful if swallowed.[2]

Carcinogenic and Mutagenic Effects: No component of this product present at levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[2][3] Data on mutagenic effects is not readily available.[2]

Experimental Protocols

The data presented in this guide are derived from Safety Data Sheets, which are summary documents and do not contain detailed experimental methodologies. For specific experimental protocols regarding the determination of physical, chemical, or toxicological properties, researchers should consult relevant scientific literature and established testing guidelines from organizations such as the OECD (Organisation for Economic Co-operation and Development) or the EPA (Environmental Protection Agency).

Safe Handling and Storage Workflow

Proper handling and storage are critical to ensure the safety of laboratory personnel. The following workflow outlines the key steps for managing Ethylene Glycol-d4 from receipt to disposal.

Caption: A logical workflow for the safe handling of Ethylene Glycol-d4.

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately:

• Eye Contact: Flush eyes with water as a precaution.[2]

• Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

• Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[2]

• Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water. Do NOT induce vomiting. Consult a physician.[2][4][8]

It is imperative to show the safety data sheet to the attending physician.[2]

Fire-Fighting Measures

Ethylene Glycol-d4 is flammable in the presence of an ignition source when the temperature is above its flash point.[2]

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2][8][12]

• Hazardous Combustion Products: Hazardous decomposition products formed under fire conditions include carbon oxides.[2]

• Firefighter Protection: Firefighters should wear self-contained breathing apparatus and full protective clothing.[4][6]

Accidental Release Measures

In the case of a spill or accidental release, the following steps should be taken:

• Personal Precautions: Use appropriate personal protective equipment (PPE).[4][8] Avoid breathing vapors, mist, or gas.[4][8] Ensure adequate ventilation.[8]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[8][12]

• Methods for Cleaning Up: Absorb with liquid-binding material (e.g., sand, diatomite, acid binders, universal binders).[8][12] Place in a suitable, closed container for disposal.[12]

This guide provides a foundational understanding of the safety considerations for Ethylene Glycol-d4. Researchers are strongly encouraged to review the complete Safety Data Sheet from their specific supplier before handling this chemical and to adhere to all institutional safety protocols.

References

• 1. Ethylene-d4 glycol D 98atom 2219-51-4 [sigmaaldrich.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. worldoilcorp.com [worldoilcorp.com]
• 5. 氘代乙二醇 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 6. chemfax.com [chemfax.com]
• 7. Ethylene glycol (D₄, 98%) | DLM-1243-1 [isotope.com]
• 8. abmole.com [abmole.com]
• 9. Ethylene-d4 Glycol | CAS 2219-51-4 | LGC Standards [lgcstandards.com]
• 10. clearsynth.com [clearsynth.com]
• 11. cdnisotopes.com [cdnisotopes.com]
• 12. carlroth.com [carlroth.com]
• 13. Ethylene glycol - Wikipedia [en.wikipedia.org]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. m.youtube.com [m.youtube.com]
• 16. Ethylene Glycol: Systemic Agent | NIOSH | CDC [cdc.gov]
• 17. atsdr.cdc.gov [atsdr.cdc.gov]

Solubility of Ethylene glycol-d4 in common organic solvents

An In-depth Technical Guide to the Solubility of Ethylene Glycol-d4 in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Ethylene Glycol-d4 (deuterated ethylene glycol) in various common organic solvents. Due to the limited availability of direct quantitative solubility data for the deuterated form, this document primarily relies on qualitative information for Ethylene Glycol-d4 and supplements it with more extensive data available for its non-deuterated counterpart, Ethylene Glycol. The isotopic substitution of hydrogen with deuterium is not expected to significantly alter the fundamental solubility characteristics in most common laboratory solvents.

Core Concepts in Solubility

The principle of "like dissolves like" is the fundamental concept governing solubility. This means that polar solvents tend to dissolve polar solutes, and non-polar solvents dissolve non-polar solutes. Ethylene glycol, and by extension Ethylene Glycol-d4, is a polar molecule due to the presence of two hydroxyl (-OH or -OD) groups. These groups can engage in hydrogen bonding, which dictates its solubility in other solvents.

Solubility Data

The following table summarizes the available solubility information for Ethylene Glycol-d4 and Ethylene Glycol in a range of common organic solvents.

Solvent Classification	Solvent Name	Ethylene Glycol-d4 Solubility	Ethylene Glycol Solubility
Halogenated	Chloroform	Soluble[1][2]	Miscible
1,2-Dichloroethane	Data not available	~0% solubility of ethylene glycol in 1,2-dichloroethane
Carbon Tetrachloride	Data not available	~0% solubility of ethylene glycol in carbon tetrachloride
Alcohols	Methanol	Slightly Soluble[1]	Soluble in lower aliphatic alcohols[3]
Ethanol	Data not available	Soluble in lower aliphatic alcohols[3]
Ketones	Acetone	Data not available	Soluble[3]
Ethers	Diethyl Ether	Data not available	Slightly soluble[3]
Tetrahydrofuran (THF)	Data not available	Soluble[4]
Esters	Ethyl Acetate	Data not available	Soluble[4]
Aromatic Hydrocarbons	Benzene	Data not available	Practically insoluble[3]
Toluene	Data not available	Not miscible[4]
Aliphatic Hydrocarbons	n-Hexane	Data not available	Not miscible[4]
Petroleum Ether	Data not available	Practically insoluble[3]
Other Polar Solvents	Water	Data not available	Miscible[3][5]
Acetic Acid	Data not available	Soluble[3]
Glycerol	Data not available	Soluble[3]

Note: The solubility of Ethylene Glycol in chloroform, benzene, 1,2-dichloroethane, carbon tetrachloride, cyclohexane, and n-hexane has been studied, with results indicating very low solubility of ethylene glycol in these solvents, with the exception of chloroform.[6] Conversely, the solubility of these organic diluents in ethylene glycol varies.[6]

Experimental Protocol for Determining Liquid-Liquid Solubility

While specific experimental protocols for determining the solubility of Ethylene Glycol-d4 were not found in the searched literature, a general and widely accepted method is the isothermal shake-flask method . This method is a reliable technique for determining the equilibrium solubility of a liquid in a liquid.

Objective: To determine the concentration of a solute (Ethylene Glycol-d4) in a solvent at equilibrium at a constant temperature.

Materials:

• Ethylene Glycol-d4 (solute)

• Solvent of interest

• Thermostatically controlled shaker bath or incubator

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Vials with airtight seals (e.g., screw-cap vials with PTFE septa)

• Analytical instrument for quantification (e.g., Gas Chromatography with a Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC), or Nuclear Magnetic Resonance (NMR) spectroscopy)

• Centrifuge (optional, for phase separation)

Procedure:

• Preparation of Supersaturated Solution: In a sealed vial, add an excess amount of the solute (Ethylene Glycol-d4) to a known volume of the solvent. The excess solute is crucial to ensure that equilibrium is reached from a state of supersaturation.

• Equilibration: Place the vials in a thermostatically controlled shaker bath set to the desired temperature (e.g., 25 °C). The samples should be agitated for a sufficient period to allow the system to reach equilibrium. This can range from 24 to 72 hours, depending on the solvent-solute system. It is advisable to perform preliminary experiments to determine the optimal equilibration time.

• Phase Separation: After equilibration, the mixture must be allowed to stand undisturbed at the same temperature to allow for the separation of the two liquid phases or the settling of any undissolved solute. If the phases do not separate cleanly, centrifugation at a constant temperature can be employed.

• Sampling: Carefully extract an aliquot from the saturated solvent phase, ensuring that none of the undissolved solute or the other phase is collected. This is a critical step, and techniques like using a syringe with a filter can be beneficial.

• Dilution and Analysis: Accurately dilute the collected aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-calibrated analytical method (e.g., GC-FID, HPLC, NMR) to determine the concentration of Ethylene Glycol-d4.

• Data Reporting: The solubility is typically reported in units of mass per volume (e.g., g/100 mL) or moles per liter (mol/L) at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a liquid in a liquid using the isothermal shake-flask method.

Caption: General workflow for the isothermal shake-flask method for determining liquid-liquid solubility.

References

• 1. ETHYLENE-D4 GLYCOL CAS#: 2219-51-4 [m.chemicalbook.com]
• 2. abmole.com [abmole.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. Ethylene glycol - Wikipedia [en.wikipedia.org]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. Mutual Solubilities between Ethylene Glycol and Organic Diluents: Gas Chromatography and NMR - PMC [pmc.ncbi.nlm.nih.gov]

Ethylene Glycol-d4: A Technical Examination of its Hygroscopic Properties

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive analysis of the hygroscopic nature of Ethylene Glycol-d4 (deuterated ethylene glycol). It explores the underlying physicochemical principles, presents relevant quantitative data, and details the experimental protocols used to determine moisture uptake. This document is intended for researchers, scientists, and professionals in drug development who utilize deuterated compounds and require a thorough understanding of their physical properties.

Executive Summary: Is Ethylene Glycol-d4 Hygroscopic?

Yes, Ethylene Glycol-d4 (HOCD₂CD₂OH) is unequivocally hygroscopic . This property is inherent to the molecular structure it shares with its non-deuterated counterpart, ethylene glycol. The presence of two hydroxyl (-OH) groups facilitates the formation of hydrogen bonds with water molecules in the atmosphere, leading to the absorption of moisture. The isotopic substitution of hydrogen with deuterium does not significantly alter this fundamental physical property. Safety and handling guidelines for Ethylene Glycol-d4 consistently recommend storage in tightly sealed containers protected from moisture, further confirming its hygroscopic nature[1][2].

Physicochemical Properties and Data

The hygroscopic behavior of Ethylene Glycol-d4 is a direct consequence of its molecular structure. Like standard ethylene glycol, it is a viscous, colorless liquid that is miscible with water in all proportions[1][3]. The primary distinction is the replacement of four protium atoms on the ethane backbone with deuterium, resulting in a higher molecular weight.

Comparative Physicochemical Data

The following table summarizes the key physical properties of Ethylene Glycol-d4 and compares them with standard Ethylene Glycol.

Property	Ethylene Glycol-d4	Ethylene Glycol
Chemical Formula	C₂H₂D₄O₂	C₂H₆O₂
Linear Formula	HOCD₂CD₂OH	HOCH₂CH₂OH
Molecular Weight	66.09 g/mol [4][5]	62.07 g/mol []
CAS Number	2219-51-4[1][4]	107-21-1[1]
Appearance	Colorless Liquid[1][7]	Colorless, syrupy liquid[3][8]
Density	~1.184 g/mL at 25 °C[4]	~1.113 g/cm³ at 20 °C[]
Boiling Point	196-198 °C[1][4]	197.3 °C[]
Melting Point	-13 °C[1][4]	-12.9 °C
Hygroscopicity	Yes (inferred)	Yes (documented)[3][8][9]

Quantitative Hygroscopicity Data

Relative Humidity (RH)	Water Absorption at Equilibrium (% by weight)	Final Glycol Concentration (% by weight)
50%	20%	83.3%
Data derived from studies on uninhibited ethylene glycol and is presented as a reliable estimate for Ethylene Glycol-d4[3].

Logical & Structural Relationship

The hygroscopic nature of Ethylene Glycol-d4 is directly inherited from its parent compound, Ethylene Glycol. The isotopic labeling does not change the fundamental chemistry of the hydroxyl groups responsible for water absorption.

References

• 1. mt.com [mt.com]
• 2. Dynamic Vapor Sorption | Techniques [particlelaboratories.com]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 5. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 7. ardena.com [ardena.com]
• 8. omicsonline.org [omicsonline.org]
• 9. jocpr.com [jocpr.com]

A Technical Guide to the Long-Term Storage and Stability of Ethylene Glycol-d4

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the best practices for the long-term storage and stability assessment of Ethylene glycol-d4 (1,1,2,2-tetradeuterioethane-1,2-diol). Ensuring the chemical and isotopic integrity of this compound is critical for its application as an internal standard, in mechanistic studies, and in the synthesis of deuterated molecules.

Core Principles of Ethylene glycol-d4 Stability

Ethylene glycol-d4, as a stable isotope-labeled (SIL) compound, is not subject to radioactive decay.[1] However, its stability is contingent upon preventing chemical degradation and isotopic exchange. The primary factors influencing its long-term stability are temperature, moisture, light, and oxygen.[2]

Chemical Degradation: This involves the breakdown of the molecule into impurities. For ethylene glycol, this can include oxidation to form aldehydes (glycolaldehyde) and carboxylic acids (glycolic acid, oxalic acid).

Isotopic Exchange: This refers to the potential for the deuterium atoms on the carbon skeleton to exchange with protium from the environment, primarily from sources like water. While the C-D bond is generally stable, prolonged exposure to certain conditions (e.g., high temperatures, presence of catalysts) could facilitate this exchange, thereby reducing the isotopic purity of the material.

Recommended Long-Term Storage Conditions

The optimal storage conditions for Ethylene glycol-d4 aim to mitigate the risks of chemical degradation and isotopic exchange. Due to its hygroscopic nature, careful handling is paramount.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	Refrigerator (2-8°C) for long-term storage.[3] Room temperature is acceptable for short periods.[4][5]	Reduces the rate of potential chemical degradation.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).[2]	Minimizes oxidation by atmospheric oxygen.
Container	Tightly sealed, light-blocking containers (e.g., amber glass vials).[2]	Protects from moisture absorption and light-induced degradation.[2]
Moisture	Store in a dry environment, such as a desiccator.	Ethylene glycol is hygroscopic and will readily absorb atmospheric water.[6]

Potential Degradation Pathways

Understanding the potential degradation pathways is crucial for developing appropriate storage and handling protocols, as well as for designing stability-indicating analytical methods.

Caption: Potential degradation pathways for Ethylene glycol-d4.

Experimental Protocol for Stability Assessment

A robust stability testing program is essential to determine the shelf-life and confirm the integrity of Ethylene glycol-d4 under defined storage conditions.

Stability Study Design and Workflow

The following diagram outlines a typical workflow for a long-term stability study.

Caption: Experimental workflow for a long-term stability study.

Analytical Methodologies

A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive stability assessment.

Quantitative Data on Analytical Methods

Technique	Purpose	Typical Parameters	Detection Limit (for impurities)
Gas Chromatography (GC-FID)	Chemical Purity	Column: Capillary column suitable for polar compounds (e.g., PEG column). Injector Temp: 250°C. Detector Temp: 270°C. Oven Program: Gradient for separation of impurities.	~10 ppm[7]
High-Performance Liquid Chromatography (HPLC-RID)	Chemical Purity	Column: C18 or specialized columns for organic acids/alcohols. Mobile Phase: Isocratic, e.g., dilute sulfuric acid. Detector: Refractive Index Detector (RID).	~10 ppm[8]
Mass Spectrometry (MS)	Isotopic Purity	Coupled with GC (GC-MS) to determine the mass-to-charge ratio and confirm the deuteration pattern.	N/A
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structure & Isotopic Purity	¹H NMR to detect any residual protic signals. ²H NMR to confirm deuterium incorporation.	N/A
Karl Fischer Titration	Water Content	Coulometric or volumetric titration to quantify water content, a key factor in potential degradation.	~10 ppm

Detailed Protocol: GC-FID for Chemical Purity

This protocol outlines a method for determining the chemical purity of Ethylene glycol-d4 and detecting potential degradation products.

• Standard Preparation:

  • Prepare a stock solution of Ethylene glycol-d4 in a suitable solvent (e.g., methanol) at a concentration of approximately 1 mg/mL.

  • If available, prepare a mixed standard containing potential impurities (e.g., glycolaldehyde, glycolic acid) at known concentrations.

• Sample Preparation:

  • At each stability time point, accurately weigh a portion of the stored Ethylene glycol-d4 and dissolve it in the same solvent to the same target concentration as the standard.

• GC-FID Analysis:

  • Inject a defined volume (e.g., 1 µL) of the standard and sample solutions into the GC-FID system.

  • Run the analysis using a validated temperature program that allows for the separation of the main Ethylene glycol-d4 peak from any potential impurities.

• Data Analysis:

  • Calculate the purity of the Ethylene glycol-d4 sample using the area percent method from the resulting chromatogram.

  • Identify and quantify any impurity peaks by comparing their retention times and responses to the impurity standards, if used.

Decision-Making for Storage

The following flowchart can guide researchers in selecting the appropriate storage conditions based on the intended duration of storage and available facilities.

Caption: Decision tree for selecting appropriate storage conditions.

Conclusion

The long-term stability of Ethylene glycol-d4 is best maintained by controlling environmental factors, particularly temperature, moisture, and oxygen. For multi-year storage, refrigeration (2-8°C) in a tightly sealed, light-resistant container, preferably under an inert atmosphere, is strongly recommended. Regular stability testing using methods such as GC-FID for chemical purity and MS for isotopic integrity is crucial to ensure the material remains fit for its intended use over time. Adherence to these guidelines will help researchers and drug development professionals maintain the quality and reliability of this important deuterated compound.

References

• 1. moravek.com [moravek.com]
• 2. benchchem.com [benchchem.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Ethylene glycol (D₄, 98%) | DLM-1243-1 [isotope.com]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. Ethylene Glycol | HOCH2CH2OH | CID 174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. azom.com [azom.com]
• 8. Analysis of ethylene glycol and 1,4-butanediol by HPLC-RID [protocols.io]

An In-depth Technical Guide to the Natural Abundance of Deuterium in Ethylene Glycol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance of deuterium in ethylene glycol. It covers the fundamental principles of deuterium distribution, detailed experimental protocols for its quantification, and the potential for isotopic fractionation during chemical synthesis. While specific quantitative data for ethylene glycol is not extensively published, this guide synthesizes established principles and methodologies to provide a robust framework for its analysis.

Introduction to Deuterium and its Natural Abundance

Deuterium (²H or D) is a stable, non-radioactive isotope of hydrogen, containing one proton and one neutron in its nucleus.[1] The most common hydrogen isotope, protium (¹H), has only a proton.[] On Earth, deuterium accounts for approximately 0.0156% of all hydrogen atoms.[1] This natural abundance, however, is not perfectly uniform. It can vary depending on the source of the hydrogen, particularly in water, which is a primary reactant in many chemical syntheses.[3]

The mean abundance of deuterium in ocean water, defined by the Vienna Standard Mean Ocean Water (VSMOW) standard, is approximately 155.76 parts per million (ppm).[1] This value serves as a universal reference point. However, the precise deuterium content of an organic molecule like ethylene glycol will be influenced by the isotopic composition of its starting materials and any isotopic fractionation that occurs during its synthesis.

Table 1: General Natural Abundance of Deuterium

Isotope	Symbol	Natural Abundance (%)	Approximate Ratio
Protium	¹H	> 99.98%	-
Deuterium	²H, D	~ 0.0156%	1 in 6,420 hydrogen atoms

Data sourced from multiple references, providing a generally accepted average.[1][3]

Isotopic Fractionation in Ethylene Glycol Synthesis

Isotopic fractionation is the process that affects the relative abundance of isotopes. During a chemical reaction, molecules containing the heavier deuterium isotope may react at a slightly different rate than those containing protium. This phenomenon is known as the Kinetic Isotope Effect (KIE) .[4][5]

The C-D bond is stronger than the C-H bond due to a lower zero-point vibrational energy.[6] Consequently, more energy is required to break a C-D bond, which can lead to a slower reaction rate if this bond cleavage is part of the rate-determining step.[4][7] In the industrial synthesis of ethylene glycol, for example via the hydrolysis of ethylene oxide, the isotopic composition of the water and ethylene feedstock, along with the specific reaction conditions, can lead to a final product with a deuterium abundance that deviates slightly from the general terrestrial average.

Below is a simplified logical diagram illustrating a common synthesis route for ethylene glycol and highlighting the stages where isotopic effects can influence the final deuterium content.

Caption: Ethylene Glycol synthesis pathway and potential isotopic fractionation points.

Experimental Protocols for Deuterium Quantification

The determination of deuterium at natural abundance requires sensitive and precise analytical techniques. The two primary methods for this purpose are Nuclear Magnetic Resonance (NMR) Spectroscopy and Isotope Ratio Mass Spectrometry (IRMS).

²H-NMR spectroscopy directly measures the resonance of deuterium nuclei, providing information about the intramolecular distribution of deuterium. While less sensitive than IRMS, it is invaluable for determining site-specific isotope ratios.

Table 2: Experimental Protocol for Natural Abundance ²H-NMR

Step	Procedure	Key Considerations & Details
1. Sample Preparation	Prepare a high-concentration solution of ethylene glycol in a non-deuterated, high-purity solvent (e.g., acetone, chloroform).	Solvent Choice: Using a protonated solvent is critical to avoid a massive solvent signal that would overwhelm the analyte's natural abundance signals.[8] Concentration: The sample should be as concentrated as possible to maximize the signal-to-noise ratio.
2. NMR Instrument Setup	Use a high-field NMR spectrometer (e.g., ≥ 500 MHz) equipped with a sensitive cryoprobe.	High Field: A higher magnetic field increases sensitivity and spectral dispersion.[9] Probe: A cryoprobe significantly enhances sensitivity, which is crucial for detecting the very low natural abundance signal.
3. Acquisition Parameters	- Lock: Turn the deuterium lock OFF. The experiment must be run unlocked.[8][10] - Shimming: Perform gradient shimming on the proton signal of the sample.[8] - Pulse Program: Use a simple pulse-acquire sequence. - Acquisition Time: Set a long acquisition time (e.g., 2-4 seconds) for high resolution. - Relaxation Delay: Ensure a sufficient relaxation delay (5 x T₁) to allow for full relaxation of the deuterium nuclei, ensuring quantitative results. - Number of Scans (nt): A large number of scans (e.g., 1024 or more) will be required to achieve an adequate signal-to-noise ratio.
4. Data Processing	- Apply a small line-broadening exponential function to improve the signal-to-noise ratio. - Perform Fourier transformation, phasing, and baseline correction.	Referencing: The chemical shift can be referenced to the natural abundance deuterium signal of the known solvent. The ²H and ¹H chemical shift scales are nearly identical.[8]
5. Quantification	Integrate the area of the deuterium signals corresponding to the different positions in the ethylene glycol molecule (hydroxyl and methylene). The ratio of these integrals reflects the intramolecular distribution of deuterium.	Absolute Quantification: This is challenging. For total deuterium content, comparison against a certified reference material with a known D/H ratio is required.

GC-IRMS provides a highly sensitive and accurate measurement of the bulk D/H ratio in a sample. The sample is first separated by gas chromatography and then combusted or pyrolyzed to H₂ and HD gas, the ratio of which is measured by the mass spectrometer.

Table 3: Experimental Protocol for GC-IRMS

Step	Procedure	Key Considerations & Details
1. Sample Preparation	Dilute the ethylene glycol sample in a suitable volatile solvent (e.g., methanol or dichloromethane) to a concentration appropriate for GC injection (typically in the ppm range).	Purity: The sample must be pure, as co-eluting impurities will interfere with the isotopic measurement. Derivatization: For some compounds, derivatization may be necessary to improve volatility and chromatographic performance. For ethylene glycol, direct injection is often feasible.
2. GC Separation	- Injector: Use a split/splitless injector. Optimize the split ratio for the sample concentration. - Column: Select a GC column that provides good peak shape and separation for ethylene glycol (e.g., a polar wax-type column). - Oven Program: Develop a temperature program that ensures a sharp, symmetrical peak for ethylene glycol.
3. Conversion to H₂ Gas	The GC eluent is directed into a high-temperature conversion reactor (pyrolysis or combustion/reduction). For hydrogen isotope analysis, a pyrolysis reactor containing chromium is typically used at >1000 °C.	Reactor Condition: The reactor must be well-maintained to ensure complete and instantaneous conversion of the sample to H₂ gas.[11]
4. IRMS Analysis	The H₂ gas is introduced into the ion source of the isotope ratio mass spectrometer. The instrument simultaneously measures the ion beams for mass-to-charge ratios (m/z) 2 (H₂) and 3 (HD).	Reference Gas: A reference H₂ gas with a known D/H ratio is pulsed into the mass spectrometer to allow for differential measurement and calibration.
5. Data Analysis	The D/H ratio is calculated from the ratio of the m/z 3 and m/z 2 ion beam intensities. Results are typically expressed in delta (δ) notation (δ²H) in per mil (‰) relative to the VSMOW standard.	Calibration: The system must be calibrated using international standards (e.g., VSMOW, SLAP) to ensure data accuracy and comparability.

Workflow for Deuterium Abundance Determination

The logical flow from sample acquisition to final data interpretation is crucial for obtaining reliable results. The following diagram outlines a generalized workflow applicable to both NMR and IRMS techniques.

References

• 1. Deuterium - Wikipedia [en.wikipedia.org]
• 3. iaea.org [iaea.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pharmacy180.com [pharmacy180.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. University of Ottawa NMR Facility Blog: Measuring 2H NMR Spectra [u-of-o-nmr-facility.blogspot.com]
• 9. Natural-abundance solid-state 2H NMR spectroscopy at high magnetic field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdn.dal.ca [cdn.dal.ca]
• 11. Deuterium/hydrogen isotope ratio measurement of water and organic samples by continuous-flow isotope ratio mass spectrometry using chromium as the reducing agent in an elemental analyser. | Semantic Scholar [semanticscholar.org]

Environmental Fate and Degradation of Deuterated Glycols: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deuterated glycols, including deuterated ethylene glycol (d-EG) and deuterated propylene glycol (d-PG), are increasingly utilized in various industrial and pharmaceutical applications. Their unique isotopic properties, which are valuable in mechanistic and metabolic studies, also influence their environmental fate and degradation. This technical guide provides an in-depth analysis of the environmental persistence of deuterated glycols, focusing on the kinetic isotope effect (KIE) on their biodegradation pathways. Quantitative data on the degradation of non-deuterated glycols are presented, and estimations for their deuterated counterparts are provided based on established KIEs. Detailed experimental protocols for assessing the environmental fate of these compounds are also outlined, along with diagrams of key metabolic pathways and experimental workflows.

Introduction

Glycols such as ethylene glycol (EG) and propylene glycol (PG) are high-production-volume chemicals with a well-documented environmental fate, characterized by rapid biodegradation in soil and water.[1][2] The substitution of hydrogen with deuterium (D) to create deuterated glycols introduces a significant kinetic isotope effect (KIE), primarily impacting the rate-limiting steps in their microbial degradation. The C-D bond is stronger than the C-H bond, leading to a slower enzymatic cleavage and, consequently, a reduced rate of degradation.[3] This guide explores the implications of deuteration on the environmental persistence of glycols, providing a critical resource for researchers and professionals in drug development and environmental science.

Biodegradation of Glycols: The Kinetic Isotope Effect

The primary mechanism for the degradation of glycols in the environment is microbial metabolism. The initial and often rate-limiting step in this process is the oxidation of the alcohol group, catalyzed by alcohol dehydrogenases.[4][5]

Studies on the enzymatic oxidation of deuterated alcohols have demonstrated a significant kinetic isotope effect. For instance, the oxidation of ethanol with deuterium substitution on the carbon bearing the hydroxyl group exhibits a KIE of approximately 3.0 to 4.5, meaning the reaction proceeds 3.0 to 4.5 times slower than with non-deuterated ethanol.[6][7] This effect is attributed to the greater energy required to break the C-D bond compared to the C-H bond in the transition state of the reaction.[3]

Given that the initial enzymatic oxidation is the rate-determining step in glycol degradation, a similar KIE is expected for deuterated glycols. This would lead to a significantly longer environmental half-life for deuterated glycols compared to their non-deuterated analogs.

Quantitative Data on Glycol Degradation

The following tables summarize the available quantitative data on the environmental degradation of ethylene glycol and propylene glycol. Estimated values for their deuterated counterparts are provided, assuming a conservative KIE of 3.0.

Table 1: Environmental Half-life of Ethylene Glycol and Deuterated Ethylene Glycol

Environmental Compartment	Condition	Half-life of Ethylene Glycol	Estimated Half-life of Deuterated Ethylene Glycol (d-EG)	Reference(s)
Surface Water	Aerobic	1 - 4 days	3 - 12 days	[1]
Surface Water	Anaerobic	3 - 5 days	9 - 15 days	[1]
Soil	Aerobic	Similar to or less than surface water	Similar to or less than surface water (with KIE)	[1]
Atmosphere	Photochemical oxidation	~2 days	~2 days (KIE not applicable to this process)	[2][8]

Table 2: Environmental Half-life of Propylene Glycol and Deuterated Propylene Glycol

Environmental Compartment	Condition	Half-life of Propylene Glycol	Estimated Half-life of Deuterated Propylene Glycol (d-PG)	Reference(s)
Surface Water	Aerobic	1 - 4 days	3 - 12 days	[1]
Surface Water	Anaerobic	3 - 5 days	9 - 15 days	[1]
Soil	Aerobic	Similar to or less than surface water	Similar to or less than surface water (with KIE)	[1]
Atmosphere	Photochemical oxidation	~0.8 days	~0.8 days (KIE not applicable to this process)	[1]

Table 3: Biodegradation Rates of Propylene Glycol in Soil at Various Temperatures

Temperature	Average Biodegradation Rate of Propylene Glycol (mg/kg soil/day)	Estimated Average Biodegradation Rate of Deuterated Propylene Glycol (d-PG) (mg/kg soil/day)	Reference(s)
-2 °C	2.3	~0.77	[1]
8 °C	27.0	~9.0	[1]
25 °C	93.3	~31.1	[1]

Microbial Degradation Pathways

The biodegradation of ethylene glycol and propylene glycol proceeds through several key enzymatic steps. The following diagrams illustrate the primary aerobic degradation pathways.

Aerobic degradation pathway of ethylene glycol.

Aerobic degradation pathway of propylene glycol.

Experimental Protocols for Assessing Biodegradation

A standardized approach to evaluating the biodegradation of deuterated glycols is crucial for obtaining reliable and comparable data. The following protocol outlines a typical aerobic biodegradation study in an aqueous medium.

Objective

To determine the rate of aerobic biodegradation of a deuterated glycol in an aqueous medium using a microbial inoculum from a relevant environmental source (e.g., activated sludge, surface water).

Materials

• Deuterated glycol (e.g., d-EG, d-PG)

• Non-deuterated glycol (for comparison)

• Microbial inoculum (e.g., activated sludge from a wastewater treatment plant)

• Mineral salts medium

• Respirometer or dissolved oxygen meter

• Gas chromatograph-mass spectrometer (GC-MS)

• Incubator shaker

Methodology

• Preparation of Inoculum: Acclimatize the microbial inoculum to the test conditions by incubation with a low concentration of the non-deuterated glycol for a period of 7-14 days.

• Test Setup: Prepare test flasks containing the mineral salts medium, the microbial inoculum, and the deuterated glycol at a known concentration. Include control flasks with:

  • Inoculum and non-deuterated glycol (positive control)

  • Inoculum only (background respiration control)

  • Deuterated glycol and sterile medium (abiotic degradation control)

• Incubation: Incubate the flasks under aerobic conditions at a constant temperature (e.g., 20-25°C) in a shaker.

• Monitoring: Monitor the biodegradation process by measuring:

  • Oxygen consumption over time using a respirometer.

  • The concentration of the deuterated glycol and its potential metabolites at regular intervals using GC-MS.

• Data Analysis: Calculate the percentage of biodegradation over time. Determine the half-life of the deuterated glycol under the test conditions.

Workflow for an aerobic biodegradation study.

Analytical Methods

The accurate quantification of deuterated glycols and their metabolites in environmental matrices is essential for fate and transport studies. Gas chromatography-mass spectrometry (GC-MS) is the preferred analytical technique due to its high sensitivity and specificity.

Sample Preparation:

• Water Samples: Direct injection may be possible for clean water samples. For complex matrices, a liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to concentrate the analytes and remove interferences.

• Soil and Sediment Samples: Extraction with a suitable solvent (e.g., methanol, acetonitrile) followed by cleanup steps is typically required.

GC-MS Analysis:

• Derivatization: Glycols are often derivatized prior to GC-MS analysis to improve their volatility and chromatographic properties.

• Isotope Dilution: The use of a deuterated internal standard is highly recommended for accurate quantification, as it compensates for matrix effects and variations in extraction efficiency.

Conclusion

The substitution of hydrogen with deuterium in glycol molecules has a pronounced effect on their environmental degradation. The kinetic isotope effect, particularly on the initial alcohol dehydrogenase-catalyzed oxidation, leads to a significant reduction in the rate of biodegradation. This results in a longer environmental persistence of deuterated glycols compared to their non-deuterated counterparts. Researchers and professionals working with deuterated glycols must consider their increased environmental half-life when assessing their potential environmental impact. The experimental protocols and analytical methods outlined in this guide provide a framework for conducting robust environmental fate studies of these important compounds.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Fate, effects and potential environmental risks of ethylene glycol: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Ethylene Glycol Metabolism by Pseudomonas putida - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Primary deuterium and tritium isotope effects upon V/K in the liver alcohol dehydrogenase reaction with ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Using Ethylene Glycol-d4 as an NMR Solvent for Polar Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation and characterization of organic molecules. The choice of a suitable deuterated solvent is paramount for obtaining high-quality NMR spectra. For highly polar compounds, such as carbohydrates, peptides, and polar metabolites, common NMR solvents like chloroform-d (CDCl₃) are often inadequate due to poor solubility. While solvents like deuterium oxide (D₂O) and dimethyl sulfoxide-d6 (DMSO-d6) are frequently employed, ethylene glycol-d4 (HOCD₂CD₂OH) presents a valuable alternative with unique properties. Its high polarity, ability to form strong hydrogen bonds, and wide liquid range make it particularly suitable for studying polar analytes, especially in variable temperature experiments.

These application notes provide a comprehensive guide to the effective use of ethylene glycol-d4 as an NMR solvent for polar compounds. Detailed protocols for sample preparation and spectral acquisition are provided, along with a comparison of its properties with other common polar NMR solvents.

Advantages and Applications of Ethylene Glycol-d4 in NMR Spectroscopy

Ethylene glycol-d4 offers several key advantages for the NMR analysis of polar compounds:

• Excellent Solvating Power for Polar Molecules: Due to its two hydroxyl groups, ethylene glycol is highly effective at dissolving a wide range of polar compounds that have limited solubility in other common NMR solvents. This includes many carbohydrates, amino acids, peptides, and polar natural products.

• Wide Temperature Range: With a boiling point of 196-198 °C and a melting point of -13 °C, ethylene glycol-d4 is suitable for a broad range of variable temperature (VT) NMR studies.[1] This is particularly useful for investigating temperature-dependent conformational changes, reaction kinetics, and protein folding/unfolding.

• Hydrogen Bonding Studies: The hydroxyl groups of ethylene glycol-d4 can participate in hydrogen bonding with the analyte, which can be advantageous for studying intermolecular interactions and the role of hydrogen bonds in molecular conformation.

• Use as an Internal NMR Thermometer: The chemical shift difference between the hydroxyl (-OH) and methylene (-CD₂-) protons of ethylene glycol is temperature-dependent, allowing it to be used as an internal thermometer for accurate temperature calibration within the NMR sample.

Primary Applications Include:

• Structural elucidation of complex carbohydrates and oligosaccharides.

• Conformational analysis of peptides and small proteins.

• Metabolomics studies involving polar metabolites.

• Monitoring reactions involving polar substrates and reagents.

• Variable temperature studies of dynamic processes.

Physicochemical and NMR Properties of Ethylene Glycol-d4

A summary of the key properties of ethylene glycol-d4 is presented below, with a comparison to other common polar deuterated solvents.

Properties of Ethylene Glycol-d4

Property	Value	Reference
Linear Formula	HOCD₂CD₂OH	[1]
Molecular Weight	66.09 g/mol	[1]
Melting Point	-13 °C	[1]
Boiling Point	196-198 °C	[1]
Density (at 25 °C)	1.184 g/mL	[1]
Isotopic Purity	≥98 atom % D	[1]

Comparison with Other Polar NMR Solvents

Property	Ethylene Glycol-d4	DMSO-d6	D₂O
¹H Residual Peak (ppm)	~3.47 (D-O-H ), ~4.5-5.5 (-OH )	2.50	4.79
¹³C Residual Peak (ppm)	~62	39.5	-
Melting Point (°C)	-13	18.5	3.8
Boiling Point (°C)	196-198	189	101.4
Viscosity (cP at 25°C)	~16.1	1.99	0.89
Hygroscopic	Yes	Yes	Yes
Protic/Aprotic	Protic	Aprotic	Protic

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for obtaining high-quality NMR spectra. The higher viscosity of ethylene glycol-d4 requires particular attention during the dissolution and filtration steps.

Materials:

• Analyte (polar compound)

• Ethylene glycol-d4

• 5 mm NMR tubes

• Vortex mixer

• Pipettes

• Filter (e.g., pipette with a small cotton or glass wool plug)

Protocol:

• Weighing the Analyte:

  • For ¹H NMR of small molecules (<1000 g/mol ), weigh 5-25 mg of the analyte directly into a clean, dry vial.[2]

  • For ¹³C NMR, a higher concentration is generally required, typically 20-100 mg of the analyte.[2]

  • For peptides and proteins, the required amount will depend on the molecular weight and solubility, but concentrations of 0.5-5 mM are common.[2][3]

• Solvent Addition:

  • Add approximately 0.6-0.7 mL of ethylene glycol-d4 to the vial containing the analyte. This volume should provide a sample height of about 4-5 cm in a standard 5 mm NMR tube.[4]

• Dissolution:

  • Cap the vial and vortex the mixture thoroughly. Due to the viscosity of ethylene glycol-d4, complete dissolution may take longer than with less viscous solvents.

  • Gentle heating in a warm water bath can aid in the dissolution of sparingly soluble compounds.

  • Visually inspect the solution to ensure the analyte has completely dissolved.

• Filtration:

  • It is crucial to remove any particulate matter from the sample to avoid poor resolution and shimming difficulties.

  • Prepare a filter by placing a small, tight plug of cotton or glass wool into a Pasteur pipette.

  • Transfer the prepared NMR solution through the filter into a clean, dry 5 mm NMR tube.

• Capping and Labeling:

  • Cap the NMR tube securely and label it clearly with the sample identification.

NMR Sample Preparation Workflow

NMR Data Acquisition

The acquisition parameters for NMR spectra in ethylene glycol-d4 may require optimization, particularly due to its viscosity, which can lead to broader lines.

General Instrument Settings:

• Temperature: Start with room temperature (298 K). For viscous samples or to improve resolution, increasing the temperature (e.g., to 313 K or higher) can be beneficial.

• Locking and Shimming: Lock on the deuterium signal of ethylene glycol-d4. Perform standard shimming procedures to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg' or 'zg30') is typically sufficient.

  • Spectral Width: A spectral width of 12-16 ppm is usually adequate.

  • Number of Scans (NS): This will depend on the sample concentration. Start with 16 or 32 scans and adjust as needed to achieve a good signal-to-noise ratio.

  • Relaxation Delay (d1): A delay of 1-2 seconds is a good starting point. For quantitative analysis, a longer delay (5 times the longest T₁) is necessary.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30') is standard.

  • Spectral Width: A spectral width of 200-240 ppm is typical.

  • Number of Scans (NS): A significantly larger number of scans will be required compared to ¹H NMR due to the lower natural abundance and sensitivity of the ¹³C nucleus. Start with 1024 scans and increase as needed.

  • Relaxation Delay (d1): A delay of 2 seconds is a common starting point.

Addressing Line Broadening:

The higher viscosity of ethylene glycol-d4 can result in broader NMR signals compared to less viscous solvents. To mitigate this:

• Increase Temperature: Acquiring the spectrum at a higher temperature will decrease the solvent viscosity and can significantly sharpen the lines.

• Optimize Shimming: Careful and thorough shimming is essential.

• Use Appropriate Processing: Applying a gentle resolution enhancement window function (e.g., Gaussian multiplication) during data processing can improve the appearance of the spectrum. However, be cautious not to introduce artifacts.

Logical Workflow for Solvent Selection

The decision to use ethylene glycol-d4 should be based on the properties of the analyte and the experimental goals.

Solvent Selection Workflow

Conclusion

Ethylene glycol-d4 is a valuable, albeit less common, NMR solvent for the analysis of highly polar compounds. Its excellent solvating power and wide temperature range make it particularly well-suited for challenging samples and for studies of dynamic processes. While its higher viscosity can present challenges in terms of line broadening, these can often be overcome with careful sample preparation and optimization of acquisition parameters, such as increased temperature. By following the protocols outlined in these application notes, researchers can effectively utilize ethylene glycol-d4 to obtain high-quality NMR data for a wide range of polar analytes.

References

• 1. sites.uclouvain.be [sites.uclouvain.be]
• 2. nmr-bio.com [nmr-bio.com]
• 3. chem.uzh.ch [chem.uzh.ch]
• 4. publish.uwo.ca [publish.uwo.ca]

Application Note: Ethylene Glycol-d4 as an Internal Standard for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of ethylene glycol in various matrices, particularly in biological samples and pharmaceutical formulations, is critical for toxicological assessments and quality control. Gas chromatography-mass spectrometry (GC-MS) is a widely employed analytical technique for this purpose due to its high sensitivity and selectivity. The use of a stable isotope-labeled internal standard is paramount for achieving reliable and reproducible quantitative results by correcting for variations in sample preparation and instrument response. This application note details a robust GC-MS method utilizing ethylene glycol-d4 as an internal standard for the precise quantification of ethylene glycol.

Ethylene glycol-d4 is an ideal internal standard for this analysis as it shares near-identical chemical and physical properties with the unlabeled analyte, ensuring it behaves similarly during extraction, derivatization, and chromatographic separation.[1] However, its mass difference allows for clear differentiation by the mass spectrometer, enabling accurate normalization of the analyte signal.

Principle of Internal Standard Quantification

The internal standard (IS) method involves adding a known amount of a chemically similar but isotopically distinct compound (Ethylene Glycol-d4) to all samples, calibration standards, and quality controls. The ratio of the analyte's peak area to the internal standard's peak area is then used for quantification. This approach effectively mitigates errors arising from sample loss during preparation, injection volume variability, and fluctuations in the mass spectrometer's ionization and detection efficiency.

Caption: Principle of Internal Standard Quantification Workflow.

Experimental Protocols

This section details the methodology for the quantification of ethylene glycol in a biological matrix (e.g., whole blood or urine) using ethylene glycol-d4 as an internal standard, followed by GC-MS analysis.

Materials and Reagents

• Ethylene Glycol (analyte)

• Ethylene Glycol-d4 (internal standard)

• Acetonitrile (ice-cold)

• N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) for derivatization

• Pentafluorophenylhydrazine (PFPH) for derivatization

• Methanol

• Deionized Water

• Calibrators and Quality Control (QC) samples prepared in the matrix of interest

Sample Preparation and Derivatization

• Sample Aliquoting: Transfer 50 µL of the sample (calibrator, QC, or unknown) into a 2 mL microcentrifuge tube.

• Internal Standard Spiking: Add 5 µL of a 1 mg/mL ethylene glycol-d4 solution in methanol to each tube.

• Protein Precipitation: Add 250 µL of ice-cold acetonitrile to each tube and vortex thoroughly to precipitate proteins.

• Centrifugation: Centrifuge the samples at 13,500 rpm at room temperature to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 200 µL of the supernatant to a clean tube.

• Derivatization: A simultaneous derivatization of different functional groups can be achieved.[2] The supernatant is treated with N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) and pentafluorophenylhydrazine (PFPH).[2]

• Incubation: The reaction mixture is incubated to ensure complete derivatization.

• Sample Transfer: After cooling, the derivatized sample is transferred to a GC-MS autosampler vial for analysis.

Caption: Experimental Workflow for Sample Preparation.

GC-MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a gas chromatograph.

Table 1: GC-MS/MS Operating Parameters

Parameter	Value
Gas Chromatograph
GC Column	DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Inlet Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Program	Initial 80°C for 1 min, ramp at 10°C/min to 245°C, hold for 3.5 min
Mass Spectrometer
Ionization Mode	Electron Impact (EI)
Analysis Mode	Multiple Reaction Monitoring (MRM)
Ion Source Temperature	250 °C
Transfer Line Temp.	250 °C

Data Presentation

The use of ethylene glycol-d4 as an internal standard allows for the development of a robust and linear calibration curve, leading to accurate quantification over a defined concentration range.

Chromatographic and Mass Spectrometric Data

The derivatization step improves the chromatographic peak shape and allows for the selection of specific and high m/z fragment ions for monitoring, which enhances the selectivity of the method.

Table 2: Representative Chromatographic and Mass Spectrometric Data

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Ethylene Glycol Derivative	~7.5	To be determined based on derivatization	To be determined	To be determined
Ethylene Glycol-d4 Derivative	~7.5	To be determined based on derivatization	To be determined	To be determined

Note: The exact retention times and m/z values will depend on the specific derivatization agent used and the GC-MS system configuration. For silylated derivatives, characteristic ions would be monitored.

Method Validation Data

A comprehensive validation of the method should be performed to ensure its reliability for the intended application.

Table 3: Summary of Method Validation Parameters

Parameter	Result
Linearity (R²)	≥ 0.996
Lower Limit of Quantification (LLOQ)	1.0 µg/mL
Limit of Detection (LOD)	14.2 ng/mL
Intraday Precision (RSD%)	< 7%
Intraday Accuracy	Within ±15% of nominal concentration

The validation data presented are based on a published method and may vary depending on the laboratory and specific application.[2]

Conclusion

The use of ethylene glycol-d4 as an internal standard in GC-MS analysis provides a highly accurate and precise method for the quantification of ethylene glycol. The detailed protocol and performance characteristics outlined in this application note demonstrate a robust methodology suitable for implementation in research, clinical, and quality control laboratories. The co-elution and similar chemical behavior of the deuterated internal standard with the native analyte ensure effective correction for analytical variability, leading to high-quality, reliable data.

References

• 1. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: Quantification of Ethylene Glycol in Biological Matrices using Ethylene Glycol-d4 as an Internal Standard by LC-MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethylene glycol is a compound of significant interest in clinical and forensic toxicology due to its presence in antifreeze and other industrial products.[1][2] Accurate and reliable quantification in biological matrices such as serum and whole blood is crucial for diagnosing and managing poisonings. This application note describes a robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of ethylene glycol, utilizing its deuterated analog, ethylene glycol-d4, as an internal standard to ensure high accuracy and precision. Two primary sample preparation methodologies are presented: a direct analysis following protein precipitation and a more sensitive approach involving derivatization.

The use of a deuterated internal standard like ethylene glycol-d4 is critical in LC-MS analysis as it co-elutes with the analyte and experiences similar ionization effects, effectively compensating for matrix effects and variations in sample preparation and instrument response.[3] This leads to improved reproducibility and reliability of the quantitative results.

Quantitative Data Summary

The following tables summarize the quantitative performance of LC-MS/MS methods for ethylene glycol analysis using ethylene glycol-d4 as an internal standard.

Table 1: Method Performance without Derivatization

Parameter	Value	Reference
Linearity Range	100 - 4000 µg/mL	[3][4]
Limit of Detection (LOD)	35 µg/mL	[3][4]
Limit of Quantification (LOQ)	98 µg/mL (recommended at 300 µg/mL)	[3]
Matrix	Human Serum	[3][4]

Table 2: Method Performance with Benzoyl Chloride Derivatization

Parameter	Value	Reference
Linearity Range	1 - 2000 mg/L	[1]
Limit of Detection (LOD)	0.18 - 1.1 mg/L	[1][2]
Limit of Quantification (LOQ)	0.4 - 2.3 mg/L	[1][2]
Matrix	Serum	[1][2]

Experimental Protocols

Two detailed experimental protocols are provided below. The choice of method may depend on the required sensitivity and the complexity of the sample matrix.

Protocol 1: Direct Analysis of Ethylene Glycol in Serum by Protein Precipitation

This method is rapid and suitable for emergency toxicology screening where high concentrations of ethylene glycol are expected.

Materials:

• Ethylene Glycol

• Ethylene Glycol-d4 (Internal Standard)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Water (LC-MS Grade)

• Ammonium Acetate

• Acetic Acid

• Human Serum (for calibration standards and quality controls)

• Microcentrifuge tubes

• Autosampler vials

Procedure:

• Preparation of Standards and Internal Standard Solution:

  • Prepare a stock solution of ethylene glycol in water.

  • Prepare a stock solution of ethylene glycol-d4 in water.

  • Prepare working solutions of ethylene glycol by diluting the stock solution with drug-free human serum to create calibration standards (e.g., 100, 500, 1000, 2000, 4000 µg/mL).

  • Prepare a working internal standard solution of ethylene glycol-d4 in acetonitrile.

• Sample Preparation:

  • To a 1.5 mL microcentrifuge tube, add 50 µL of serum sample, calibrator, or quality control.

  • Add 200 µL of the internal standard solution (ethylene glycol-d4 in acetonitrile).[5]

  • Vortex the mixture for 30 seconds to precipitate proteins.

  • Centrifuge at 10,000 x g for 5 minutes.[1]

  • Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity or equivalent

• Column: Luna 5µm C18(2) 100A, 150mm x 2mm[3][4]

• Mobile Phase A: 95:5 Water:Methanol with 10 mmol/L ammonium acetate and 0.1% acetic acid[3][4]

• Mobile Phase B: 3:97 Water:Methanol with 10 mmol/L ammonium acetate and 0.1% acetic acid[3][4]

• Gradient: Isocratic or a shallow gradient depending on the separation needs.

• Flow Rate: 0.3 mL/min[1]

• Injection Volume: 10 µL[1]

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: Monitor the specific precursor to product ion transitions for ethylene glycol and ethylene glycol-d4. Adduct formation with sodium may be utilized for signal enhancement.[3][4]

Experimental Workflow for Protein Precipitation

Caption: Workflow for direct analysis via protein precipitation.

Protocol 2: Sensitive Analysis of Ethylene Glycol in Serum by Derivatization

This method offers lower detection limits by derivatizing ethylene glycol with benzoyl chloride, which improves its chromatographic retention and ionization efficiency.[1][2]

Materials:

• Ethylene Glycol

• Ethylene Glycol-d4 (Internal Standard)

• Benzoyl Chloride

• Sodium Hydroxide (4 M)

• Glycine (10%)

• Pentane

• Acetonitrile (LC-MS Grade)

• Ammonium Formate (20 mM, pH 2.8)

• Drug-free serum

• Microcentrifuge tubes

• Nitrogen evaporator

• Autosampler vials

Procedure:

• Preparation of Standards and Internal Standard Solution:

  • Prepare stock solutions of ethylene glycol (10 g/L) and a mixture of internal standards including ethylene glycol-d4 (500 mg/L) in water.[1]

  • Prepare calibration standards (e.g., 1, 100, 500, 1000, 2000 mg/L) by diluting the stock solution in drug-free serum.[1]

• Derivatization and Extraction:

  • To 50 µL of serum sample, calibrator, or quality control in a microcentrifuge tube, add 100 µL of 4 M NaOH, 50 µL of the internal standard mixture, and 50 µL of benzoyl chloride.[1][2]

  • Vortex the mixture and incubate for 5 minutes at room temperature.[1]

  • Add 50 µL of 10% glycine to stop the reaction, vortex, and incubate for 3 minutes at room temperature.[1]

  • Add 1 mL of pentane and vortex for 20 seconds to extract the derivatized analytes.[1]

  • Centrifuge at 10,000 x g for 5 minutes.[1]

  • Transfer the organic (upper) layer to a clean tube and evaporate to dryness under a stream of nitrogen at 50°C.[1]

  • Reconstitute the dried extract in 400 µL of acetonitrile and 400 µL of 20 mM ammonium formate (pH 2.8).[1]

  • Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity or equivalent

• Column: C18 column suitable for reversed-phase chromatography

• Mobile Phase A: 20 mM Ammonium Formate, pH 2.8[1]

• Mobile Phase B: Acetonitrile/Mobile Phase A (90/10, v/v)[1]

• Gradient: Start with 50% B, increase to 100% B over 10 minutes, hold for 1 minute.[1]

• Flow Rate: 0.3 mL/min[1]

• Injection Volume: 10 µL[1]

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: Monitor the specific precursor to product ion transitions for the benzoyl derivatives of ethylene glycol and ethylene glycol-d4.

Experimental Workflow for Derivatization Method

Caption: Workflow for analysis with derivatization.

Logical Relationship of Method Choice

The selection between the direct analysis and the derivatization method is based on the specific requirements of the study.

Caption: Decision tree for method selection.

The use of ethylene glycol-d4 as an internal standard provides a robust and reliable means for the quantification of ethylene glycol in biological samples by LC-MS/MS. The choice between a rapid protein precipitation method and a more sensitive derivatization protocol allows researchers to tailor the analytical approach to their specific needs, from emergency toxicology to trace-level environmental or metabolic studies. The detailed protocols and workflows provided herein serve as a comprehensive guide for the implementation of this analytical methodology.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Direct analysis of ethylene glycol in human serum on the basis of analyte adduct formation and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nyc.gov [nyc.gov]

Applications of Ethylene Glycol-d4 in Metabolic Tracer Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylene glycol-d4 (deuterated ethylene glycol) is a stable isotope-labeled analog of ethylene glycol used as a valuable tool in metabolic research. Its primary applications are as an internal standard for the precise quantification of ethylene glycol and its metabolites, and as a metabolic tracer to investigate the pharmacokinetics and metabolic pathways of ethylene glycol and related compounds. The deuterium labeling provides a distinct mass shift, allowing for its differentiation from endogenous unlabeled compounds by mass spectrometry. This document provides detailed application notes and protocols for the use of ethylene glycol-d4 in metabolic tracer studies.

Application Notes

Tracing the Metabolic Fate of Ethylene Glycol

Ethylene glycol-d4 can be administered to in vivo or in vitro models to trace its conversion into various metabolites. The primary metabolic pathway of ethylene glycol involves a series of oxidation reactions mediated by enzymes such as alcohol dehydrogenase and aldehyde dehydrogenase. By tracking the appearance of deuterated metabolites over time, researchers can elucidate the kinetics of this pathway.

The principal metabolites in this pathway include:

• Glycolaldehyde-d3

• Glycolic acid-d3

• Glyoxylic acid-d2

• Oxalic acid-d2

A secondary metabolic route that has been identified is the formation of ethylene glycol glucuronide. Ethylene glycol-d4 can also be used to study the extent of this conjugation reaction.

Pharmacokinetic and Toxicokinetic Studies

The use of ethylene glycol-d4 allows for detailed investigation of the absorption, distribution, metabolism, and excretion (ADME) of ethylene glycol. By measuring the concentrations of the deuterated parent compound and its metabolites in various biological matrices (e.g., blood, urine, tissues) over time, key pharmacokinetic parameters such as elimination half-life, clearance, and volume of distribution can be determined. This is particularly relevant in toxicology studies, as the toxicity of ethylene glycol is primarily due to the accumulation of its acidic metabolites.

Investigating Drug Interactions and Enzyme Inhibition

Ethylene glycol-d4 can be employed to study the effects of xenobiotics, including new drug candidates, on the metabolism of ethylene glycol. For instance, it can be used to assess the inhibitory effects of compounds on alcohol dehydrogenase, the rate-limiting enzyme in ethylene glycol metabolism. Such studies are crucial for understanding potential drug-drug interactions.

Microbial Metabolic Engineering

In the field of synthetic biology and metabolic engineering, microorganisms are being engineered to utilize ethylene glycol as a carbon source for the production of value-added chemicals. Ethylene glycol-d4 can serve as a tracer to map and quantify the flux through natural and synthetic metabolic pathways in these engineered microbes, helping to identify bottlenecks and optimize production.

Data Presentation

The following tables summarize quantitative data from pharmacokinetic studies of ethylene glycol. While these studies primarily utilized ¹⁴C-labeled ethylene glycol or analyzed clinical samples from ethylene glycol poisoning cases, the data provide a relevant overview of the expected distribution and fate of ethylene glycol and its metabolites that can be investigated using ethylene glycol-d4.

Table 1: Urinary Excretion of Ethylene Glycol and Glycolic Acid in Rats Following Oral Administration [1]

Compound	Percentage of Dose Excreted in Urine
Unchanged Ethylene Glycol	62 - 67%
Glycolic Acid	28.7%

Table 2: Median Concentrations of Ethylene Glycol and Glycolic Acid in Postmortem Samples from Fatal Ethylene Glycol Poisoning Cases

Analyte	Median Concentration in Blood (g/L)	Median Concentration in Urine (g/L)
Ethylene Glycol	0.87	4.3
Glycolic Acid	1.6	5.3

Table 3: Serum Concentrations of Ethylene Glycol Glucuronide in Patients Intoxicated with Ethylene Glycol [2][3]

Analyte	Concentration Range (mg/L)	Mean Concentration (mg/L)
Ethylene Glycol Glucuronide	0.55 - 3.7	1.6

Signaling Pathways and Experimental Workflows

Metabolic Pathway of Ethylene Glycol

The metabolism of ethylene glycol primarily occurs in the liver and involves a series of enzymatic oxidation steps. The initial and rate-limiting step is the conversion of ethylene glycol to glycolaldehyde, catalyzed by alcohol dehydrogenase (ADH).

Caption: Major metabolic pathway of ethylene glycol.

Experimental Workflow for a Metabolic Tracer Study

A typical workflow for a metabolic tracer study using ethylene glycol-d4 involves administration of the labeled compound, collection of biological samples at various time points, sample preparation, and analysis by mass spectrometry.

Caption: General workflow for a metabolic tracer study.

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in a Rodent Model

Objective: To determine the pharmacokinetic profile of ethylene glycol-d4 and its major metabolite, glycolic acid-d3.

Materials:

• Ethylene glycol-d4 (analytical grade)

• Saline solution (sterile)

• Male Sprague-Dawley rats (8-10 weeks old)

• Metabolic cages for urine collection

• Blood collection supplies (e.g., capillaries, tubes with anticoagulant)

• Centrifuge

• Sample storage vials

• LC-MS/MS system

Methodology:

• Dosing Solution Preparation: Prepare a dosing solution of ethylene glycol-d4 in sterile saline at the desired concentration.

• Animal Dosing: Administer a single oral gavage dose of the ethylene glycol-d4 solution to the rats. A typical dose might range from 10 to 1000 mg/kg body weight.

• Blood Sampling: Collect blood samples (e.g., via tail vein or saphenous vein) at multiple time points post-dose (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours). Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Transfer the plasma to clean vials and store at -80°C until analysis.

• Urine Collection: House the rats in metabolic cages and collect urine over specific intervals (e.g., 0-8h, 8-16h, 16-24h). Measure the volume and store aliquots at -80°C.

• Sample Preparation for LC-MS/MS Analysis:

  • Thaw plasma and urine samples.

  • For plasma, perform a protein precipitation step by adding a solvent like acetonitrile.

  • For urine, a simple dilution may be sufficient.

  • Add an internal standard (e.g., ¹³C₂,d₂-glycolic acid) to all samples and calibration standards.

  • Centrifuge the samples and transfer the supernatant for analysis.

• LC-MS/MS Analysis:

  • Develop a sensitive and specific LC-MS/MS method for the quantification of ethylene glycol-d4 and glycolic acid-d3.

  • Use multiple reaction monitoring (MRM) to detect the parent and fragment ions for each analyte and the internal standard.

• Data Analysis:

  • Construct calibration curves to determine the concentrations of the analytes in the samples.

  • Use pharmacokinetic software to calculate parameters such as Cmax, Tmax, AUC, and elimination half-life.

Protocol 2: In Vitro Metabolic Stability Assay using Liver Microsomes

Objective: To assess the metabolic stability of ethylene glycol-d4 in the presence of liver microsomes.

Materials:

• Ethylene glycol-d4

• Pooled liver microsomes (e.g., human, rat)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching the reaction)

• Incubator/water bath (37°C)

• LC-MS/MS system

Methodology:

• Reaction Mixture Preparation: Prepare a reaction mixture containing phosphate buffer, liver microsomes, and the NADPH regenerating system.

• Pre-incubation: Pre-incubate the reaction mixture at 37°C for a few minutes to equilibrate the temperature.

• Initiation of Reaction: Add ethylene glycol-d4 to the pre-incubated mixture to start the reaction. The final concentration of ethylene glycol-d4 should be within the linear range of the enzyme kinetics.

• Time-course Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and add them to a quenching solution (e.g., cold acetonitrile containing an internal standard) to stop the reaction.

• Sample Processing: Centrifuge the quenched samples to pellet the precipitated proteins. Transfer the supernatant to vials for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the samples for the disappearance of the parent compound (ethylene glycol-d4) over time.

• Data Analysis:

  • Plot the natural logarithm of the percentage of ethylene glycol-d4 remaining versus time.

  • Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t₁/₂) using the formula: t₁/₂ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint).

References

• 1. Pharmacokinetics and biotransformation of diethylene glycol and ethylene glycol in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ethylene glycol: Evidence of glucuronidation in vivo shown by analysis of clinical toxicology samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of Ethylene Glycol Impurity in Pharmaceuticals Using Isotope Dilution GC-MS with Ethylene Glycol-d4

Introduction

Ethylene glycol (EG) is a toxic compound that can be present as an impurity in various pharmaceutical excipients, such as polyethylene glycol (PEG), glycerin, and propylene glycol.[1] Due to its potential for harm, regulatory bodies mandate strict control over the levels of ethylene glycol in drug products. This application note describes a robust and sensitive method for the quantification of ethylene glycol in pharmaceutical formulations using gas chromatography-mass spectrometry (GC-MS) with an isotope dilution technique. The use of Ethylene glycol-d4 as an internal standard ensures high accuracy and precision by correcting for variations in sample preparation and instrument response.[2][3] This method is suitable for quality control laboratories and research and development settings involved in the analysis of pharmaceutical impurities.

Principle

The method is based on the principle of isotope dilution mass spectrometry (IDMS). A known amount of the isotopically labeled internal standard, Ethylene glycol-d4, is added to the sample at the beginning of the sample preparation process. The sample is then extracted and derivatized to improve the chromatographic properties of ethylene glycol. The derivatized sample is analyzed by GC-MS. Since the deuterated internal standard has nearly identical chemical and physical properties to the native analyte, it co-elutes and experiences similar ionization and fragmentation in the mass spectrometer. By measuring the ratio of the response of the native ethylene glycol to that of the deuterated internal standard, an accurate quantification can be achieved, compensating for any losses during sample workup or injection variability.[3]

Experimental Protocols

1. Materials and Reagents

• Ethylene glycol (analytical standard)

• Ethylene glycol-d4 (isotopic purity ≥ 98%)

• Derivatizing agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[2][4]

• Solvent: Acetonitrile (HPLC grade)

• Deionized water

• Pharmaceutical sample (e.g., oral solution, solid dosage form, or raw material)

2. Standard Solution Preparation

• Ethylene Glycol Stock Solution (1 mg/mL): Accurately weigh 100 mg of ethylene glycol standard into a 100 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Ethylene Glycol-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 100 mg of Ethylene glycol-d4 into a 100 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of the Ethylene Glycol Stock Solution into a blank matrix (a placebo formulation or appropriate solvent). Add a constant concentration of the Ethylene glycol-d4 IS Stock Solution to each calibration standard. A typical calibration range would be 0.5 to 50 µg/mL.

3. Sample Preparation

The sample preparation will vary depending on the dosage form.

• For Liquid Formulations (e.g., Oral Solutions, Syrups):

  • Accurately weigh approximately 1 g of the liquid sample into a 10 mL volumetric flask.

  • Add a precise volume of the Ethylene glycol-d4 IS Stock Solution to achieve a final concentration within the calibration range (e.g., 10 µg/mL).

  • Dilute to volume with acetonitrile.

  • Vortex for 1 minute to ensure thorough mixing.

  • If necessary, centrifuge the sample to precipitate any excipients.

  • Transfer an aliquot of the supernatant for derivatization.

• For Solid Dosage Forms (e.g., Tablets, Powders):

  • Accurately weigh a portion of the crushed tablets or powder equivalent to a single dose into a centrifuge tube.

  • Add a known volume of extraction solvent (e.g., 10 mL of acetonitrile/water 1:1 v/v).

  • Add a precise volume of the Ethylene glycol-d4 IS Stock Solution.

  • Vortex for 5 minutes to facilitate extraction of ethylene glycol.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer an aliquot of the supernatant for derivatization.

4. Derivatization

• Transfer 100 µL of the sample supernatant or standard solution to a GC vial.

• Add 100 µL of the derivatizing agent (BSTFA + 1% TMCS).[2][4]

• Cap the vial and heat at 70°C for 30 minutes.

• Cool to room temperature before GC-MS analysis.

5. GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: DB-WAX, 30 m x 0.25 mm I.D., 0.25 µm film thickness or equivalent

• Inlet Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 10:1

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 220°C

  • Hold: 5 minutes at 220°C

• MSD Transfer Line Temperature: 230°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ethylene glycol-TMS derivative: m/z 73, 147

  • Ethylene glycol-d4-TMS derivative: m/z 75, 151

Data Presentation

Table 1: Method Validation Summary

Parameter	Result
Linearity (r²)	> 0.995
Range	0.5 - 50 µg/mL
Limit of Detection (LOD)	0.15 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL
Precision (%RSD)
- Intraday (n=6)	< 5%
- Interday (n=6, 3 days)	< 8%
Accuracy (% Recovery)
- Low QC (1 µg/mL)	95.2%
- Mid QC (10 µg/mL)	99.1%
- High QC (40 µg/mL)	101.5%
Specificity	No interference from blank matrix

Table 2: Sample Analysis Results

Sample ID	Sample Type	Ethylene Glycol Concentration (µg/g)	%RSD (n=3)
Batch A	Oral Solution	2.5	2.1
Batch B	Oral Solution	< LOQ	N/A
Raw Material X	Propylene Glycol	15.8	1.8
Raw Material Y	Glycerin	5.2	3.5

Visualizations

Caption: Experimental workflow for the quantification of ethylene glycol.

Caption: Logical relationship of isotope dilution analysis.

References

• 1. azom.com [azom.com]
• 2. Validated GC-MS methods to detect ethylene, diethylene, and triethylene glycol in serum, plasma, and urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Quantification of Ethylene Glycol in Biological Samples using Isotope Dilution Mass Spectrometry

Abstract

This application note details a robust and sensitive method for the quantification of ethylene glycol (EG) in various biological matrices, including whole blood, serum, plasma, and urine. The protocol utilizes a stable isotope-labeled internal standard, ethylene glycol-d4, in conjunction with gas chromatography-mass spectrometry (GC-MS) for accurate and precise measurements. This method is crucial for clinical and forensic toxicology, as well as for drug development professionals monitoring patient safety in studies involving compounds potentially metabolized to EG. The sample preparation involves a straightforward protein precipitation step followed by derivatization to enhance the analyte's chromatographic properties. The validated method demonstrates excellent linearity, low limits of detection and quantification, and high precision and accuracy, making it suitable for routine analysis in a laboratory setting.

Introduction

Ethylene glycol is a toxic organic compound commonly found in antifreeze and other industrial products.[1][2] Ingestion can lead to severe metabolic acidosis, renal failure, and central nervous system depression.[3] Therefore, the rapid and accurate quantification of EG in biological samples is essential for diagnosing and managing poisonings.[1][4][5] The use of a stable isotope-labeled internal standard, such as ethylene glycol-d4, is the preferred method for quantitative analysis by mass spectrometry. This is because it co-elutes with the analyte of interest and experiences similar ionization and fragmentation, correcting for matrix effects and variations in sample preparation and instrument response.[6] This application note provides a detailed protocol for the determination of ethylene glycol in biological samples using ethylene glycol-d4 as an internal standard, followed by GC-MS analysis.

Experimental Workflow

Caption: Experimental workflow for the quantification of ethylene glycol.

Experimental Protocols

Materials and Reagents

• Ethylene Glycol (certified standard)

• Ethylene Glycol-d4 (internal standard)

• Acetonitrile (HPLC grade)

• Derivatization agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), or heptafluorobutyric anhydride)[6][7]

• Methanol (HPLC grade)

• Deionized water

• Certified blank biological matrix (blood, serum, urine) for calibration standards and quality controls

Equipment

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Autosampler

• Centrifuge

• Vortex mixer

• Pipettes

• 2 mL microcentrifuge tubes

• Autosampler vials with inserts

Preparation of Stock and Working Solutions

• Ethylene Glycol Stock Solution (1 mg/mL): Accurately weigh 10 mg of ethylene glycol and dissolve it in 10 mL of deionized water.

• Ethylene Glycol-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of ethylene glycol-d4 and dissolve it in 10 mL of methanol.[4]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the ethylene glycol stock solution with deionized water to achieve the desired concentrations for the calibration curve.[4]

• IS Working Solution: Dilute the IS stock solution with acetonitrile to a final concentration of 10 µg/mL.

Sample Preparation

• Pipette 100 µL of the biological sample (calibrator, quality control, or unknown sample) into a 2 mL microcentrifuge tube.

• Add 10 µL of the IS working solution (10 µg/mL ethylene glycol-d4) to each tube and vortex briefly.

• Add 400 µL of ice-cold acetonitrile to precipitate proteins.[4]

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge the tubes at 10,000 x g for 10 minutes to pellet the precipitated proteins.[8]

• Carefully transfer the supernatant to a clean autosampler vial.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Add 50 µL of the derivatization agent (e.g., BSTFA with 1% TMCS).

• Cap the vial and heat at 70°C for 30 minutes.

• Cool the vial to room temperature before analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold for 2 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ethylene Glycol (derivatized): Monitor characteristic ions (m/z)

  • Ethylene Glycol-d4 (derivatized): Monitor characteristic ions (m/z)

Quantitative Data Summary

The performance of the method should be validated according to established guidelines. The following tables summarize typical validation parameters obtained from various studies.

Table 1: Method Validation Parameters for Ethylene Glycol Quantification

Parameter	Biological Matrix	Analytical Range (µg/mL)	R²	Reference
Linearity	Whole Blood	1 - 50	>0.999	[4]
Linearity	Serum/Plasma/Urine	2 - 20	Not specified	[6][9]
Linearity	Serum	50 - 5000 mg/L	Quadratic	[5]

Table 2: Limits of Detection (LOD) and Quantification (LLOQ)

Parameter	Biological Matrix	Value (µg/mL)	Reference
LOD	Whole Blood	0.0142	[4]
LLOQ	Whole Blood	1.0	[4]
LLOQ	Serum/Plasma/Urine	2.0	[6][9]
LOD	Serum	0.7 mg/L	[10]
LLOQ	Serum	1.3 mg/L	[10]

Table 3: Precision and Accuracy

Biological Matrix	Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)	Reference
Whole Blood	Low QC	< 6.8	Not specified	Not specified	[4]
Whole Blood	Mid QC	< 6.8	Not specified	Not specified	[4]
Whole Blood	High QC	< 6.8	Not specified	Not specified	[4]
Serum	400 mg/L	1.9 - 4.9	3.5 - 9.0	Not specified	[10]
Serum	Not specified	CV ≤ 8.9%	Not specified	96.3 - 105.8%	[5]

Signaling Pathway and Logical Relationships

The analytical method's logic is based on the principle of isotope dilution mass spectrometry, where a known amount of a stable isotope-labeled analog of the analyte is added to the sample at the beginning of the procedure.

Caption: Logical relationship in isotope dilution mass spectrometry.

Conclusion

The described GC-MS method using ethylene glycol-d4 as an internal standard provides a reliable and sensitive approach for the quantification of ethylene glycol in biological samples. The protocol is straightforward and can be readily implemented in clinical and research laboratories for toxicological screening and pharmacokinetic studies. The use of an isotope-labeled internal standard ensures high accuracy and precision by compensating for potential matrix effects and procedural losses.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Sensitive determination of ethylene glycol, propylene glycol and diethylene glycol in human whole blood by isotope dilution gas chromatography–mass spectrometry, and the presence of appreciable amounts of the glycols in blood of healthy subjects | springermedicine.com [springermedicine.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Validated GC-MS methods to detect ethylene, diethylene, and triethylene glycol in serum, plasma, and urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]

Anwendungshinweis: Derivatisierung von Ethylenglykol-d4 zur Verbesserung der GC-MS-Empfindlichkeit

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Zusammenfassung

Dieser Anwendungshinweis beschreibt ein detailliertes Protokoll für die Derivatisierung von Ethylenglykol-d4 (EG-d4) zur Verbesserung der Empfindlichkeit bei der Analyse mittels Gaschromatographie-Massenspektrometrie (GC-MS). Die Derivatisierung, insbesondere die Silylierung mit N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA), erhöht die Flüchtigkeit und das Molekulargewicht von Ethylenglykol, was zu einer verbesserten chromatographischen Auflösung und einer erhöhten Nachweisempfindlichkeit führt. Ethylenglykol-d4 wird hierbei als interner Standard zur genauen Quantifizierung von Ethylenglykol in verschiedenen Matrices verwendet. Die hier beschriebenen Methoden sind essentiell für toxikologische Analysen, die Überwachung von Arzneimittelverunreinigungen und die metabolische Forschung.

Einleitung

Ethylenglykol ist eine organische Verbindung, die in vielen industriellen Anwendungen, einschließlich als Frostschutzmittel und in der Herstellung von Kunststoffen, weit verbreitet ist. Aufgrund seiner toxischen Eigenschaften ist die genaue und empfindliche Quantifizierung von Ethylenglykol in biologischen Proben und pharmazeutischen Produkten von entscheidender Bedeutung. Die direkte Analyse von Ethylenglykol mittels GC-MS ist aufgrund seiner hohen Polarität und geringen Flüchtigkeit oft problematisch. Die Derivatisierung wandelt das polare Analytenmolekül in ein weniger polares und flüchtigeres Derivat um, was die GC-Analyse erheblich verbessert.

Die Verwendung von deuteriertem Ethylenglykol (Ethylenglykol-d4) als interner Standard ist eine gängige Praxis, um die Variabilität während der Probenvorbereitung und der Injektion auszugleichen und so eine präzise Quantifizierung zu gewährleisten.[1][2] Dieser Anwendungshinweis konzentriert sich auf die Silylierungsreaktion mit BSTFA, das oft in Kombination mit einem Katalysator wie Trimethylchlorsilan (TMCS) verwendet wird.[1][3]

Quantitative Datenzusammenfassung

Die Derivatisierung von Ethylenglykol führt zu einer signifikanten Verbesserung der Nachweis- und Quantifizierungsgrenzen (LOD und LOQ). Die folgende Tabelle fasst die quantitativen Ergebnisse aus verschiedenen Studien zusammen, die Derivatisierungstechniken zur Analyse von Ethylenglykol verwenden.

Derivatisierungsmittel	Matrix	Analytische Methode	Nachweisgrenze (LOD)	Quantifizierungsgrenze (LOQ)	Linearer Bereich
BSTFA mit 1% TMCS	Serum, Plasma, Urin	GC-MS / GC-MS/MS	-	-	2–20 µg/mL[1][3]
BSTFA	Schmieröl	GC-MS	0.5 µg/g	-	-
MTBSTFA & PFPH	Vollblut	GC-QqQ-MS/MS	14.2 ng/mL[4]	1.0 µg/mL[4]	1–450 µg/mL[4]
4-Carbethoxyhexafluorobutyrylchlorid	Serum	GC-CI-MS	-	-	70–2240 µg/mL[5]
p-Toluolsulfonylisocyanat	Serum	LC-MS/MS	0.12 mg/L	0.4 mg/L	0.5–1800 mg/L
Benzoylchlorid	Wasser	LC/ESI-MS/MS	1.9–6.1 ng/mL	-	-

Tabelle 1: Zusammenfassung der quantitativen Daten zur GC-MS-Analyse von derivatisiertem Ethylenglykol.

Experimentelle Protokolle

Materialien und Reagenzien

• Ethylenglykol-d4 (EG-d4)

• N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1% Trimethylchlorsilan (TMCS)[1]

• Lösungsmittel (z.B. Acetonitril, Hexan) in GC-Qualität

• Wasserfreie Natriumsulfat

• Probengefäße (z.B. 2-mL-GC-Vials mit Einlagen)

• Heizblock oder Wasserbad

• Vortexmischer

• Zentrifuge

Probenvorbereitung

Die Probenvorbereitung kann je nach Matrix variieren. Für biologische Proben wie Serum oder Urin ist in der Regel eine Proteinfällung erforderlich.

• Proteinfällung (für biologische Proben): Zu 100 µL der Probe (Serum, Plasma oder Urin) werden 200 µL eiskaltes Acetonitril gegeben.[4]

• Die Probe wird für 30 Sekunden gevortext.

• Anschließend wird die Probe bei 13.500 U/min für 5 Minuten zentrifugiert.[4]

• Der Überstand wird in ein sauberes Probengefäß überführt.

Derivatisierungsprotokoll (Silylierung mit BSTFA/TMCS)

• Ein Aliquot des Probenextraktes (z.B. 100 µL) wird in ein GC-Vial überführt.

• Der Extrakt wird unter einem sanften Stickstoffstrom zur Trockne eingedampft. Es ist entscheidend, ein vollständiges Trocknen zu vermeiden, da dies zum Verlust von Glykolen führen kann.[1]

• Zum getrockneten Rückstand werden 50 µL BSTFA mit 1% TMCS gegeben.

• Das Gefäß wird fest verschlossen und für 30 Minuten bei 80°C in einem Heizblock oder Wasserbad inkubiert, um eine vollständige Derivatisierung sicherzustellen.[1] Kürzere Zeiten oder niedrigere Temperaturen können zu einer unvollständigen Derivatisierung führen.[1]

• Nach dem Abkühlen auf Raumtemperatur ist die Probe bereit für die GC-MS-Analyse.

GC-MS-Analysebedingungen (Beispiel)

• Gaschromatograph: Agilent 6890 oder äquivalent

• Massenspektrometer: Agilent 5973 oder äquivalent

• Säule: DB-5MS (30 m x 0.25 mm ID, 0.25 µm Film) oder äquivalent[6]

• Trägergas: Helium bei einer konstanten Flussrate von 1.0 mL/min[6]

• Injektor: Split/Splitless, Injektionstemperatur 250°C

• Ofenprogramm: Start bei 50°C (2 min), dann mit 10°C/min auf 280°C (5 min halten)

• MS-Transferleitung: 280°C

• Ionenquelle: 230°C

• Ionisationsmodus: Elektronenstoßionisation (EI), 70 eV

• Scan-Modus: Full Scan (m/z 40-500) oder Selected Ion Monitoring (SIM) für höhere Empfindlichkeit

Visualisierungen

Abbildung 1: Experimenteller Arbeitsablauf für die Derivatisierung und GC-MS-Analyse.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Validated GC-MS methods to detect ethylene, diethylene, and triethylene glycol in serum, plasma, and urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel derivatization of ethylene glycol from human serum using 4-carbethoxyhexafluorobutyryl chloride for unambiguous gas chromatography-chemical ionization mass spectrometric identification and quantification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]

Application Notes and Protocols: Ethylene Glycol-d4 in Polymer Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethylene glycol-d4 (D-(CD₂)₂-OD) in the synthesis and characterization of deuterated polymers, particularly polyethylene glycol-d4 (PEG-d4). The isotopic labeling of polymers with deuterium offers significant advantages in various analytical techniques, enabling a deeper understanding of polymer structure, dynamics, and interactions.

Polymer Synthesis: Preparation of Polyethylene Glycol-d4 (PEG-d4)

Deuterated polyethylene glycol is a valuable tool in polymer science, and its synthesis can be achieved through methods such as the living anionic polymerization of deuterated ethylene oxide. This method allows for the production of polymers with a narrow molar mass distribution.

Experimental Protocol: Living Anionic Polymerization of Ethylene Oxide-d4

This protocol describes the synthesis of α,ω-bis(hydroxy)-terminated deuterated poly(ethylene glycol).

Materials:

• Deuterated ethylene oxide (freshly distilled)

• α,ω-dipotassium alkoxide of ethylene glycol (initiator)

• Acidic methanol (terminating agent)

• Toluene (solvent)

• Tetrahydrofuran (THF, solvent)

• Neutral aluminum oxide (for column chromatography)

• Ethyl ether (for precipitation)

• Anhydrous sodium sulfate

• De-ionized distilled water

• Dichloromethane

Procedure:

• Initiator Preparation: The polymerization is initiated by the α,ω-dipotassium alkoxide of ethylene glycol.

• Polymerization: The polymerization of freshly distilled deuterated ethylene oxide is carried out at room temperature for 24 hours.[1]

• Termination: The living polymer chains are terminated by the addition of acidic methanol.[1]

• Purification:

  • The synthesized polymer is dissolved in de-ionized distilled water to remove any insoluble organic catalyst byproducts.

  • The polymer is then extracted from the aqueous solution using dichloromethane.[2]

  • The organic phase is dried over anhydrous sodium sulfate.[2]

  • The solution is filtered and passed through a column packed with neutral Al₂O₃.[1][2]

  • The polymer is precipitated by adding the concentrated solution to cold ethyl ether.[1][2]

• Drying: The purified polymer is dried under vacuum at 38°C for 48 hours.[2]

Caption: Workflow for the synthesis of PEG-d4.

Polymer Characterization

The primary advantage of using ethylene glycol-d4 and its resulting polymers lies in their characterization, particularly with techniques that are sensitive to isotopic substitution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterium labeling is a powerful tool in NMR spectroscopy for simplifying complex spectra and elucidating polymer structures. In ¹H NMR, the substitution of protons with deuterium renders those positions "invisible," reducing spectral overlap and allowing for clearer analysis of the remaining proton signals.

Key Applications:

• Structural Elucidation: By selectively deuterating parts of a polymer, specific proton resonances can be unambiguously assigned.

• End-Group Analysis: Deuteration of the polymer backbone can help in the clear identification and quantification of end-group protons, which is crucial for determining number-average molecular weight (Mₙ).

• Conformational Studies: Deuterium NMR (²H NMR) can provide detailed information about molecular dynamics and chain orientation in solid polymers.

Comparative ¹H NMR Data for PEG:

Functional Group	Typical ¹H Chemical Shift (ppm) in CDCl₃	Expected Signal in PEG-d4 ¹H NMR
-O-CH₂-CH₂-O-	~3.64	Absent or significantly reduced
HO-CH₂- (end-group)	~3.7	Present
-CH₂-OH (end-group)	~3.7	Present

Note: The exact chemical shifts can vary depending on the solvent, concentration, and molecular weight of the polymer.

Gel Permeation Chromatography (GPC)

GPC, also known as Size Exclusion Chromatography (SEC), is a fundamental technique for determining the molecular weight distribution of polymers.

Experimental Protocol: GPC Analysis of PEG-d4

Instrumentation:

• Varian liquid chromatograph equipped with a UV and refractive index detector.[2]

• Aqueous GPC column (e.g., Supelco G5000 PWXL).[2]

Conditions:

• Eluent: 0.5 M acetic acid and 0.8 M NaNO₃ in water.[2]

• Temperature: 50°C.[2]

• Flow Rate: 1.0 ml/min.[2]

• Calibration: Monodisperse poly(ethylene oxide) standards.[2]

Data Analysis:

The molecular weights (Mₙ, Mₙ) and polydispersity index (PDI = Mₙ/Mₙ) are calculated using GPC software based on the calibration curve.

Quantitative Data for Deuterated Poly(ethylene glycol-d4), α,ω-bis(hydroxy)-terminated:

Sample ID	Mₙ ( g/mol )	PDI (Mₙ/Mₙ)
P19962-dPEO	440	1.18
P3347-dPEO	1,600	1.30
P4836-dPEO	3,500	1.17
P2815A-dPEO	13,500	1.25
P3796-dPEO	14,000	1.09
P8396-dPEO	17,000	1.15
P4111-dPEO	25,000	1.08
P40477-dPEO	93,000	1.07

Data sourced from Polymer Source.[3]

Small-Angle Neutron Scattering (SANS)

SANS is a powerful technique for studying the structure of polymers in solution and in the bulk on the nanometer to micrometer scale. The technique relies on the scattering of a neutron beam by the sample. The key advantage of SANS in polymer science is the large difference in the neutron scattering length between hydrogen and deuterium. This allows for "contrast variation," where either the polymer or the solvent can be deuterated to highlight specific structural features.

Applications of Deuteration in SANS:

• Chain Conformation: By dissolving a small amount of deuterated polymer in a non-deuterated polymer matrix, the conformation of individual polymer chains can be determined.

• Polymer Blends: The thermodynamics of polymer blends can be investigated by deuterating one of the components.

• Self-Assembled Structures: The structure of micelles, vesicles, and other self-assembled systems can be elucidated by selectively deuterating different components.

Caption: Characterization workflow for PEG-d4.

Logical Relationships in Polymer Analysis

The synthesis and characterization of deuterated polymers are intrinsically linked. The synthetic route determines the polymer's properties, which are then verified and quantified through various characterization techniques.

Caption: Logical flow in polymer synthesis and analysis.

Conclusion

The use of ethylene glycol-d4 in the synthesis of deuterated polymers provides researchers with invaluable tools for detailed polymer characterization. Techniques such as NMR, GPC, and SANS, when coupled with isotopic labeling, offer enhanced sensitivity and specificity for probing polymer structure and dynamics. The protocols and data presented here serve as a guide for the synthesis and analysis of deuterated polymers in various research and development applications, including drug delivery and materials science.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. polymersource.ca [polymersource.ca]
• 3. Deuterated Poly(ethylene glycol-d4), α,ω-bis(hydroxy)-terminated [polymersource.ca]

Technical Notes & Optimization

How to remove water contamination from Ethylene glycol-d4?

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for removing water contamination from Ethylene glycol-d4.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove water from Ethylene glycol-d4?

A1: Water contamination in deuterated solvents like Ethylene glycol-d4 can significantly impact experimental results. For Nuclear Magnetic Resonance (NMR) spectroscopy, the presence of water introduces a large proton signal that can obscure signals from the analyte. In water-sensitive reactions, it can act as an unwanted reagent, leading to side products and reduced yields.

Q2: What are the primary methods for drying Ethylene glycol-d4?

A2: The most common and effective methods for removing water from Ethylene glycol-d4 in a laboratory setting are:

• Use of Drying Agents: Employing desiccants like molecular sieves or calcium hydride to chemically or physically bind water.

• Distillation: Including vacuum distillation and azeotropic distillation to separate water based on differences in boiling points.

Q3: How can I determine the water content in my Ethylene glycol-d4 before and after drying?

A3: The water content can be accurately quantified using two primary methods:

• Karl Fischer Titration: This is a highly accurate and specific method for determining trace amounts of water in a sample.[1][2]

• ¹H NMR Spectroscopy: The water peak in the ¹H NMR spectrum can be integrated and compared to the solvent's residual proton signals or an internal standard to quantify the water content.[3][4] A recent study demonstrated a limit of detection of 0.05 wt% for water in ethylene glycol using this method.[3][4]

Q4: Are there any safety precautions I should take when drying Ethylene glycol-d4?

A4: Yes, safety is paramount.

• When using calcium hydride , be aware that it reacts vigorously with water to produce flammable hydrogen gas.[5][6][7] All operations should be conducted in a well-ventilated fume hood and away from ignition sources.

• Vacuum distillation carries a risk of implosion. Always use round-bottom flasks and ensure your glassware has no cracks or defects. A safety screen should be used.

• Ethylene glycol-d4 itself is harmful if swallowed. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Troubleshooting Guides

This section provides solutions to common problems encountered when removing water from Ethylene glycol-d4.

Problem 1: Water content remains high after drying with molecular sieves.

Possible Cause	Troubleshooting Step
Inactive Molecular Sieves	Molecular sieves must be activated before use to remove any adsorbed water. Heat the sieves in a drying oven at 175-260°C for at least 24 hours under a stream of inert gas or under vacuum.[8][9] Cool them in a desiccator before use.
Incorrect Pore Size	For drying alcohols like ethylene glycol, 3Å molecular sieves are recommended as they have a pore size small enough to exclude the solvent molecules while adsorbing water.[8][9]
Insufficient Contact Time	Allow the Ethylene glycol-d4 to stand over the activated molecular sieves for at least 24 hours with occasional swirling to ensure adequate contact.[10]
Contamination from Glassware	Ensure all glassware is thoroughly dried in an oven at >120°C for several hours and cooled under a stream of dry nitrogen or in a desiccator before use.[11]

Problem 2: The Ethylene glycol-d4 decomposes during distillation.

Possible Cause	Troubleshooting Step
High Temperature	Ethylene glycol has a high boiling point (197 °C). Distilling at atmospheric pressure can lead to thermal decomposition. Use vacuum distillation to lower the boiling point.[12]
Presence of Impurities	Acidic or basic impurities can catalyze decomposition at high temperatures. Consider a pre-purification step, such as passing the solvent through a short plug of neutral alumina.

Problem 3: Calcium hydride appears to be ineffective.

Possible Cause	Troubleshooting Step
Poor Quality Calcium Hydride	Calcium hydride can react with atmospheric moisture over time. Use a fresh, unopened container or a properly stored reagent. The quality of calcium hydride is not always visually obvious as it resembles its inactive hydroxide counterpart.[13]
Insufficient Amount	Use a sufficient amount of calcium hydride. A common practice is to add it until no more hydrogen gas evolves.
Slow Reaction Rate	Calcium hydride is insoluble in ethylene glycol, and the reaction can be slow.[13] Stir the mixture to increase the surface area of contact.

Data Presentation

The following table summarizes the expected efficiency of different drying methods for organic solvents. While specific data for Ethylene glycol-d4 is limited, these values provide a general guideline.

Drying Method	Typical Final Water Content (ppm)	Advantages	Disadvantages
Activated 3Å Molecular Sieves	< 10 ppm (for some solvents)	Easy to use, regenerable, relatively safe.	Can be slow, requires activation.
Calcium Hydride	< 10 ppm	High drying capacity, irreversible reaction with water.	Flammable hydrogen gas produced, can be slow, potential for side reactions with alcohols.
Vacuum Distillation	Variable, depends on setup	Effective for high water content, removes non-volatile impurities.	Requires specialized equipment, risk of implosion, potential for thermal decomposition without vacuum.
Azeotropic Distillation with Toluene	< 100 ppm	Effective for removing large amounts of water.[14]	Requires a subsequent step to remove the azeotroping agent. Toluene is a hazardous solvent.

Experimental Protocols

Method 1: Drying with Activated Molecular Sieves

Objective: To reduce the water content of Ethylene glycol-d4 using activated 3Å molecular sieves.

Materials:

• Ethylene glycol-d4

• 3Å molecular sieves

• Oven-dried round-bottom flask with a ground glass joint

• Septum or glass stopper

• Schlenk line or glovebox (optional, but recommended)

• Syringe and needle

Procedure:

• Activate Molecular Sieves: Place the 3Å molecular sieves in a flask and heat in an oven at 175-260°C for at least 24 hours.[8][9] It is best to do this under vacuum or with a slow stream of dry nitrogen.

• Cooling: Allow the sieves to cool to room temperature in a desiccator.

• Drying: In an oven-dried flask, add approximately 10-20% (w/v) of activated molecular sieves to the Ethylene glycol-d4.

• Incubation: Seal the flask and allow it to stand for at least 24 hours at room temperature, with occasional swirling.[10] For best results, this should be done under an inert atmosphere.

• Decanting: Carefully decant or filter the dried Ethylene glycol-d4 into a clean, dry storage flask, preferably under an inert atmosphere.

Method 2: Vacuum Distillation

Objective: To purify Ethylene glycol-d4 by removing water and other less volatile impurities.

Materials:

• Water-contaminated Ethylene glycol-d4

• Round-bottom flask

• Short-path distillation head with condenser and vacuum adapter

• Receiving flask

• Stir bar

• Heating mantle with a stirrer

• Vacuum pump and vacuum trap

• Thermometer

• Keck clips

Procedure:

• Setup: Assemble the vacuum distillation apparatus as shown in the diagram below. Ensure all joints are properly greased and sealed.

• Charging the Flask: Add the Ethylene glycol-d4 and a stir bar to the distillation flask.

• Applying Vacuum: Turn on the stirrer and then the vacuum pump to slowly evacuate the system.

• Heating: Once a stable vacuum is achieved, begin to gently heat the distillation flask.

• Distillation: Collect the distilled Ethylene glycol-d4 in the receiving flask. Monitor the temperature and pressure throughout the process.

• Completion: Stop the distillation before the distillation flask is completely dry to avoid the formation of peroxides.

• Cooling: Allow the apparatus to cool to room temperature before releasing the vacuum.

Method 3: Azeotropic Distillation with Toluene

Objective: To remove water from Ethylene glycol-d4 by forming a low-boiling azeotrope with toluene.

Materials:

• Water-contaminated Ethylene glycol-d4

• Toluene (dried over sodium or another suitable agent)

• Round-bottom flask

• Dean-Stark apparatus or Barrett distilling receiver

• Condenser

• Heating mantle

Procedure:

• Setup: Assemble the azeotropic distillation apparatus with a Dean-Stark trap.

• Charging the Flask: Add the Ethylene glycol-d4 and toluene to the round-bottom flask. A common ratio is 4:1 toluene to ethylene glycol by volume.[15]

• Heating: Heat the mixture to reflux. The toluene-water azeotrope will begin to distill.

• Water Removal: The azeotrope will condense and collect in the Dean-Stark trap. As the lower phase is water, it can be periodically drained.

• Completion: Continue the distillation until no more water collects in the trap.

• Toluene Removal: After cooling, the toluene can be removed by vacuum distillation to yield the dried Ethylene glycol-d4.

Visualizations

Caption: Workflow for drying Ethylene glycol-d4 with agents.

Caption: Workflow for vacuum distillation of Ethylene glycol-d4.

Caption: Decision tree for selecting a drying method.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Karl Fischer titration - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Fast quantification of water content in glycols by compact 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. Molecular Sieves [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Distillation - Wikipedia [en.wikipedia.org]
• 13. Calcium hydride - Wikipedia [en.wikipedia.org]
• 14. Method for separating toluene-ethylene glycol mixture by continuous azeotropic distillation - Eureka | Patsnap [eureka.patsnap.com]
• 15. Drying poly(ethylene glycol) [protocols.io]

Troubleshooting poor signal-to-noise ratio with Ethylene glycol-d4 in NMR.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when using Ethylene glycol-d4 as a solvent in Nuclear Magnetic Resonance (NMR) spectroscopy, with a specific focus on resolving poor signal-to-noise ratio (S/N) issues.

Frequently Asked Questions (FAQs)

Q1: Why is my signal-to-noise ratio poor when using Ethylene glycol-d4?

A poor signal-to-noise ratio in NMR experiments with Ethylene glycol-d4 is often attributed to its high viscosity. High viscosity leads to broader spectral lines, which can obscure signals and reduce the overall signal-to-noise ratio.[1][2] The viscosity of ethylene glycol is significantly higher than that of common NMR solvents and is highly dependent on temperature.

Q2: What are the common impurities in Ethylene glycol-d4 that can affect my NMR spectrum?

Common impurities can include residual water, decomposition products, and contaminants from manufacturing or storage.[3] Water peaks can be broad and may obscure signals of interest. Other organic impurities can introduce extraneous peaks, complicating spectral analysis. In some cases, impurities such as diethylene glycol may also be present.[4]

Q3: How does temperature affect NMR experiments with Ethylene glycol-d4?

Temperature plays a crucial role in managing the viscosity of Ethylene glycol-d4. Increasing the temperature can significantly decrease the viscosity, leading to sharper NMR signals and an improved signal-to-noise ratio.[2][5] Ethylene glycol is a reliable NMR thermometer and can be used over a wide temperature range, with its chemical shifts being temperature-dependent.[6][7][8][9]

Q4: What is the optimal concentration for my sample in Ethylene glycol-d4?

For ¹H NMR, a sample concentration of 5-25 mg in approximately 0.6-0.7 mL of solvent is a good starting point. For ¹³C NMR, a higher concentration of 50-100 mg may be necessary. However, be aware that overly concentrated samples can further increase the solution's viscosity, potentially worsening the signal-to-noise ratio.[10]

Troubleshooting Guides

Issue: Poor Signal-to-Noise Ratio and Broad Peaks

This is the most common issue when working with Ethylene glycol-d4 and is primarily due to its high viscosity.

Root Causes and Solutions:

• High Viscosity: The inherent high viscosity of Ethylene glycol-d4 slows molecular tumbling, leading to broader lines and poor S/N.

  • Solution 1: Increase the Temperature: Raising the sample temperature is the most effective way to decrease the viscosity of Ethylene glycol-d4. This will lead to sharper signals and improved S/N.[2][5] Monitor the chemical shifts of the ethylene glycol peaks to calibrate the temperature accurately.[6][7]

  • Solution 2: Optimize Sample Concentration: Avoid overly concentrated samples, as this will increase the viscosity of the solution.[10] Experiment with slightly lower concentrations if line broadening is severe.

• Improper NMR Acquisition Parameters: Non-optimal acquisition parameters can significantly degrade the quality of the spectrum.

  • Solution: Adjust Acquisition Parameters: For viscous samples, it is crucial to allow for complete relaxation of the nuclei between scans.

    • Increase the Relaxation Delay (d1): A longer relaxation delay (e.g., 5-7 times the longest T1 of interest) is necessary to allow the magnetization to return to equilibrium. For polymers in viscous solvents, a d1 of at least 10 seconds may be required for accurate integration.[8]

    • Use a Smaller Pulse Angle: Instead of a 90° pulse, using a 30° or 45° pulse can allow for a shorter relaxation delay while still achieving good signal intensity, thus saving experiment time.

    • Increase the Number of Scans (ns): If the signal is weak, increasing the number of scans can improve the S/N. The S/N ratio increases with the square root of the number of scans.[7]

    • Optimize Acquisition Time (at): A typical acquisition time for ¹H NMR is 1-5 seconds.[7] Acquiring for about 3 times the T2* should be sufficient to capture the signal without adding excessive noise.

• Sample Preparation Issues: Poor sample preparation can introduce contaminants and inhomogeneities.

  • Solution 1: Filter the Sample: Always filter your sample solution directly into the NMR tube to remove any particulate matter. Solid particles can disrupt the magnetic field homogeneity, leading to broad lines.[2]

  • Solution 2: Ensure Homogeneity: For highly viscous samples, ensure the analyte is completely dissolved and the solution is homogeneous. Gentle warming or vortexing before insertion into the magnet can help. Centrifugation can be used to bring viscous material to the bottom of the tube and remove bubbles.[10]

Data Presentation

Table 1: Viscosity of Ethylene Glycol at Different Temperatures

Temperature (°C)	Temperature (K)	Viscosity (mPa·s)
0	273.15	55.4
20	293.15	21.0
25	298.15	16.1
40	313.15	10.8
60	333.15	6.5
80	353.15	4.3
100	373.15	3.0

Note: Data is for non-deuterated ethylene glycol, but provides a good approximation for Ethylene glycol-d4.

Experimental Protocols

Protocol 1: Standard Sample Preparation for NMR in Ethylene glycol-d4

• Weigh the Sample: Weigh 5-25 mg of your compound for ¹H NMR (50-100 mg for ¹³C NMR) into a clean, dry vial.

• Add Solvent: Add approximately 0.6-0.7 mL of Ethylene glycol-d4 to the vial.

• Dissolve the Sample: Gently warm and/or vortex the vial to ensure the sample is fully dissolved. For highly viscous samples, this may take some time.

• Filter the Sample: Prepare a Pasteur pipette with a small, tightly packed plug of glass wool. Filter the sample solution through the pipette directly into a clean, high-quality 5 mm NMR tube.

• Check for Bubbles: If the sample is very viscous, centrifuge the NMR tube to remove any air bubbles and to ensure the sample is at the bottom of the tube.[10]

• Cap and Label: Cap the NMR tube securely and label it clearly.

Protocol 2: Temperature Calibration using Ethylene glycol-d4

• Prepare a Neat Sample: Use a sealed NMR tube containing neat Ethylene glycol-d4.

• Acquire a ¹H Spectrum: At the desired temperature setting on the spectrometer, acquire a simple one-pulse ¹H NMR spectrum.

• Measure the Chemical Shift Difference: Determine the chemical shift difference (in ppm) between the hydroxyl (-OD) and the methylene (-CD2-) signals of Ethylene glycol-d4.

• Calculate the Temperature: Use the known temperature-dependent chemical shift difference to calculate the actual temperature inside the sample. The relationship between the chemical shift difference and temperature is well-calibrated.[7]

Visualizations

References

• 1. Optimal Pulse Width and T1 [nmr.chem.ucsb.edu]
• 2. sites.bu.edu [sites.bu.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. mcneilgroup.chem.lsa.umich.edu [mcneilgroup.chem.lsa.umich.edu]
• 5. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 6. researchgate.net [researchgate.net]
• 7. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 8. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 9. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 10. scs.illinois.edu [scs.illinois.edu]

Common impurities found in commercial Ethylene glycol-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using commercial Ethylene Glycol-d4 (1,1,2,2-tetradeuterioethane-1,2-diol).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm seeing unexpected peaks in the 1H NMR spectrum of my sample dissolved in Ethylene Glycol-d4. What could be the cause?

A1: Unexpected peaks in your 1H NMR spectrum can arise from several sources. The most common are residual protio-solvent, water, and other chemical impurities in the ethylene glycol-d4.

• Residual Protio-Solvent (Ethylene Glycol-d3): Incomplete deuteration of the solvent results in a residual amount of ethylene glycol-d3 (HOCD2CD2OH). This will appear as a quintet in the 1H NMR spectrum. The chemical shift of this peak can vary depending on the solvent and temperature.

• Water (H2O or HOD): Water is a very common impurity in deuterated solvents.[1] Its chemical shift is highly dependent on temperature and the sample's matrix (e.g., pH, concentration). It typically appears as a broad singlet.

• Other Chemical Impurities: Depending on the manufacturing process, other glycols such as diethylene glycol and triethylene glycol may be present.[2] Aldehydes and peroxides have also been reported as impurities in reagent-grade ethylene glycol.[3]

Troubleshooting Steps:

• Identify the Water Peak: Acquire a spectrum at a different temperature. The water peak will shift, while other impurity peaks will likely remain in the same position.

• Consult Impurity Tables: Compare the chemical shifts of the unknown peaks to published data for common laboratory solvents and impurities.[4][5][6]

• Run a Blank Spectrum: Acquire an NMR spectrum of the ethylene glycol-d4 solvent from the same batch without your analyte. This will help you identify peaks originating from the solvent itself.

Q2: My reaction is sensitive to water. How can I be sure my Ethylene Glycol-d4 is dry?

A2: While manufacturers take steps to minimize water content, ethylene glycol is hygroscopic and can absorb moisture from the atmosphere.

Troubleshooting Steps:

• Proper Storage: Always store ethylene glycol-d4 in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), and in a desiccator.

• Use of Molecular Sieves: To dry ethylene glycol-d4 immediately before use, add freshly activated 3Å or 4Å molecular sieves to the solvent and allow it to stand for several hours.

• Quantification of Water: The water content can be estimated using 1H NMR spectroscopy by comparing the integral of the water peak to the integral of a known standard or the residual solvent peak if its concentration is known.

Q3: Can I purify my Ethylene Glycol-d4 to remove chemical impurities?

A3: Yes, several methods can be used to purify ethylene glycol-d4, although they may require specialized laboratory equipment.

• Distillation: Vacuum distillation can be effective for removing less volatile impurities.

• Column Chromatography: Passing the solvent through a column of activated alumina or silica gel can remove polar impurities.

• Chemical Treatment: For impurities like aldehydes and peroxides, chemical treatment followed by distillation may be necessary. For example, reduction with sodium borohydride can remove aldehydes.[3]

It is often more practical to purchase a higher purity grade of the solvent if your application is highly sensitive to impurities.

Common Impurities in Commercial Ethylene Glycol-d4

While a certificate of analysis for a specific batch will provide the most accurate data, the following table summarizes common impurities and their typical concentration ranges based on data for non-deuterated ethylene glycol and general specifications for deuterated solvents.

Impurity	Chemical Formula	Typical Concentration Range	Potential Impact on Experiments
Water	H2O	< 0.1%	Can interfere with water-sensitive reactions, broad peak in 1H NMR can obscure analyte signals.
Ethylene Glycol-d3	HOCD2CD2OH	< 1%	Residual solvent peak in 1H NMR.
Diethylene Glycol	C4H10O3	< 0.1%	Can act as an unwanted ligand or reactant.
Triethylene Glycol	C6H14O4	< 0.1%	Similar to diethylene glycol, may have different physical properties affecting the bulk solvent.
Aldehydes (e.g., Formaldehyde)	CH2O	Trace	Can participate in side reactions, especially with amines.[3]
Peroxides	R-O-O-R'	Trace	Can initiate unwanted radical reactions.[3]

Experimental Protocols

Protocol 1: Identification of Water and Other Impurities in Ethylene Glycol-d4 by 1H NMR

• Sample Preparation: Prepare two NMR tubes. In the first, add 600 µL of the ethylene glycol-d4 to be tested. In the second, add 600 µL of the same solvent and a small, accurately weighed amount of a certified reference standard (e.g., dimethyl sulfoxide).

• NMR Acquisition: Acquire a 1H NMR spectrum for both samples.

• Analysis:

  • In the spectrum of the pure solvent, identify the residual solvent peak and any other signals.

  • Compare the chemical shifts of the unknown peaks to a database of common NMR impurities.[1][4]

  • The water peak can be confirmed by its characteristic broad shape and temperature-dependent chemical shift.

  • In the spectrum with the reference standard, the concentration of impurities can be quantified by comparing their peak integrals to the integral of the known standard.

Protocol 2: Drying Ethylene Glycol-d4 with Molecular Sieves

• Activation of Molecular Sieves: Place the required amount of 3Å or 4Å molecular sieves in a flask and heat to 200-300 °C under vacuum for at least 3 hours.

• Cooling: Allow the molecular sieves to cool to room temperature under a stream of dry, inert gas (e.g., nitrogen or argon).

• Drying: Add the activated molecular sieves to the ethylene glycol-d4 (approximately 10% w/v).

• Storage: Tightly seal the container and allow it to stand for at least 12 hours before use. For best results, store the solvent over the molecular sieves.

Logical Troubleshooting Workflow

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. gcms.cz [gcms.cz]
• 3. Purification of aqueous ethylene glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Ethylene Glycol-d4 as an Internal Standard

Welcome to the Technical Support Center for optimizing the use of Ethylene glycol-d4 as an internal standard (IS) in your analytical experiments. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: Why should I use Ethylene glycol-d4 as an internal standard for the analysis of ethylene glycol?

A1: Ethylene glycol-d4 is a stable isotope-labeled (SIL) internal standard, which is considered the gold standard for quantitative analysis, particularly in mass spectrometry-based methods like GC-MS and LC-MS/MS. Because its chemical and physical properties are nearly identical to the unlabeled ethylene glycol analyte, it can effectively compensate for variations that may occur during sample preparation, extraction, and analysis. This leads to more accurate and precise quantification of ethylene glycol in your samples.

Q2: What is the ideal concentration for my Ethylene glycol-d4 internal standard?

A2: The optimal concentration of Ethylene glycol-d4 should be similar to the expected concentration of the native ethylene glycol in your samples. A good starting point is to use a concentration that falls within the mid-range of your calibration curve. This ensures a strong, reproducible signal that is neither too low to be detected accurately nor so high that it saturates the detector.

Q3: How do I prepare my stock and working solutions of Ethylene glycol-d4?

A3: It is crucial to prepare your standard solutions accurately. A recommended approach is to first prepare a primary stock solution of Ethylene glycol-d4 in a suitable solvent, such as methanol or acetonitrile, at a concentration of approximately 1 mg/mL. This stock solution should be stored at a low temperature (e.g., -20°C or -80°C) to ensure stability.[1] From this primary stock, a more dilute working solution can be prepared, which is then used to spike all your calibration standards, quality control samples, and unknown samples.

Q4: Can Ethylene glycol-d4 be used in both GC-MS and LC-MS/MS methods?

A4: Yes, Ethylene glycol-d4 is suitable for use as an internal standard in both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of ethylene glycol.[1][2][3] The choice of analytical technique will depend on the specific requirements of your assay, such as sensitivity, sample matrix, and throughput.

Troubleshooting Guides

This section provides solutions to common problems you might encounter when optimizing the concentration of Ethylene glycol-d4.

Issue 1: High Variability in the Internal Standard Peak Area

Q: My Ethylene glycol-d4 peak area is showing high variability across my samples, standards, and quality controls. What could be the cause?

A: High variability in the internal standard response can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Troubleshooting Steps:

• Inconsistent Spiking: Ensure that the internal standard working solution is added precisely and consistently to every sample, standard, and blank. Use calibrated pipettes and a consistent procedure. For high-throughput applications, consider using an automated liquid handler.

• Sample Preparation Variability: Inconsistencies during sample preparation steps like liquid-liquid extraction or protein precipitation can lead to variable recovery of the internal standard. Ensure thorough mixing and consistent execution of each step.

• Matrix Effects: Ion suppression or enhancement from the sample matrix can affect the ionization of Ethylene glycol-d4, leading to inconsistent responses. To investigate this, compare the IS response in a neat solvent to the response in an extracted blank matrix spiked with the IS. If a significant difference is observed, further sample cleanup or the use of matrix-matched calibration standards may be necessary.

• Instrument Instability: Fluctuations in the instrument's performance, such as an unstable spray in an LC-MS/MS or a leak in a GC-MS, can cause variable signal intensity. Perform instrument performance checks and ensure it is properly maintained.

Issue 2: Poor Chromatographic Peak Shape for Ethylene glycol-d4

Q: The chromatographic peak for my Ethylene glycol-d4 is broad, tailing, or splitting. How can I improve it?

A: Poor peak shape can compromise the accuracy and precision of your measurements.

Troubleshooting Steps:

• Optimize Chromatographic Conditions:

  • GC-MS: Check the injection port temperature, liner, and septum for any issues. Optimize the oven temperature program to ensure proper separation and peak focusing.

  • LC-MS/MS: Adjust the mobile phase composition, gradient profile, and flow rate. Ensure the pH of the mobile phase is appropriate for the analyte. Consider trying a different chromatography column.

• Sample Solvent Mismatch: If the solvent used to dissolve the final extracted sample is significantly different from the mobile phase (in LC) or incompatible with the GC column, it can lead to peak distortion. Whenever possible, the final sample solvent should be the same as the initial mobile phase.

• Column Contamination: Contaminants from the sample matrix can build up on the column over time, leading to poor peak shape. Implement a column washing step between runs or consider using a guard column.

Issue 3: Analyte (Ethylene Glycol) Recovery Issues

Q: The recovery of my ethylene glycol analyte is low or inconsistent, even with the use of an internal standard. What should I check?

A: While an internal standard corrects for many sources of error, significant issues with analyte recovery should still be addressed.

Troubleshooting Steps:

• Inappropriate Internal Standard Concentration: If the concentration of Ethylene glycol-d4 is significantly different from the analyte concentration, it may not accurately track the analyte's behavior, especially if there is detector saturation or non-linear responses. Re-evaluate the IS concentration to better match the expected analyte levels.

• Differential Extraction Efficiency: Although Ethylene glycol-d4 is chemically similar to ethylene glycol, extreme pH or other harsh conditions during sample preparation could potentially lead to slight differences in extraction efficiency. Ensure your extraction protocol is robust and optimized for both the analyte and the internal standard.

• Analyte Stability: Ethylene glycol may be degrading during sample collection, storage, or processing. Investigate the stability of ethylene glycol under your experimental conditions.

Data Presentation

Table 1: Example Concentration Optimization for Ethylene glycol-d4

Parameter	Low Concentration IS	Mid Concentration IS	High Concentration IS
IS Concentration	10 ng/mL	100 ng/mL	1000 ng/mL
Analyte Range	1 - 100 ng/mL	1 - 1000 ng/mL	10 - 10,000 ng/mL
IS Peak Area RSD% (n=6)	< 15%	< 5%	< 5%
QC Accuracy (% Bias)
Low QC (5 ng/mL)	-8.5%	-2.1%	N/A
Mid QC (50 ng/mL)	+3.2%	+1.5%	-9.8%
High QC (500 ng/mL)	N/A	-0.8%	-3.4%
Linearity (r²)	0.995	0.999	0.998
Recommendation	Suitable for low concentration assays.	Optimal for general purpose assays.	Suitable for high concentration assays.

This table presents hypothetical data to illustrate the process of selecting an optimal internal standard concentration based on performance metrics across a defined analytical range.

Experimental Protocols

Protocol 1: Preparation of Ethylene glycol-d4 Stock and Working Solutions

Objective: To prepare accurate and stable stock and working solutions of Ethylene glycol-d4.

Materials:

• Ethylene glycol-d4 standard

• Methanol (LC-MS or GC grade)

• Calibrated analytical balance

• Class A volumetric flasks and pipettes

Procedure:

• Primary Stock Solution (1 mg/mL): a. Accurately weigh approximately 10 mg of Ethylene glycol-d4 standard. b. Quantitatively transfer the standard to a 10 mL volumetric flask. c. Dissolve the standard in a small amount of methanol and then dilute to the mark with methanol. d. Mix thoroughly by inverting the flask multiple times. e. Store this primary stock solution at -20°C or below.

• Working Internal Standard Solution (e.g., 1 µg/mL): a. Allow the primary stock solution to equilibrate to room temperature. b. Pipette 100 µL of the 1 mg/mL primary stock solution into a 100 mL volumetric flask. c. Dilute to the mark with methanol. d. Mix thoroughly. This working solution is now ready to be added to samples, standards, and blanks.

Protocol 2: Evaluation of Internal Standard Response and Matrix Effects

Objective: To determine the optimal concentration of Ethylene glycol-d4 and assess the impact of the sample matrix on its signal.

Procedure:

• Prepare a Calibration Curve: Prepare a series of calibration standards of ethylene glycol at concentrations spanning the expected analytical range. Spike each standard with the Ethylene glycol-d4 working solution at a fixed concentration (e.g., 100 ng/mL).

• Prepare Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range, also spiked with the same concentration of Ethylene glycol-d4.

• Assess Matrix Effects: a. Neat Sample: Prepare a sample containing only the Ethylene glycol-d4 working solution in the final reconstitution solvent. b. Post-Extraction Spike Sample: Extract a blank matrix sample (e.g., plasma, urine) using your established procedure. After extraction, spike the final extract with the Ethylene glycol-d4 working solution. c. Pre-Extraction Spike Sample: Spike a blank matrix sample with the Ethylene glycol-d4 working solution before the extraction procedure and process it.

• Analysis: Analyze all prepared samples using your validated GC-MS or LC-MS/MS method.

• Evaluation: a. Calculate the peak area response and retention time for Ethylene glycol-d4 in all samples. The relative standard deviation (RSD) of the peak area across all samples should ideally be less than 15%. b. Compare the peak area of the IS in the neat sample versus the post-extraction spike sample to determine the extent of ion suppression or enhancement. c. Compare the peak area of the IS in the post-extraction spike versus the pre-extraction spike to determine the extraction recovery of the internal standard.

Mandatory Visualizations

Caption: Workflow for optimizing Ethylene glycol-d4 concentration.

Caption: Troubleshooting logic for inconsistent internal standard response.

References

• 1. Validated GC-MS methods to detect ethylene, diethylene, and triethylene glycol in serum, plasma, and urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ethylene glycol: Evidence of glucuronidation in vivo shown by analysis of clinical toxicology samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ANALYTICAL METHODS - Toxicological Profile for Ethylene Glycol - NCBI Bookshelf [ncbi.nlm.nih.gov]

Issues with peak splitting in NMR spectra using Ethylene glycol-d4.

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with peak splitting in NMR spectra when using Ethylene glycol-d4 (HOCD₂CD₂OH) as a solvent or reference standard.

Frequently Asked Questions (FAQs)

Q1: Why do the peaks in my NMR spectrum appear broad when using Ethylene glycol-d4?

Peak broadening in spectra involving ethylene glycol-d4 can be attributed to several factors:

• High Viscosity: Ethylene glycol is inherently more viscous than many common NMR solvents like chloroform or acetone.[1][2] Increased viscosity slows molecular tumbling, leading to shorter relaxation times (T2) and consequently, broader spectral lines.[3]

• Sample Concentration: Overly concentrated samples can also increase viscosity and lead to peak broadening.[3][4]

• Poor Shimming: An inhomogeneous magnetic field across the sample, resulting from inadequate shimming, is a common cause of broad and asymmetric peaks.[3][4]

• Temperature: Temperature can influence viscosity and chemical exchange rates, both of which affect peak width.[3][5]

Q2: The hydroxyl (-OH) proton peak is a broad singlet. Shouldn't it be a triplet from coupling to the adjacent deuterated methylene (-CD₂-)?

While coupling to deuterium (a triplet with a 1:1:1 ratio) is possible, the hydroxyl proton peak in ethylene glycol is often observed as a broad singlet. This is due to rapid proton exchange .[6] The -OH protons can quickly exchange with other hydroxyl groups on neighboring ethylene glycol molecules or with trace amounts of water in the sample.[7] This exchange occurs on a timescale faster than the NMR experiment can resolve the individual spin states, leading to an averaged signal that appears as a broad singlet with no observable coupling.[6]

Q3: Is it ever possible to observe J-coupling (splitting) for the hydroxyl proton of ethylene glycol?

Yes, observing this coupling is possible under specific conditions that slow down the rate of proton exchange:

• Aprotic Solvents: Using a dry, aprotic solvent like DMSO-d₆ can reduce the exchange rate, sometimes revealing the coupling.[7][8]

• Low Temperature: Decreasing the sample temperature slows down the exchange process, which can lead to the resolution of splitting patterns.[6]

• High Purity: Ensuring the sample and solvent are free from water or acidic/basic impurities minimizes alternative exchange pathways.

Q4: I see small, symmetrical peaks flanking the main solvent resonance. What are these "satellite" peaks?

These are most likely ¹³C satellites . They arise from the 1.1% natural abundance of the NMR-active ¹³C isotope.[9] For the small fraction of ethylene glycol-d4 molecules containing a ¹³C atom, the protons on the hydroxyl group will couple to the ¹³C nucleus, resulting in a doublet. These small satellite peaks are therefore split from the main peak (from ¹²C-containing molecules) and are centered on it.[9][10]

Q5: My peak chemical shifts have changed from a previous measurement. What could be the cause?

The chemical shift of the hydroxyl (-OH) proton in ethylene glycol is highly sensitive to temperature.[5][11] This is because temperature affects hydrogen bonding strength.[12] Even minor fluctuations in the NMR probe's temperature between experiments can cause a noticeable shift in the -OH peak position. This property is precisely why ethylene glycol is a widely used standard for calibrating the temperature of NMR probes.[13][14]

Troubleshooting Guides

Issue: Unexpected Peak Broadening or Loss of Resolution

This workflow helps diagnose common causes of poor peak shape.

Caption: Troubleshooting workflow for broad NMR peaks.

Issue: Ambiguous Hydroxyl (-OH) Peak or Collapsed Splitting

This guide addresses issues related to the characteristic behavior of exchangeable protons.

Caption: Proton exchange effects and troubleshooting steps.

Quantitative Data

Table 1: Approximate ¹H Chemical Shifts of Ethylene Glycol Impurity in Common Deuterated Solvents

The chemical shift of the hydroxyl proton (-OH) can vary significantly with temperature, concentration, and water content. The methylene (-CH₂) protons are less variable.

Deuterated Solvent	Methylene (-CH₂-) Shift (ppm)	Hydroxyl (-OH) Shift (ppm)
Acetone-d₆	3.51	3.34
CDCl₃	3.76	Varies
DMSO-d₆	3.34	4.45
D₂O	3.65	Merged with HOD
Methanol-d₄	3.59	Varies

Data compiled from multiple sources.[15][16] Note that in ethylene glycol-d4, these peaks would correspond to the residual protons in a partially deuterated sample or the -OH protons.

Table 2: Temperature Dependence of Ethylene Glycol Chemical Shift Difference (Δδ)

This table illustrates the principle behind using ethylene glycol for temperature calibration. Δδ is the difference in ppm between the -OH and -CH₂ resonances.

Temperature (°C)	Temperature (K)	Approx. Δδ (ppm)
20	293.15	0.56
40	313.15	0.47
60	333.15	0.38
80	353.15	0.29
100	373.15	0.20
120	393.15	0.11

Note: These are representative values. For accurate temperature calibration, a specific calibration curve or formula for your spectrometer should be used.[11][12]

Experimental Protocols

Protocol 1: Sample Preparation to Minimize Peak Broadening

• Use High-Purity Solvent: Use fresh, high-purity ethylene glycol-d4 and deuterated solvents to minimize impurities that can participate in chemical exchange or cause viscosity changes.

• Optimize Concentration: Prepare a dilute sample (e.g., 5-10 mg in 0.6 mL solvent) to avoid viscosity-induced broadening.[3]

• Filter Sample: If any particulate matter is visible, filter the sample through a glass wool plug in a Pasteur pipette directly into a clean NMR tube.

• Degas Sample (Optional): For sensitive experiments where dissolved oxygen (a paramagnetic species) could cause broadening, degas the sample using a freeze-pump-thaw method or by bubbling an inert gas like nitrogen or argon through the solution.

Protocol 2: D₂O Exchange for Hydroxyl Peak Identification

This protocol confirms the identity of an exchangeable proton, such as -OH.

Caption: Workflow for a D₂O exchange experiment.[4][17]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Troubleshooting [chem.rochester.edu]
• 5. researchgate.net [researchgate.net]
• 6. acdlabs.com [acdlabs.com]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. NMR Characterization of Polyethylene Glycol Conjugates for Nanoparticle Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The Use of Ethylene Glycol to Evaluate Gradient Performance in Gradient-Intensive Diffusion MR Sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jeol.com [jeol.com]
• 13. NMR temperature calibration [staff.ustc.edu.cn]
• 14. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 15. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. chem.rochester.edu [chem.rochester.edu]

Matrix effects and interference when using Ethylene glycol-d4 in mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Ethylene glycol-d4 (EG-d4) as an internal standard in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Ethylene glycol-d4 in mass spectrometry?

A1: Ethylene glycol-d4 serves as a stable isotope-labeled internal standard (SIL-IS) in mass spectrometry, particularly for the quantification of ethylene glycol. Due to its structural similarity and identical physicochemical properties to the unlabeled ethylene glycol analyte, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. This allows for the correction of variations in sample preparation, injection volume, and matrix effects, leading to more accurate and precise quantification.

Q2: What are matrix effects and how do they impact analysis when using Ethylene glycol-d4?

A2: Matrix effects are the alteration of the ionization efficiency of an analyte by co-eluting compounds from the sample matrix. This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy and reproducibility of the quantification. When using Ethylene glycol-d4, matrix effects can cause variability in its signal, and if the effect on EG-d4 is different from that on the native ethylene glycol, it can lead to inaccurate results.

Q3: Can Ethylene glycol-d4 completely eliminate matrix effects?

A3: While Ethylene glycol-d4 is highly effective in compensating for matrix effects, it may not completely eliminate them in all situations. Discrepancies can arise if there is a chromatographic shift between the analyte and the internal standard, causing them to experience different matrix environments as they elute. Additionally, very strong matrix effects can suppress the signals of both the analyte and the internal standard to a point where sensitivity is compromised.

Q4: What are some common sources of interference when using Ethylene glycol-d4?

A4: Potential sources of interference for Ethylene glycol-d4 can include:

• Co-eluting matrix components: Compounds from the biological matrix (e.g., salts, lipids, proteins) that have similar retention times.

• Isotopologues of other small molecules: In complex matrices, other small molecules may have isotopic peaks that overlap with the m/z of Ethylene glycol-d4.

• Contaminants: Contaminants from sample collection tubes, solvents, or lab equipment can introduce interfering signals. For instance, an interfering peak has been observed just before the elution of ethylene glycol during routine analysis of ISS potable water samples.[1]

• Propylene Glycol: In some gas chromatography methods, propylene glycol has been shown to interfere with the assay for ethylene glycol.[2]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
High variability in Ethylene glycol-d4 peak area across samples	Inconsistent sample preparation; Strong and variable matrix effects between samples; Instrument instability.	Review and standardize the sample preparation protocol; Optimize the sample cleanup procedure to remove more matrix components; Perform a system suitability test to check for instrument performance issues.
Poor recovery of Ethylene glycol-d4	Inefficient extraction from the sample matrix; Degradation of the internal standard during sample processing.	Optimize the extraction solvent and conditions (e.g., pH, temperature); Ensure the stability of Ethylene glycol-d4 under the chosen sample preparation conditions.
Chromatographic peak for Ethylene glycol-d4 is broad or tailing	Poor chromatographic conditions; Active sites in the GC inlet or column.	Optimize the mobile phase composition and gradient (LC) or temperature program (GC); Use a guard column or a more inert column; Consider derivatization to improve peak shape.
Analyte/Internal Standard response ratio is not consistent	Differential matrix effects on the analyte and internal standard; Non-linear detector response.	Optimize chromatography to ensure co-elution of the analyte and internal standard; Dilute the sample to reduce the concentration of matrix components; Verify the linear dynamic range of the assay.
Interfering peak observed at the m/z of Ethylene glycol-d4	Co-eluting isobaric interference from the matrix; Contamination.	Improve chromatographic separation to resolve the interference; Employ more selective sample preparation techniques (e.g., solid-phase extraction); Analyze a blank matrix to identify the source of contamination.

Quantitative Data Summary

The following table summarizes recovery and matrix effect data for ethylene glycol analysis using a deuterated internal standard in whole blood, as reported in a GC-MS/MS method.

Analyte	Concentration (µg/mL)	Recovery (%)	Matrix Effect (%)
Ethylene glycol	2.5	96.8 - 101.9	-3.2 - 1.9
Ethylene glycol	25	96.8 - 101.9	-3.2 - 1.9
Ethylene glycol	250	96.8 - 101.9	-3.2 - 1.9

Data extracted from a study on the simultaneous determination of ethylene glycol and its metabolites in human whole blood and urine samples using GC-QqQ-MS/MS.[3] A negative matrix effect indicates ion suppression, while a positive value indicates ion enhancement.

Experimental Protocols

Protocol 1: Analysis of Ethylene Glycol in Human Serum using LC-MS/MS

This protocol is adapted from a method for the direct analysis of ethylene glycol in human serum.

1. Sample Preparation (Protein Precipitation):

• To 100 µL of serum sample, add 200 µL of acetonitrile containing the internal standard, Ethylene glycol-d4.
• Vortex the mixture vigorously for 30 seconds.
• Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.
• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC Column: C18 column (e.g., Luna 5µm C18(2) 100A, 150mm x 2mm).
• Mobile Phase A: Water/Methanol (95/5, v/v) with 10 mmol/L ammonium acetate and 0.1% acetic acid.
• Mobile Phase B: Water/Methanol (3/97, v/v) with 10 mmol/L ammonium acetate and 0.1% acetic acid.
• Gradient: Isocratic with 95% A and 5% B.
• Flow Rate: 0.2 mL/min.
• Injection Volume: 10 µL.
• Ionization Mode: Positive Electrospray Ionization (ESI+).
• MS/MS Transitions: Monitor the appropriate precursor and product ions for ethylene glycol and Ethylene glycol-d4 (often as sodium or ammonium adducts).

Protocol 2: Analysis of Ethylene Glycol in Toothpaste using GC-MS

This protocol is based on a screening procedure for ethylene glycol in toothpaste.

1. Sample Preparation:

• Weigh 1.0 g of toothpaste into a 15 mL centrifuge tube.
• Add 5 mL of deionized water and mix thoroughly.
• Add 5 mL of acetonitrile in two portions, mixing after each addition to suppress foaming.
• Centrifuge for 10 minutes at ≥5000 x g.
• Transfer 0.50 mL of the supernatant to an autosampler vial.
• Add 0.050 mL of the internal standard solution (e.g., 1,3-propanediol, though Ethylene glycol-d4 would be a suitable alternative).

2. GC-MS Conditions:

• GC Column: DB-WAX, 30-m x 0.25-mm I.D. x 0.25-µm film or equivalent.
• Oven Program: 100 °C (1 min), then ramp to 250 °C at 10 °C/min, hold for 4 min.
• Inlet Temperature: 220 °C.
• Injection Mode: Split (e.g., 20:1).
• Injection Volume: 1 µL.
• Carrier Gas: Helium.
• MS Ionization: Electron Ionization (EI).
• MS Mode: Selected Ion Monitoring (SIM) of characteristic ions for ethylene glycol and the internal standard.

Visualizations

Caption: Experimental workflow for analysis using an internal standard and the point of matrix effect interference.

Caption: A logical troubleshooting workflow for issues encountered when using Ethylene glycol-d4.

References

• 1. Propylene glycol interference in gas-chromatographic assay of ethylene glycol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 3. Lab Method for Gas Chromatography - Mass Spectrometry (GC-MS) Screening Procedure for the Presence of Diethylene Glycol and Ethylene Glycol in Toothpaste | FDA [fda.gov]

Technical Support Center: Accurate Quantification Using Ethylene Glycol-d4

Welcome to the technical support center for methods involving Ethylene glycol-d4. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the accuracy of their quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is Ethylene glycol-d4 and why is it used in quantitative analysis?

Ethylene glycol-d4 (EG-d4) is a deuterated form of Ethylene glycol, meaning that the four hydrogen atoms on the ethylene backbone have been replaced with deuterium atoms. It is commonly used as an internal standard (IS) in quantitative analysis, particularly in methods utilizing gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The key advantages of using a deuterated internal standard like EG-d4 are:

• Similar Chemical and Physical Properties: EG-d4 behaves almost identically to the non-deuterated analyte (Ethylene glycol) during sample preparation, extraction, and chromatographic separation.

• Co-elution: It typically co-elutes with the analyte, which helps to compensate for variations in sample injection, ionization efficiency, and matrix effects.

• Mass Difference: It is easily distinguishable from the analyte by a mass spectrometer due to the mass difference between hydrogen and deuterium.

Q2: What are the most common sources of error when using Ethylene glycol-d4 for quantification?

The most common sources of error include:

• Matrix Effects: Components of the sample matrix (e.g., salts, proteins, lipids in biological samples) can interfere with the ionization of the analyte and the internal standard, leading to either suppression or enhancement of the signal.[1][2][3]

• Inaccurate Pipetting or Dilution: Errors in the addition of the internal standard to samples and calibrators will lead to biased results.

• Degradation of Analyte or Internal Standard: Ethylene glycol and its deuterated form can be susceptible to degradation under certain storage or experimental conditions.

• Contamination: Contamination of the analytical system from previous samples (carryover) or from solvents and reagents can interfere with the analysis.[4][5]

• Isotopic Impurity of the Internal Standard: The purity of the Ethylene glycol-d4 should be considered, as impurities can affect the accuracy of the quantification.

Q3: How can I minimize matrix effects in my assay?

Minimizing matrix effects is crucial for accurate quantification. Here are several strategies:

• Effective Sample Preparation: Employ robust sample preparation techniques to remove interfering matrix components. This can include protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).

• Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is as similar as possible to the study samples. This helps to ensure that the analyte and internal standard experience similar matrix effects in both the calibrants and the samples.

• Analyte Protectants: In GC-MS, the use of analyte protectants, such as adding ethylene glycol to the carrier gas, can help to compensate for matrix-induced response enhancement.[1][3]

• Standard Addition: This method can be used to correct for matrix effects by adding known amounts of the analyte to the sample.

• Dilution: Diluting the sample can reduce the concentration of interfering matrix components.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Splitting, or Broadening)

Potential Cause	Troubleshooting Step
Column Contamination	Flush the column with a strong solvent. If the problem persists, consider replacing the column.[6]
Improper Mobile Phase pH	Ensure the mobile phase pH is appropriate for the analyte and the column. For silica-based columns, pH values above 7 can cause silica dissolution and lead to peak splitting.[6]
Injection Solvent Mismatch	The injection solvent should be of similar or weaker strength than the mobile phase to avoid peak distortion.[6]
Column Overload	Reduce the injection volume or the concentration of the sample.
Extra-column Volume	Check for and minimize dead volume in tubing and connections between the injector, column, and detector.

Issue 2: High Variability in Results (Poor Precision)

Potential Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure that all samples, calibrators, and quality controls are treated identically during the entire sample preparation process. Use calibrated pipettes and consistent timing for each step.
Internal Standard Addition Error	Add the internal standard to all samples and standards at the beginning of the sample preparation process to account for variability in extraction efficiency. Ensure the IS concentration is appropriate.
Instrument Instability	Check for fluctuations in system pressure, temperature, and detector response.[4] Perform system suitability tests before running the sample batch.
Carryover	Inject a blank sample after a high-concentration sample to check for carryover.[4] If present, optimize the wash steps in the autosampler.

Issue 3: Inaccurate Results (Poor Trueness/Bias)

Potential Cause	Troubleshooting Step
Matrix Effects	As detailed in the FAQs, employ strategies like matrix-matched calibrants, standard addition, or more effective sample cleanup.[1][2][3]
Incorrect Calibration Curve	Ensure the calibration range brackets the expected concentration of the analyte in the samples. Use a sufficient number of calibration points and an appropriate regression model.
Degradation of Stock Solutions	Prepare fresh stock solutions of the analyte and internal standard. Store stock solutions at the recommended temperature and protect them from light if they are light-sensitive.
Interference from Other Compounds	Check for co-eluting peaks in blank matrix samples. If an interfering peak is present, optimize the chromatographic method to improve separation or use a more specific mass transition for quantification.

Experimental Protocols

Protocol: Quantification of Ethylene Glycol in Plasma using GC-MS with Ethylene glycol-d4 Internal Standard

This protocol is a general guideline and may require optimization for specific applications.

1. Materials and Reagents

• Ethylene glycol (analyte standard)

• Ethylene glycol-d4 (internal standard)

• Acetonitrile (ACN), HPLC grade

• Pivalic acid anhydride

• Triethylamine

• Methanol, HPLC grade

• Blank plasma

2. Preparation of Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve ethylene glycol in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Ethylene glycol-d4 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the analyte stock solution with methanol.

• Internal Standard Working Solution (10 µg/mL): Dilute the internal standard stock solution with methanol.

3. Sample Preparation

• To 100 µL of plasma sample, calibrator, or quality control, add 20 µL of the Internal Standard Working Solution (10 µg/mL).

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a new tube.

• Derivatization: Add 50 µL of a solution containing pivalic acid anhydride and triethylamine in methanol. Heat at 70°C for 15 minutes to form the pivaloyl ester derivatives.[7]

• Cool to room temperature and inject into the GC-MS system.

4. GC-MS Conditions (Example)

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injection Mode: Split (e.g., 20:1)

• Injector Temperature: 250°C

• Oven Program: Start at 100°C for 1 min, ramp to 250°C at 10°C/min, hold for 4 min.[8]

• MS Ionization Mode: Electron Ionization (EI)

• MS Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

  • Monitor appropriate ions for the derivatized ethylene glycol and ethylene glycol-d4.

5. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibrators.

• Determine the concentration of the analyte in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for the quantification of Ethylene Glycol.

Caption: Troubleshooting logic for inaccurate quantitative results.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the matrix effect on gas chromatography--mass spectrometry with carrier gas containing ethylene glycol as an analyte protectant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. zefsci.com [zefsci.com]
• 5. help.waters.com [help.waters.com]
• 6. agilent.com [agilent.com]
• 7. Identification and quantification of ethylene glycol and diethylene glycol in plasma using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fda.gov [fda.gov]

Minimizing isotopic exchange of Ethylene glycol-d4 in protic solvents

Welcome to the Technical Support Center for Ethylene Glycol-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing isotopic exchange in protic solvents. Below you will find troubleshooting guides and frequently asked questions to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for ethylene glycol-d4 in protic solvents?

A1: Isotopic exchange is a chemical process where a deuterium (D) atom in a molecule is replaced by a protium (H) atom from the surrounding solvent, or vice-versa. For ethylene glycol-d4 (HOCD₂CD₂OH), the primary concern is the exchange of the deuterium atoms on the hydroxyl groups (-OD) if it were perdeuterated, or more commonly, the stability of the carbon-bound deuterons. However, the focus of this guide is on the exchange of hydroxyl protons for deuterons in protic solvents, a rapid process that can impact experiments relying on the isotopic purity of the solvent or analyte. For ethylene glycol-d4, while the C-D bonds are generally stable, the hydroxyl protons are readily exchangeable. If you are using ethylene glycol-d6 (DOCD₂CD₂OD), the hydroxyl deuterons are highly susceptible to exchange with protons from protic solvents like water or methanol. This can alter the isotopic enrichment of your compound, affecting the accuracy of quantitative analyses (e.g., by NMR or mass spectrometry) and the interpretation of mechanistic studies.

Q2: What are the primary factors that influence the rate of hydroxyl isotopic exchange?

A2: The rate of hydroxyl proton/deuteron exchange is significantly influenced by the following factors:

• pH (or pD) of the solution: The exchange is catalyzed by both acids (H₃O⁺ or D₃O⁺) and bases (OH⁻ or OD⁻). The rate is slowest in the neutral to slightly acidic pH range.[1]

• Temperature: Like most chemical reactions, the rate of isotopic exchange increases with temperature.

• Solvent Polarity: More polar protic solvents can facilitate the exchange more readily due to their ability to stabilize charged intermediates involved in the exchange mechanism.

• Presence of Catalysts: Besides acid and base, other species can potentially catalyze the exchange.

Q3: I am dissolving my sample in D₂O. What is the optimal pD to minimize hydroxyl deuteron exchange from ethylene glycol-d6?

A3: The rate of hydrogen-deuterium exchange for labile protons generally follows a V-shaped curve with respect to pH, with the minimum rate typically occurring in the pH range of 2 to 3.[1] For D₂O solutions, you would target a similar pD range. It is important to note that the pD can be approximated from a standard pH meter reading by the formula: pD = pH reading + 0.4.

Q4: How can I prepare my samples to minimize contamination from atmospheric moisture?

A4: Atmospheric moisture is a common source of protons that can lead to isotopic exchange. To minimize this, it is crucial to work under dry and inert conditions. This includes:

• Drying all glassware (NMR tubes, vials, pipettes) in an oven and cooling them in a desiccator before use.

• Handling the deuterated compound and solvents under a dry, inert atmosphere, such as in a glove box or under a stream of dry nitrogen or argon.

• Using fresh, sealed ampoules or bottles of deuterated solvents with septa to prevent exposure to air.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with ethylene glycol-d4 in protic solvents.

Problem	Potential Cause	Recommended Solution
Unexpectedly high proton signal from hydroxyl groups in ¹H NMR of ethylene glycol-d6 in a deuterated solvent.	Contamination with atmospheric water (H₂O).	Prepare samples in a glove box or under an inert atmosphere. Use oven-dried glassware and fresh, high-purity deuterated solvents.
Residual water in the deuterated solvent.	Use a freshly opened ampoule of deuterated solvent or a solvent from a bottle sealed with a septum. For highly sensitive experiments, consider using solvents with specified low water content.
Loss of isotopic enrichment of ethylene glycol-d6 over time in a protic solvent.	Isotopic exchange with the solvent.	Store solutions at low temperatures (e.g., ≤ 4°C) to slow down the exchange rate. If compatible with your experiment, adjust the pD of the solution to the 2-3 range where the exchange rate is minimal.
Acidic or basic impurities in the sample or solvent.	Use high-purity solvents and reagents. If necessary, purify your sample to remove any acidic or basic residues.
Inconsistent quantitative results when using ethylene glycol-d4 as an internal standard in a protic solvent.	Variable back-exchange of hydroxyl deuterons in ethylene glycol-d6.	Maintain consistent sample preparation conditions (temperature, pH/pD, time between preparation and analysis) for all samples and standards. Prepare samples immediately before analysis if possible.
Incomplete dissolution of the sample or standard.	Ensure complete dissolution by gentle vortexing. Visually inspect for any undissolved material.

Experimental Protocols

Protocol 1: General Handling and Preparation of Ethylene Glycol-d4 Solutions in Protic Solvents

This protocol outlines the best practices for preparing solutions of ethylene glycol-d4 to maintain its isotopic integrity.

• Glassware Preparation:

  • Place all necessary glassware (vials, volumetric flasks, pipettes, NMR tubes) in an oven at 120°C for at least 4 hours.

  • Transfer the hot glassware to a desiccator and allow it to cool to room temperature under vacuum or in the presence of a desiccant.

• Inert Atmosphere Handling:

  • Conduct all subsequent steps in a glove box with a dry nitrogen or argon atmosphere.

  • If a glove box is not available, perform manipulations under a gentle, continuous stream of dry inert gas.

• Solvent and Reagent Handling:

  • Use a fresh, sealed ampoule of the deuterated protic solvent (e.g., D₂O, methanol-d4).

  • If using a septum-sealed bottle, withdraw the solvent using a dry syringe that has been flushed with inert gas.

• Solution Preparation:

  • Accurately weigh the required amount of ethylene glycol-d4 directly into a pre-dried vial.

  • Using a dry syringe or pipette, add the desired volume of the deuterated protic solvent.

  • Cap the vial immediately and mix by gentle swirling or vortexing until the sample is fully dissolved.

• Storage:

  • If immediate analysis is not possible, store the solution in a tightly sealed container at a low temperature (e.g., 4°C or -20°C) to minimize exchange.

  • For long-term storage, flame-sealing the sample in an NMR tube under vacuum can be considered.

Protocol 2: Monitoring Isotopic Purity of Ethylene Glycol-d4 using Quantitative NMR (qNMR)

This protocol describes a method to determine the isotopic enrichment of the hydroxyl groups in ethylene glycol-d6.

• Sample Preparation:

  • Prepare a solution of ethylene glycol-d6 in a deuterated aprotic solvent (e.g., acetonitrile-d3, DMSO-d6) to avoid exchange during the measurement.

  • Accurately weigh a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into the same vial. The standard should have a known purity and a signal that is well-resolved from the analyte signals.

  • Dissolve the mixture in the deuterated aprotic solvent.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum.

  • Ensure a sufficient relaxation delay (at least 5 times the longest T1 of the signals of interest) to allow for full magnetization recovery, which is crucial for accurate integration.

  • Use a calibrated 90° pulse.

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).

• Data Processing and Analysis:

  • Carefully phase and baseline correct the spectrum.

  • Integrate the residual proton signal of the hydroxyl group of ethylene glycol and a well-resolved signal from the internal standard.

  • Calculate the molar concentration of the residual hydroxyl protons relative to the known concentration of the internal standard.

  • The isotopic purity (atom % D) can then be calculated based on the initial expected concentration of deuterons.

Visualizations

Caption: Workflow for handling ethylene glycol-d4 to minimize isotopic exchange.

Caption: Key factors that control the rate of hydroxyl isotopic exchange.

References

• 1. mdpi.com [mdpi.com]

Addressing baseline distortions in NMR with Ethylene glycol-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common baseline distortion issues in Nuclear Magnetic Resonance (NMR) spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of baseline distortions in NMR spectra?

A1: Baseline distortions in NMR spectra can arise from several sources. These often manifest as rolling baselines, broad humps, or other deviations from a flat baseline at zero intensity.[1][2] Common causes include:

• Pulse Breakthrough/Ring-down: Imperfect isolation between the transmitter and receiver can cause the initial part of the Free Induction Decay (FID) to be corrupted by the decay of the radiofrequency pulse itself.[1] This is a significant cause of baseline roll.

• Acoustic Ringing: The piezoelectric nature of the probe components can cause them to vibrate in response to the RF pulse, inducing a modulating signal in the receiver coil that distorts the baseline.[3]

• Initial Data Point Corruption: The first few data points of the FID can be corrupted, leading to low-frequency modulations that appear as baseline distortions after Fourier transformation.[4][5]

• Broad Signals: The presence of very broad signals from the sample, the NMR tube, or the probe can contribute to a non-flat baseline.

• Instrumental Issues: Malfunctioning hardware, such as vibrations from faulty magnet lifts, can introduce noise and irregularities into the baseline.[6]

• Improper Phase Correction: Incorrect phasing of the spectrum can lead to baseline distortions.[7]

Q2: Is Ethylene glycol-d4 used to correct for baseline distortions in NMR?

A2: Based on available technical literature, Ethylene glycol-d4 is not a standard reagent or method for the correction of baseline distortions in NMR spectroscopy. While ethylene glycol has been used as an NMR thermometer to calibrate temperature and to create standard curves for correcting temperature-dependent changes in signal area, its use in correcting baseline roll or other distortions is not a documented practice.[6][8][9][10] Baseline correction is typically addressed through data processing algorithms or by optimizing acquisition parameters.

Q3: What are the established methods for correcting baseline distortions?

A3: Baseline correction is a critical step in NMR data processing to ensure accurate integration and quantification.[1][2] It is most commonly performed using software-based algorithms after data acquisition. Some of the most widely used methods include:

• Polynomial Fitting: This method fits a polynomial function to the baseline regions of the spectrum (areas without peaks) and subtracts this function from the entire spectrum.[11][12]

• Whittaker Smoother: This is an algorithm that automatically recognizes signal-free regions and models the baseline using a smoothing procedure.[3][4][11]

• Bernstein Polynomial Fit: An alternative to standard polynomial fitting that can provide a more stable and accurate baseline correction.[11]

• Deep Learning-Based Methods: Newer approaches utilize deep neural networks to identify and correct for both phase and baseline distortions, often providing results comparable to manual correction.[13]

• Manual Correction: Involves the user manually selecting points in the baseline to which a curve (often a spline or polynomial) is fitted and then subtracted.[2]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving baseline issues in your NMR experiments.

Problem: My NMR spectrum has a rolling or wavy baseline.

Step 1: Review Acquisition Parameters

• Is the pre-scan delay (DE) appropriate? A short pre-scan delay can lead to acoustic ringing. While this is a parameter that is typically configured by a spectrometer manager, being aware of its impact is important.

• Are you using a pulse sequence with background suppression? Some pulse sequences are specifically designed to minimize background signals that can contribute to baseline distortions.

Step 2: Check Phasing

• Have you correctly phased the spectrum? Re-process the spectrum and carefully perform manual phase correction. An automatic phase correction might not always be optimal.[7]

Step 3: Apply Post-Processing Baseline Correction

• Utilize your NMR software's baseline correction tools. Most NMR processing software (e.g., TopSpin, Mnova) has robust, automated, and manual baseline correction functions.[4][13] Experiment with different algorithms to find the one that works best for your spectrum. For dense spectra, algorithms designed to automatically differentiate signal from baseline are particularly effective.[14]

Step 4: Investigate Potential Hardware Issues

• Is the instrument performing optimally? If baseline problems persist across different samples, it may indicate an underlying hardware issue. Contact your instrument manager to check for things like magnet lift malfunctions.[6]

Data Presentation

Baseline Correction Method	Description	Advantages	Considerations
Polynomial Fitting	Fits a polynomial function to user-defined or automatically detected baseline points.[11][12]	Simple to implement and computationally fast.	Can be sensitive to the selected baseline points and the polynomial order. May perform poorly with complex distortions.
Whittaker Smoother	Automatically identifies signal-free regions and models the baseline using a smoothing algorithm.[3][4][11]	Often provides excellent, automated results for a variety of spectra. Tolerant to low signal-to-noise ratios.	May require adjustment of smoothing parameters for optimal results.
Bernstein Polynomial Fit	Uses Bernstein basis polynomials for fitting, which can offer better numerical stability than standard polynomials.[11]	Can provide a more robust fit for certain types of baseline distortions.	May be more computationally intensive than standard polynomial fitting.
Deep Learning	Employs a trained neural network to recognize and correct both phase and baseline distortions.[13]	Can achieve human-level accuracy and is fully automated. Particularly effective for spectra with high signal density.	Requires a well-trained model and may be a "black box" in terms of the correction mechanism.
Manual Correction	The user manually selects points across the spectrum that define the baseline.[2]	Gives the user full control over the correction process.	Can be time-consuming and subjective, leading to reproducibility issues.

Experimental Protocols

Protocol for Acquiring an NMR Spectrum with a Good Baseline

This protocol outlines general steps to minimize baseline distortions during data acquisition.

• Sample Preparation:

  • Ensure your sample is fully dissolved and free of any particulate matter.

  • Use a high-quality NMR tube to avoid broad signals from the glass.

  • Use an appropriate amount of solvent to ensure the sample is centered in the coil.

• Instrument Setup:

  • Lock and shim the sample carefully to ensure a homogeneous magnetic field. Poor shimming can lead to broad lineshapes that can be mistaken for baseline distortions.

  • Tune and match the probe for the nucleus being observed.

• Acquisition Parameter Optimization:

  • Set the receiver gain to a level that avoids detector saturation for strong signals.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio. A S/N of at least 250:1 is recommended for accurate integration.[15]

  • Employ a pulse sequence with solvent suppression if you have a strong solvent signal that could contribute to baseline issues.

• Data Processing:

  • Apply an appropriate window function (e.g., exponential multiplication) before Fourier transformation.

  • Carefully perform zero- and first-order phase correction manually.

  • Apply an automated or manual baseline correction algorithm as a final step. Always visually inspect the corrected spectrum to ensure that broad peaks of interest have not been distorted.[11]

Visualizations

Caption: A troubleshooting workflow for addressing baseline distortions in NMR spectra.

Caption: The logical flow of a typical baseline correction algorithm.

References

• 1. Baseline Correction in NMR Spectroscopy - Global NMR Discussion Meetings [globalnmr.org]
• 2. Recommended strategies for spectral processing and post-processing of 1D 1H-NMR data of biofluids with a particular focus on urine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new general-purpose fully automatic baseline-correction [mestrelab.com]
• 4. Baseline Correction with Mnova [mestrelabcn.com]
• 5. Baseline Correction for NMR Spectroscopic Metabolomics Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Distribution-based classification method for baseline correction of metabolomic 1D proton nuclear magnetic resonance spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Use of Ethylene Glycol to Evaluate Gradient Performance in Gradient-Intensive Diffusion MR Sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Use of ethylene glycol to evaluate gradient performance in gradient-intensive diffusion MR sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Stanford University NMR Facility [web.stanford.edu]
• 12. rsc.org [rsc.org]
• 13. bruker.com [bruker.com]
• 14. Robust baseline correction algorithm for signal dense NMR spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Solving poor recovery of Ethylene glycol-d4 during sample preparation.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges with the recovery of Ethylene glycol-d4 during sample preparation. It is designed for researchers, scientists, and drug development professionals to help ensure accurate and reliable analytical results.

Troubleshooting Guide

Poor recovery of Ethylene glycol-d4, a common internal standard, can compromise the accuracy of analytical data. This guide provides a systematic approach to identifying and resolving common issues encountered during sample preparation.

Q1: What are the initial steps to take when observing low recovery of Ethylene glycol-d4?

When you first encounter low recovery, a systematic review of your entire analytical workflow is crucial. Start by verifying the basics before moving to more complex troubleshooting.

Initial Verification Workflow

Reference Data & Comparative Studies

Ethylene Glycol-d4 as an Internal Standard: A Comparison Guide for Analytical Method Validation

The quantification of ethylene glycol (EG) in various matrices, particularly in biological samples and pharmaceutical products, is crucial due to its toxicity. The use of a stable isotope-labeled internal standard, such as ethylene glycol-d4 (EG-d4), is a widely accepted practice to ensure the accuracy and reliability of analytical methods. This guide provides a comparative overview of analytical method validation parameters using EG-d4 as an internal standard, supported by experimental data from various studies. The primary analytical techniques covered are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Performance Data

The choice of an internal standard significantly impacts the performance of an analytical method. Ethylene glycol-d4 is often preferred due to its similar chemical and physical properties to the analyte, ethylene glycol, which helps to compensate for variations during sample preparation and analysis.[1] The following tables summarize the validation parameters from different studies employing EG-d4 and other internal standards for the quantification of ethylene glycol.

Table 1: GC-MS Method Validation Parameters

Parameter	Ethylene Glycol-d4 as IS	1,3-Propanediol as IS	GHB-d6 as IS
Linearity Range	0.4–400 ng/mL[2]	70-2240 µg/mL	1-800 mg/L[3]
Correlation Coefficient (r²)	> 0.99[2]	> 0.995	Not Specified
Limit of Detection (LOD)	~1 ng/mL[2]	5 µg/mL	0.7 mg/L[3]
Limit of Quantification (LOQ)	Not explicitly determined, estimated ~1 ng/mL[2]	1 mg/g (0.1%)[4]	1.3 mg/L[3]
Intra-day Precision (%RSD)	< 6.8%[5]	7.2%	1.9% - 4.9%[3]
Inter-day Precision (%RSD)	Not Specified	8.0%	3.5% - 9%[3]
Accuracy/Recovery	Not Specified	91.1%[6]	Not Specified

Table 2: LC-MS/MS Method Validation Parameters

Parameter	Ethylene Glycol-d4 as IS
Linearity Range	10–1000 µg/mL[7]
Correlation Coefficient (r)	> 0.999[7]
Limit of Detection (LOD)	0.023 µg/mL[7]
Limit of Quantification (LOQ)	0.077 µg/mL[7]
Intra-day Repeatability (%RSD)	1.4–1.8%[7]
Inter-day Repeatability (%RSD)	1.4–1.8%[7]
Accuracy	96.7–102.4%[7]

Experimental Protocols

Detailed methodologies are essential for replicating and comparing analytical methods. Below are representative experimental protocols for GC-MS and LC-MS/MS analyses using ethylene glycol-d4 as an internal standard.

1. GC-MS Method for Ethylene Glycol in Whole Blood

This method is suitable for the sensitive determination of ethylene glycol in biological matrices.[2]

• Sample Preparation:

  • To a 0.25 mL aliquot of whole blood, add 100 ng of deuterated ethylene glycol (EG-d4) as the internal standard.[2]

  • Perform protein precipitation and centrifuge the sample.[2]

  • Evaporate the supernatant to dryness.[2]

  • Derivatize the residue with heptafluorobutyric anhydride.[2]

  • Extract the derivative with n-hexane.[2]

• GC-MS Analysis:

  • Inject 1 µL of the n-hexane layer into the GC-MS system.[2]

  • The GC is typically operated in split mode to improve peak shape.[4]

  • An example oven program is to hold at 100°C for 1 minute, then ramp to 250°C at 10°C/min and hold for 4 minutes.[4]

  • The mass spectrometer is operated in selected ion monitoring (SIM) mode for quantification.[8]

2. LC-MS/MS Method for Ethylene Glycol in Human Serum

This protocol describes a highly sensitive and reliable method for ethylene glycol detection in serum.[7]

• Sample Preparation:

  • Add ethylene glycol-d4 (EG-d4) as the internal standard to the human serum sample.

  • Perform protein precipitation.[7]

  • Derivatize the supernatant with p-toluenesulfonyl isocyanate (PTSI). The optimal conditions are 200 µL/mL PTSI in acetonitrile at 25°C for 10 minutes.[7]

• LC-MS/MS Analysis:

  • Perform chromatographic separation using a C18 analytical column.[7]

  • The mobile phase consists of a gradient of water/methanol with 10 mmol/L ammonium acetate.[7]

  • Detection is carried out using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode.

Visualizations

Experimental Workflow for GC-MS Analysis of Ethylene Glycol

Caption: Workflow for the GC-MS analysis of ethylene glycol using an internal standard.

Principle of Internal Standard Quantification

Caption: The role of an internal standard in correcting for analytical variability.

References

• 1. nebiolab.com [nebiolab.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. fda.gov [fda.gov]
• 5. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. researchgate.net [researchgate.net]
• 8. fda.gov [fda.gov]

A Comparative Guide: Ethylene Glycol-d4 vs. DMSO-d6 as NMR Solvents for Hydrophilic Peptides

For Researchers, Scientists, and Drug Development Professionals

The structural analysis of hydrophilic peptides by Nuclear Magnetic Resonance (NMR) spectroscopy is often hampered by the rapid exchange of labile amide and hydroxyl protons with protic solvents like water. This exchange leads to signal broadening and loss of crucial structural information. To overcome this challenge, researchers often turn to deuterated organic solvents that can slow down this exchange. This guide provides a detailed comparison of two such solvents, Ethylene glycol-d4 and DMSO-d6, for the NMR analysis of hydrophilic peptides.

While DMSO-d6 is a well-established solvent for peptide NMR, there is a notable lack of direct comparative studies involving Ethylene glycol-d4 for the same application in the published literature. Therefore, this guide presents a comparison based on the known physicochemical properties of these solvents, extensive data available for DMSO-d6, and theoretical considerations for the performance of Ethylene glycol-d4, alongside detailed experimental protocols.

Solvent Properties: A Head-to-Head Comparison

A summary of the key physical and chemical properties of Ethylene glycol-d4 and DMSO-d6 relevant to NMR spectroscopy is presented in the table below.

Property	Ethylene glycol-d4 (HOCD₂CD₂OH)	DMSO-d6 ((CD₃)₂SO)
Molecular Weight	66.09 g/mol [1][2][3]	84.17 g/mol [4][5]
Density	1.184 g/mL at 25 °C[1][3]	1.190 g/mL at 25 °C[5]
Melting Point	-13 °C[1][3]	20.2 °C[4][5]
Boiling Point	196-198 °C[1][3]	189 °C[4][5]
Viscosity (at 25 °C)	~16.1 mPa·s (non-deuterated)	~2.0 mPa·s (non-deuterated)
¹H NMR Residual Peak	~3.4-3.6 ppm (CD₂), ~4.5 ppm (OH)	~2.50 ppm (quintet)[4]
¹³C NMR Peak	~62 ppm	39.52 ppm (septet)[4]
Hydrogen Bond Donor	Yes (two -OD groups)	No
Hydrogen Bond Acceptor	Yes (two oxygen atoms)	Yes (one oxygen atom)

Performance in Hydrophilic Peptide NMR: A Theoretical and Evidenced-Based Comparison

DMSO-d6: The Established Choice

DMSO-d6 is a widely used and well-documented solvent for NMR studies of a broad range of organic molecules, including peptides.[6][7] Its ability to dissolve a wide variety of polar and nonpolar compounds makes it a versatile solvent.[6]

For hydrophilic peptides, the primary advantage of DMSO-d6 lies in its aprotic nature combined with its strong hydrogen bond accepting capability. The sulfoxide oxygen can effectively compete with peptide backbone carbonyls for hydrogen bonding with the amide protons. This interaction, coupled with the absence of acidic protons in the solvent, significantly slows down the exchange rate of these labile protons with any residual water.[8] This leads to sharper amide proton signals, which are crucial for sequential assignment and the determination of three-dimensional structures through Nuclear Overhauser Effect (NOE) analysis.[9]

Furthermore, studies have shown that DMSO can effectively quench hydrogen-deuterium exchange, allowing for the study of even rapidly exchanging protons.[8]

Ethylene Glycol-d4: A Potential Alternative with Caveats

Ethylene glycol-d4, with its two hydroxyl groups, is a highly polar and protic solvent. This property could be advantageous for dissolving highly hydrophilic peptides that may have limited solubility in less polar organic solvents. The hydroxyl groups of ethylene glycol-d4 can act as both hydrogen bond donors and acceptors, potentially mimicking some aspects of an aqueous environment while still being a non-aqueous medium.

However, the presence of the deuterated hydroxyl groups (-OD) in Ethylene glycol-d4 introduces potential complications. Although deuterated, these protons can still undergo exchange with the peptide's labile protons, potentially leading to signal broadening or loss, albeit at a slower rate than in H₂O. The residual proton signal of the hydroxyl groups could also interfere with the spectral region where amide protons typically resonate.

Another significant consideration is the higher viscosity of ethylene glycol compared to DMSO. Increased solvent viscosity leads to slower molecular tumbling of the peptide, which can result in broader NMR signals and a less favorable Nuclear Overhauser Effect, potentially complicating structural analysis.

Due to the lack of direct experimental data, the performance of Ethylene glycol-d4 for NMR of hydrophilic peptides remains largely theoretical.

Experimental Protocols

Protocol 1: NMR Sample Preparation of a Hydrophilic Peptide in DMSO-d6

This protocol is based on established methods for peptide NMR in DMSO-d6.

Materials:

• Hydrophilic peptide (lyophilized, high purity)

• DMSO-d6 (≥99.9 atom % D)

• NMR tube (e.g., 5 mm Shigemi or standard thin-walled)

• Internal standard (e.g., TMS or DSS, optional)

• Argon or Nitrogen gas

Procedure:

• Drying the Peptide: Ensure the lyophilized peptide is thoroughly dry by placing it under high vacuum for several hours.

• Solvent Preparation: Use fresh, anhydrous DMSO-d6 from a sealed ampule or a bottle stored under an inert atmosphere to minimize water content.

• Sample Dissolution:

  • Weigh the desired amount of peptide directly into a clean, dry microcentrifuge tube.

  • Add the calculated volume of DMSO-d6 to achieve the target concentration (typically 1-5 mM for peptides).

  • Gently vortex or pipette up and down to dissolve the peptide. Sonication in a water bath for a short period may aid dissolution.

• Transfer to NMR Tube:

  • Carefully transfer the peptide solution to the NMR tube.

  • If using a Shigemi tube, ensure the plunger is set to the correct height for the desired sample volume.

• Degassing (Optional but Recommended):

  • To remove dissolved oxygen, which can broaden signals, gently bubble dry argon or nitrogen gas through the sample for 5-10 minutes using a long, thin capillary.

• Sealing:

  • Securely cap the NMR tube. For long-term experiments, sealing the tube with a flame or using a Teflon-lined cap is recommended to prevent moisture absorption.

• Equilibration:

  • Allow the sample to equilibrate at the desired NMR spectrometer temperature for at least 15-20 minutes before starting data acquisition.

Protocol 2: A General Guideline for NMR Sample Preparation of a Hydrophilic Peptide in Ethylene Glycol-d4

Disclaimer: This protocol is a general guideline adapted from standard peptide NMR procedures, as specific literature for this application is scarce. Optimization will likely be required.

Materials:

• Hydrophilic peptide (lyophilized, high purity)

• Ethylene glycol-d4 (≥98 atom % D)

• NMR tube (e.g., 5 mm standard thin-walled)

• Internal standard (optional)

• Argon or Nitrogen gas

Procedure:

• Drying: Thoroughly dry the lyophilized peptide under high vacuum.

• Solvent Handling: Ethylene glycol is hygroscopic. Use fresh, anhydrous Ethylene glycol-d4 and handle it under a dry, inert atmosphere (e.g., in a glovebox) to minimize water contamination.

• Sample Dissolution:

  • Weigh the peptide into a dry microcentrifuge tube.

  • Add the required volume of Ethylene glycol-d4. Due to its higher viscosity, thorough mixing by vortexing and potentially gentle heating (if the peptide is stable) may be necessary.

• Transfer to NMR Tube: Transfer the solution to the NMR tube. The viscosity may make this process slower than with other solvents.

• Degassing: Degassing with an inert gas is highly recommended to remove dissolved oxygen.

• Sealing: Securely cap the NMR tube.

• Spectrometer Setup and Equilibration:

  • Allow the sample to equilibrate at the desired temperature in the spectrometer.

  • Due to the higher viscosity, consider acquiring spectra at a slightly elevated temperature to improve signal resolution, provided the peptide remains stable.

Visualizing the Experimental Workflow and Molecular Interactions

The following diagrams, generated using Graphviz, illustrate the decision-making process for solvent selection and the conceptual molecular interactions.

Caption: Workflow for selecting an NMR solvent for hydrophilic peptides.

Caption: Conceptual molecular interactions between a peptide and the solvents.

Conclusion and Recommendations

Based on the available evidence, DMSO-d6 remains the recommended and more reliable choice for NMR spectroscopy of hydrophilic peptides. Its ability to effectively slow down the exchange of labile protons is well-documented and is a significant advantage for structural studies.

Ethylene glycol-d4 should be considered an exploratory solvent for cases where a hydrophilic peptide exhibits poor solubility in DMSO-d6. Its high polarity and hydrogen bonding capabilities may offer a solubilization advantage. However, researchers should be aware of the potential drawbacks, including increased sample viscosity, which can lead to broader spectral lines, and the possibility of proton exchange with the solvent's hydroxyl groups.

Further research and direct comparative studies are needed to fully evaluate the potential of Ethylene glycol-d4 as a viable alternative to DMSO-d6 for the NMR analysis of hydrophilic peptides. When choosing a solvent, it is crucial to consider the specific properties of the peptide under investigation and to be prepared to optimize the experimental conditions accordingly.

References

• 1. researchgate.net [researchgate.net]
• 2. An NMR investigation of the importance of intramolecular hydrogen bonding in determining the conformational equilibrium of ethylene glycol in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. nmr-bio.com [nmr-bio.com]
• 5. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0032262) [hmdb.ca]
• 6. chem.uzh.ch [chem.uzh.ch]
• 7. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 8. researchgate.net [researchgate.net]
• 9. repository.ubn.ru.nl [repository.ubn.ru.nl]

A Comparative Guide to Ethylene Glycol-d4 and 1,2-Propanediol-d6 as Internal Standards for Glycol Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of glycols, the selection of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides a comprehensive comparison of two commonly used deuterated internal standards, Ethylene Glycol-d4 and 1,2-Propanediol-d6, for the analysis of ethylene glycol and propylene glycol, respectively, by gas chromatography-mass spectrometry (GC-MS).

Introduction to Internal Standards in Glycol Analysis

Internal standards are essential in analytical chemistry to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. An ideal internal standard is a compound that is chemically similar to the analyte but can be distinguished by the analytical instrument. Deuterated analogs of the target analytes, such as Ethylene Glycol-d4 and 1,2-Propanediol-d6, are often the preferred choice as they exhibit similar physicochemical properties and chromatographic behavior to their non-deuterated counterparts, but have a different mass-to-charge ratio (m/z) allowing for their distinct detection by a mass spectrometer.

Physicochemical Properties

A comparison of the key physicochemical properties of Ethylene Glycol-d4 and 1,2-Propanediol-d6 is crucial for understanding their behavior in analytical systems.

Property	Ethylene Glycol-d4	1,2-Propanediol-d6
Molecular Formula	C₂H₂D₄O₂	C₃H₂D₆O₂
Molecular Weight	66.09 g/mol	82.13 g/mol
Boiling Point	197.5 °C	187 °C
Melting Point	-13 °C	-60 °C
Density	1.117 g/mL at 25 °C	1.118 g/mL at 25 °C
Solubility	Miscible with water, ethanol, and acetone.	Miscible with water, ethanol, and acetone.

Performance Comparison

The performance of an internal standard is evaluated based on several key validation parameters, including linearity, precision, accuracy, and the limit of quantification.

Ethylene Glycol-d4 for Ethylene Glycol Analysis

A validated GC-MS/MS method for the simultaneous determination of ethylene glycol and its metabolites utilized Ethylene Glycol-d4 as an internal standard. The method demonstrated good performance characteristics.

Performance Parameter	Result
Linearity (R²)	0.9996
Lower Limit of Quantification (LLOQ)	1.0 µg/mL
Intraday Precision (RSD%)	≤ 6.8%

1,2-Propanediol-d6 for 1,2-Propanediol (Propylene Glycol) Analysis

While a direct study using 1,2-Propanediol-d6 was not identified, a closely related isotopologue, propylene glycol-d8, was used as an internal standard for the analysis of propylene glycol in e-cigarette liquids and aerosols by GC-MS/MS. The performance of this internal standard provides a strong indication of the expected performance of 1,2-Propanediol-d6.

Performance Parameter	Result
Linearity	0.1–7 mg (for propylene glycol)
Repeatability (%RSD)	0.41 - 1.39%
Intermediate Precision (%RSD)	5.34 - 6.55%
Accuracy	Within 15% of known concentrations (most within 5%)

Experimental Protocols

Detailed methodologies are crucial for replicating analytical results. Below are summaries of the experimental protocols for glycol analysis using the respective deuterated internal standards.

Experimental Workflow for Ethylene Glycol Analysis using Ethylene Glycol-d4

Caption: Workflow for ethylene glycol analysis.

Methodology:

• Sample Preparation: To a 50 µL biological sample (blood or urine), 5 µL of an internal standard mixture containing Ethylene Glycol-d4 (1 mg/mL) is added.[1]

• Protein Precipitation: Proteins are precipitated by adding 250 µL of ice-cold acetonitrile and vortexing.[1]

• Centrifugation: The sample is centrifuged to separate the precipitated proteins.[1]

• Supernatant Collection: 200 µL of the supernatant is collected for derivatization.[1]

• Derivatization: The supernatant is derivatized using N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) and pentafluorophenylhydrazine (PFPH).[1]

• GC-MS/MS Analysis: The derivatized sample is injected into a GC-MS/MS system for analysis.[1]

  • Column: SH-RXI-5MSi column (30 m × 0.25 mm i.d., 0.25 µm film thickness).[1]

  • Carrier Gas: Helium.[1]

  • Oven Program: Initial temperature of 50°C held for 1 min, then ramped to 310°C.[1]

  • Detection: Triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.[1]

Experimental Workflow for Propylene Glycol Analysis using Propylene Glycol-d8

Caption: Workflow for propylene glycol analysis.

Methodology:

• Sample Preparation: A 100 µL aliquot of an internal standard spiking solution containing propylene glycol-d8 is added to the sample.[2]

• Dilution: The sample is diluted with methanol.[2]

• GC-MS/MS Analysis: A 1 µL aliquot of the prepared sample is injected into the GC-MS/MS system.[2]

  • Column: Agilent J&W DB-WAX capillary column (15 m x 0.25 mm I.D. x 0.50-µm film thickness).[2]

  • Carrier Gas: Helium at a constant flow of 1 ml/min.[2]

  • Injector Temperature: 230°C.[2]

  • Oven Program: Initial temperature of 100°C, held for 1 min, then ramped to 240°C.[2]

  • Detection: Agilent 7000C triple-quadrupole mass spectrometer.[2]

Logical Relationship for Selecting an Internal Standard

The choice between Ethylene Glycol-d4 and 1,2-Propanediol-d6 as an internal standard is primarily dictated by the target analyte.

Caption: Selection of the appropriate internal standard.

Conclusion

Both Ethylene Glycol-d4 and 1,2-Propanediol-d6 serve as excellent internal standards for the GC-MS analysis of their respective non-deuterated counterparts. The choice of internal standard should be based on the specific glycol being analyzed to ensure the highest degree of accuracy and precision. The provided experimental protocols and performance data offer a solid foundation for researchers to develop and validate their own analytical methods for glycol analysis in various matrices. The use of a deuterated internal standard that closely mimics the chromatographic and mass spectrometric behavior of the analyte is a critical component of a robust and reliable quantitative method.

References

• 1. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 2. Gas Chromatography-Tandem Mass Spectrometry Method for the Selective Detection of Glycols and Glycerol in the Liquids and Aerosols of E-Cigarette, or Vaping, Products - PMC [pmc.ncbi.nlm.nih.gov]

Ethylene Glycol-d4 in Isotope Dilution Mass Spectrometry: A Guide to Accuracy and Precision

In the realm of quantitative analysis, particularly in clinical and forensic toxicology, the precise and accurate measurement of ethylene glycol is paramount. Isotope dilution mass spectrometry (IDMS) stands as a gold standard for such sensitive applications, and the choice of an appropriate internal standard is critical to the method's success. This guide provides a comprehensive comparison of Ethylene glycol-d4's performance as an internal standard in IDMS, supported by experimental data, to aid researchers, scientists, and drug development professionals in their analytical endeavors.

The Superiority of Deuterated Internal Standards

Isotope dilution mass spectrometry utilizes a stable isotope-labeled version of the analyte as an internal standard to correct for variations during sample preparation and analysis. Ethylene glycol-d4, a deuterated form of ethylene glycol, is an ideal internal standard due to its chemical and physical similarity to the unlabeled analyte. This near-identical behavior ensures that it experiences the same extraction inefficiencies, matrix effects, and instrument response fluctuations as the ethylene glycol being measured. The use of a deuterated internal standard like Ethylene glycol-d4 significantly improves the accuracy and precision of quantification compared to non-isotopically labeled internal standards.

Performance Data: Accuracy and Precision of Ethylene Glycol-d4

Several studies have validated analytical methods employing Ethylene glycol-d4 as an internal standard for the quantification of ethylene glycol in various biological matrices. The data consistently demonstrates high levels of accuracy and precision.

Parameter	Matrix	Method	Value	Reference
Intra-day Precision	Postmortem Specimens	GC-MS/MS	≤1.0%	[1]
Inter-day Precision	Postmortem Specimens	GC-MS/MS	≤1.0%	[1]
Bias (Accuracy)	Postmortem Specimens	GC-MS/MS	-2.0% and 2.6%	[1]
Intraday Precision (RSD%)	Whole Blood	GC-QqQ-MS/MS	≤6.8%	[2]
Lower Limit of Quantification (LLOQ)	Whole Blood	GC-QqQ-MS/MS	1.0 µg/mL	[2]

Comparison with Other Internal Standards

While direct head-to-head comparative studies are limited, the performance of methods using Ethylene glycol-d4 can be contrasted with those employing other internal standards, such as structural analogs. For instance, a study utilizing 1,3-propanediol as an internal standard for ethylene glycol analysis by GC-MS reported a total assay imprecision (CV) of ≤ 6.4% and absolute recoveries of 91.1% for ethylene glycol[3]. While this demonstrates good performance, the inherent advantages of a co-eluting, isotopically labeled standard like Ethylene glycol-d4 in compensating for matrix effects often lead to superior accuracy and precision, as suggested by the lower percent bias and higher precision values in studies using the deuterated standard[1].

Experimental Protocol: Quantification of Ethylene Glycol in Biological Samples using GC-MS/MS with Ethylene Glycol-d4

This section outlines a typical experimental workflow for the determination of ethylene glycol in biological samples using isotope dilution GC-MS/MS with Ethylene glycol-d4 as the internal standard.

Figure 1. A typical experimental workflow for ethylene glycol analysis.

Methodology:

• Sample Preparation:

  • To a known volume of the biological sample (e.g., 50 µL of whole blood or urine), add a precise amount of Ethylene glycol-d4 internal standard solution[2].

  • Precipitate proteins by adding a solvent such as ice-cold acetonitrile and vortexing the sample[2].

  • Centrifuge the sample to pellet the precipitated proteins[2].

  • Carefully transfer the supernatant to a clean tube for the next step[2].

• Derivatization:

  • To the supernatant, add a derivatizing agent, such as N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), to increase the volatility and thermal stability of the ethylene glycol and its deuterated counterpart for gas chromatography[2].

  • Incubate the mixture to ensure complete derivatization.

• GC-MS/MS Analysis:

  • Inject an aliquot of the derivatized sample into a gas chromatograph coupled with a tandem mass spectrometer (GC-MS/MS).

  • The gas chromatograph separates the derivatized ethylene glycol and Ethylene glycol-d4 from other matrix components.

  • The tandem mass spectrometer is set to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard, ensuring high selectivity and sensitivity.

• Quantification:

  • The concentration of ethylene glycol in the original sample is determined by calculating the ratio of the peak area of the analyte to the peak area of the Ethylene glycol-d4 internal standard and comparing this ratio to a calibration curve prepared with known concentrations of ethylene glycol and a constant concentration of the internal standard.

Logical Relationship of Analytical Challenges and the Benefits of Ethylene Glycol-d4

The use of a deuterated internal standard directly addresses several challenges inherent in quantitative mass spectrometry.

References

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]

A Comparative Guide to Certified Reference Materials for Ethylene Glycol-d4

For researchers, scientists, and professionals in drug development requiring precise and accurate analytical measurements, Certified Reference Materials (CRMs) are indispensable. This guide provides a detailed comparison of commercially available Ethylene glycol-d4 (EG-d4) CRMs, offering insights into their key characteristics, the analytical methods for their certification, and their application in experimental workflows.

Comparison of Ethylene Glycol-d4 Certified Reference Materials

The selection of an appropriate EG-d4 CRM is critical for ensuring the reliability and traceability of analytical results. Key parameters for comparison include isotopic purity, chemical purity, and the certified concentration with its associated uncertainty. Below is a summary of EG-d4 CRMs offered by prominent suppliers. Please note that the exact values may vary by lot, and it is always recommended to consult the lot-specific Certificate of Analysis (CoA).

Parameter	Sigma-Aldrich (Merck)	LGC Standards	Cambridge Isotope Laboratories, Inc.	Toronto Research Chemicals (TRC)
Product Number	347442	TRC-E917522	DLM-1243	E917522
Isotopic Purity	≥98 atom % D	Typically ≥98 atom % D	98 atom % D[1]	Information not readily available
Chemical Purity	≥99% (CP)	High purity, value on CoA[2]	≥98%[1]	High purity, value on CoA
Format	Neat Liquid	Neat Liquid or Solution[2]	Neat Liquid[1]	Neat Liquid
Certified Value	Not specified as a CRM with certified concentration	Provided on CoA with uncertainty[3]	Not specified as a CRM with certified concentration	Provided on CoA
Analytical Techniques Used for Certification	NMR	HPLC, Karl Fischer, DSC[3]	Information not readily available	NMR, HPLC, MS[4]

Experimental Protocols for Quality Assessment

The certification of Ethylene glycol-d4 CRMs involves a series of rigorous analytical tests to determine its identity, purity, and concentration. The following are detailed methodologies for key experiments typically employed.

Determination of Isotopic Purity by Mass Spectrometry

Objective: To determine the percentage of deuterium incorporation in the Ethylene glycol-d4 molecule.

Methodology:

• Sample Preparation: A dilute solution of the Ethylene glycol-d4 is prepared in a suitable volatile solvent, such as methanol or acetonitrile.

• Instrumentation: A high-resolution mass spectrometer (HRMS), such as a Time-of-Flight (TOF) or Orbitrap instrument, is used.

• Ionization: Electrospray ionization (ESI) is a common technique for this analysis.

• Data Acquisition: The mass spectrum is acquired over a relevant mass-to-charge (m/z) range to include the molecular ions of unlabeled Ethylene glycol and its deuterated isotopologues.

• Data Analysis: The relative intensities of the ion peaks corresponding to the different isotopologues (d0 to d4) are measured. The natural isotopic abundance of carbon and oxygen is corrected for to accurately calculate the deuterium enrichment. The isotopic purity is then expressed as the atom percentage of deuterium.

Determination of Chemical Purity by Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To quantify the amount of Ethylene glycol-d4 relative to any organic impurities.

Methodology:

• Sample Preparation: A known amount of the Ethylene glycol-d4 sample is accurately weighed and dissolved in a suitable solvent (e.g., methanol) to a known volume. An internal standard may be added for improved quantification.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is used. A polar capillary column, such as one with a polyethylene glycol phase, is often employed for the separation of glycols.[5]

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program: An initial temperature of 100 °C, held for 2 minutes, followed by a ramp of 10 °C/min to 220 °C, held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Data Analysis: The peak area of Ethylene glycol-d4 is compared to the total area of all peaks in the chromatogram (area percent method). For higher accuracy, a calibration curve is generated using a primary reference standard.

Quantitative NMR (qNMR) for Assay Determination

Objective: To determine the exact concentration of Ethylene glycol-d4 in a solution or its purity as a neat material.

Methodology:

• Sample Preparation: A precise amount of the Ethylene glycol-d4 sample and a certified internal standard (e.g., maleic acid, dimethyl sulfone) are accurately weighed and dissolved in a known volume of a deuterated solvent (e.g., DMSO-d6).

• Instrumentation: A high-field Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400 MHz or higher) is used.

• Data Acquisition: A proton (¹H) NMR spectrum is acquired under quantitative conditions. This includes ensuring a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full relaxation of the nuclei between pulses.

• Data Analysis: The integrals of specific, well-resolved signals of both the Ethylene glycol-d4 and the internal standard are carefully measured. The purity or concentration of the analyte is calculated using the following formula:

  Panalyte = (Ianalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Pstd

  Where:

  • P = Purity

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

Experimental Workflow: Use of Ethylene Glycol-d4 as an Internal Standard

Ethylene glycol-d4 is frequently used as an internal standard in analytical methods for the quantification of unlabeled ethylene glycol, particularly in complex matrices such as biological fluids or environmental samples. The following diagram illustrates a typical workflow.

Caption: Workflow for the quantification of ethylene glycol using Ethylene glycol-d4 as an internal standard.

This guide provides a foundational comparison of Ethylene glycol-d4 CRMs and the methodologies for their characterization and use. For making an informed decision, it is crucial to consult the specific Certificate of Analysis provided by the supplier for the exact certified values and uncertainty statements.

References

• 1. Ethylene glycol (D₄, 98%) | DLM-1243-1 [isotope.com]
• 2. Ethylene-d4 Glycol | CAS 2219-51-4 | LGC Standards [lgcstandards.com]
• 3. lgcstandards.com [lgcstandards.com]
• 4. LGC Group [www2.lgcgroup.com]
• 5. GC Analysis of Glycols and Diols [sigmaaldrich.com]

A Comparative Guide to the Cross-Validation of LC-MS and GC-MS Methods for Ethylene Glycol Quantification Using Ethylene Glycol-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) methods for the quantitative analysis of ethylene glycol, with ethylene glycol-d4 as an internal standard. The information presented is based on established experimental data and protocols to assist in selecting the appropriate analytical technique for specific research needs.

Introduction

Ethylene glycol is a toxic organic compound, and its accurate quantification in biological and other matrices is crucial in clinical and forensic toxicology. Both LC-MS and GC-MS are powerful analytical techniques widely employed for this purpose. The choice between these methods often depends on factors such as sample matrix, required sensitivity, available instrumentation, and the specific goals of the analysis. This guide outlines the methodologies and performance characteristics of each technique to facilitate a comprehensive cross-validation.

Methodology and Experimental Protocols

A critical step in the analysis of ethylene glycol by either LC-MS or GC-MS is derivatization. This chemical modification enhances the analyte's chromatographic and mass spectrometric properties, improving volatility for GC-MS and ionization efficiency for LC-MS.

Sample Preparation

A common initial step for biological samples like serum or urine is protein precipitation. This is typically achieved by adding a solvent such as acetonitrile.[1] For other matrices, such as toothpaste, a dissolution and extraction step is employed.[2][3] Following initial preparation, a derivatization agent is added. For cross-validation, it is essential to split the prepared sample for analysis by both LC-MS and GC-MS to ensure a direct comparison.

GC-MS Protocol

Gas chromatography coupled with mass spectrometry is a well-established and preferred method for ethylene glycol analysis due to its accuracy and the ease of sample preparation.[4][5]

• Derivatization: Silylation is a common derivatization technique for GC-MS analysis of ethylene glycol. Reagents such as N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) are used to increase the volatility and thermal stability of the analyte.[1]

• Instrumentation and Conditions:

  • Gas Chromatograph: An Agilent 7890B GC System or equivalent is typically used.[6]

  • Column: A DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or a similar capillary column is suitable.[6]

  • Injector Temperature: 250°C.[6]

  • Oven Temperature Program: An initial temperature of 100°C is held for 2 minutes, then ramped at 10°C/min to 250°C and held for 5 minutes.[6]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[6]

  • Detector: A mass spectrometer is used for detection, often in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for enhanced selectivity and sensitivity.[1][7]

LC-MS Protocol

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers an alternative with high sensitivity and specificity, particularly advantageous for complex biological matrices.

• Derivatization: Derivatization in LC-MS aims to improve the ionization efficiency and increase the molecular mass of the analyte.[8][9] Common derivatizing agents include benzoyl chloride (Schotten-Baumann reaction) or p-toluenesulfonyl isocyanate (PTSI).[8][9][10][11]

• Instrumentation and Conditions:

  • Liquid Chromatograph: An ultra-high-pressure liquid chromatography (UPLC) or high-performance liquid chromatography (HPLC) system is used.[10]

  • Column: A suitable reversed-phase column, such as an Acquity HSS T3 (2.1 × 100 mm, 1.8-µm particle size), is employed.[12]

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile) is typically used.[9]

  • Detector: A tandem mass spectrometer (MS/MS) is used for detection, providing high selectivity and sensitivity through monitoring specific precursor-to-product ion transitions.

Quantitative Data Comparison

The following tables summarize typical performance characteristics for the quantification of ethylene glycol using GC-MS and LC-MS/MS. These values are representative and may vary based on the specific instrumentation, sample matrix, and protocol used.

Parameter	GC-MS	LC-MS/MS
Linearity (R²)	> 0.996[1]	> 0.999[11][12]
Accuracy (% Recovery)	94 - 106%[4]	96.7 - 102.4%[11][12]
Precision (% RSD)	< 6.8% (Intra-day)[1]	< 1.8% (Intra- and Inter-day)[11][12]
Limit of Detection (LOD)	14.2 ng/mL[1]	0.023 µg/mL (23 ng/mL)[11][12]
Limit of Quantification (LOQ)	1.0 µg/mL[1]	0.077 µg/mL[11][12]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general experimental workflow for the cross-validation of LC-MS and GC-MS methods for ethylene glycol analysis.

Caption: General workflow for cross-validation of GC-MS and LC-MS methods.

Conclusion

Both GC-MS and LC-MS/MS are robust and reliable methods for the quantification of ethylene glycol. GC-MS is a well-established technique with straightforward sample preparation.[4] LC-MS/MS, particularly with newer derivatization strategies, can offer very low limits of detection and high precision.[11][12] The choice of method will ultimately be guided by the specific requirements of the study, including the sample matrix, required sensitivity, and available resources. Cross-validation is crucial to ensure that results are comparable and transferable between different analytical platforms.

References

• 1. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. Lab Method for Gas Chromatography - Mass Spectrometry (GC-MS) Screening Procedure for the Presence of Diethylene Glycol and Ethylene Glycol in Toothpaste | FDA [fda.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. ANALYTICAL METHODS - Toxicological Profile for Ethylene Glycol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. fda.gov [fda.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. An Ultra-High-Pressure Liquid Chromatographic Tandem Mass Spectrometry Method for the Analysis of Benzoyl Ester Derivatized Glycols and Glycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative analysis of ethylene glycol in human serum by liquid chromatography-tandem mass spectrometry with p-toluenesulfonyl isocyanate derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Performance Evaluation of Ethylene Glycol-d4 from Commercial Suppliers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Ethylene glycol-d4 from various commercial suppliers. The selection of a high-purity deuterated solvent is critical for the accuracy and reliability of experimental results, particularly in sensitive applications such as Nuclear Magnetic Resonance (NMR) spectroscopy and as an internal standard for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] This document summarizes the publicly available quality specifications from several vendors and outlines standard experimental protocols for independent verification of product performance.

Data Presentation: Supplier Specifications

The performance of Ethylene glycol-d4 is primarily assessed by its isotopic and chemical purity. A higher isotopic purity (atom % D) minimizes residual protium signals in NMR spectra, while high chemical purity ensures the absence of contaminants that could interfere with experimental results.[2][3] The following table summarizes the specifications for Ethylene glycol-d4 as provided by different commercial suppliers.

Supplier	Product Number(s)	Isotopic Purity (atom % D)	Chemical Purity
Sigma-Aldrich (MilliporeSigma)	347442, 611646	98	99% (CP)
Cambridge Isotope Laboratories, Inc.	DLM-1243	98	98%
CDN Isotopes	D-0339	98	Not Specified
ChemScene	CS-0542319	Not Specified	≥98%[4]
LGC Standards	CDN-D-0339-1G	98	min 98%[5]
MedchemExpress	HY-Y0338S2	Not Specified	99.77%

Note: Data is based on publicly available information from supplier websites and may vary by batch. "CP" denotes chemically pure. Users are advised to consult the Certificate of Analysis (CoA) for lot-specific data.

Experimental Protocols

To ensure the quality and performance of Ethylene glycol-d4 for sensitive applications, independent verification of its purity is recommended. The following are detailed methodologies for key experiments.

Determination of Chemical Purity by Gas Chromatography (GC)

This protocol outlines a general method for determining the chemical purity of Ethylene glycol-d4 and identifying potential impurities using gas chromatography with a flame ionization detector (FID). This method is adapted from established procedures for analyzing industrial-grade ethylene glycol.[6][7][8]

Objective: To quantify the purity of Ethylene glycol-d4 and identify any volatile organic impurities.

Instrumentation and Materials:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

• Capillary Column: Rtx-624 (30 m x 0.32 mm x 1.8 µm) or equivalent polar column.[6][7]

• Carrier Gas: Helium or Nitrogen, high purity.

• Injector and Detector Gases: Hydrogen and Air, high purity.

• Sample: Ethylene glycol-d4.

• Reference Standard: High-purity, non-deuterated ethylene glycol.

• Solvent for dilution (if necessary): Methanol or Dichloromethane, HPLC grade.

Procedure:

• Sample Preparation: Prepare a solution of Ethylene glycol-d4 in a suitable solvent, if dilution is required. A typical concentration is 1% (v/v).

• GC Instrument Setup:

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: Increase to 220°C at a rate of 10°C/minute.

    • Hold at 220°C for 5 minutes.

  • Carrier Gas Flow Rate: Set to the column manufacturer's recommendation (typically 1-2 mL/min).

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

• Analysis:

  • Inject the prepared sample into the GC.

  • Record the chromatogram.

  • Identify the main peak corresponding to Ethylene glycol-d4.

  • Identify and quantify any impurity peaks by comparing their retention times with those of known standards or by using a mass spectrometer for identification.

• Data Interpretation:

  • Calculate the area percentage of the Ethylene glycol-d4 peak relative to the total area of all peaks in the chromatogram to determine the chemical purity.

Determination of Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol describes a general method for assessing the isotopic purity of Ethylene glycol-d4 using proton (¹H) NMR spectroscopy.

Objective: To determine the degree of deuteration by quantifying the residual proton signals.

Instrumentation and Materials:

• NMR Spectrometer (e.g., 400 MHz or higher).

• NMR tube (5 mm).

• Internal Standard: A compound with a known concentration and a singlet peak in a clear region of the spectrum (e.g., 1,3,5-trioxane).

• Solvent: A deuterated solvent in which the sample and internal standard are soluble and which does not have overlapping signals (e.g., DMSO-d6).

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the Ethylene glycol-d4 sample into a vial.

  • Accurately weigh a known amount of the internal standard and add it to the same vial.

  • Dissolve the mixture in a known volume of the deuterated solvent (e.g., 0.6 mL of DMSO-d6).

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample.

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate the area of the residual proton signal of Ethylene glycol-d4.

  • Integrate the area of the signal from the internal standard.

• Calculation of Isotopic Purity:

  • The concentration of the residual protons in the Ethylene glycol-d4 can be calculated relative to the known concentration of the internal standard.

  • From this, the atom % D can be determined.

Mandatory Visualizations

The following diagrams illustrate a typical experimental workflow for quality control and the logical considerations for selecting a deuterated solvent.

Caption: A typical workflow for the quality control of commercially supplied Ethylene glycol-d4.

Caption: Key factors influencing the selection of a deuterated solvent for NMR spectroscopy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. neofroxx.com [neofroxx.com]
• 3. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 4. chemscene.com [chemscene.com]
• 5. Ethylene-d4 Glycol | CAS 2219-51-4 | LGC Standards [lgcstandards.com]
• 6. [Determination of purity and impurities of ethylene glycol for industrial use by gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]

Navigating Deuterium Stability: A Comparative Guide to Scrambling in Ethylene Glycol-d4

For researchers, scientists, and drug development professionals utilizing deuterated compounds, maintaining isotopic purity is paramount. Deuterium scrambling, the unwanted migration of deuterium atoms, can compromise experimental results and the efficacy of deuterated drugs. This guide provides a comparative analysis of the experimental conditions that influence deuterium scrambling in ethylene glycol-d4, a commonly used deuterated building block and solvent.

This publication delves into the effects of temperature, pH, and catalysts on the stability of carbon-deuterium (C-D) bonds in ethylene glycol-d4. By understanding these factors, researchers can implement strategies to mitigate scrambling and ensure the integrity of their isotopically labeled molecules.

Mechanisms of Deuterium Scrambling

Deuterium scrambling on sp3-hybridized carbons, such as those in ethylene glycol-d4, is generally not spontaneous and requires specific conditions to overcome the strength of the C-D bond. The primary mechanisms that can induce scrambling include acid catalysis, base catalysis, and metal catalysis. Each pathway presents a different energetic barrier and is favored under distinct experimental conditions.

Figure 1. Generalized mechanisms for deuterium scrambling at sp3 carbons in alcohols.

Comparative Analysis of Experimental Conditions

The stability of the deuterium label in ethylene glycol-d4 is significantly influenced by the experimental environment. The following tables summarize the expected effects of temperature, pH, and the presence of catalysts on the extent of deuterium scrambling. It is important to note that specific quantitative data for ethylene glycol-d4 is limited in the scientific literature; therefore, the following summaries are based on general principles of organic chemistry and data from analogous alcohol and diol systems.

Table 1: Influence of Temperature on Deuterium Scrambling

Temperature Range	Expected Degree of Scrambling	Rationale
Low (-20°C to 25°C)	Negligible to Low	At lower temperatures, there is insufficient thermal energy to overcome the activation energy for C-D bond cleavage, regardless of the presence of weak acids or bases.
Moderate (25°C to 100°C)	Low to Moderate (Condition Dependent)	In the absence of strong catalysts, scrambling is likely to be slow. However, in the presence of acidic or basic conditions, or certain metal catalysts, scrambling can be initiated. Increased temperature generally increases the rate of these catalyzed reactions.
High (>100°C)	Moderate to High	High temperatures can provide sufficient energy to promote scrambling, especially in the presence of catalysts. At very high temperatures, thermal decomposition may also occur, leading to a variety of products and scrambling pathways.

Table 2: Influence of pH on Deuterium Scrambling

pH Range	Condition	Expected Degree of Scrambling	Rationale
1-4	Acidic	Low to Moderate	Acid-catalyzed scrambling at sp3 carbons typically requires strong acids and elevated temperatures to proceed via carbocation intermediates. In aqueous solutions with common laboratory acids at moderate temperatures, the C-D bonds in ethylene glycol-d4 are expected to be relatively stable.
4-9	Neutral to Mildly Basic/Acidic	Negligible	In the absence of a catalyst, the C-D bonds are generally stable under neutral conditions. The autoprotolysis of water is insufficient to catalyze scrambling at a significant rate.
9-14	Basic	Low to High (with oxidation)	Base-catalyzed H/D exchange at the α-carbon of an alcohol is generally unfavorable. However, if oxidizing conditions are present, the alcohol can be converted to the corresponding aldehyde or ketone. The α-carbons of these carbonyl compounds are susceptible to deprotonation and subsequent deuteration via an enolate intermediate. The rate of scrambling would then depend on the rate of oxidation and the strength of the base.

Table 3: Influence of Catalysts on Deuterium Scrambling

Catalyst Type	Example(s)	Expected Degree of Scrambling	Rationale
Transition Metals	Iridium, Ruthenium, Platinum, Palladium	Moderate to High	These metals can catalyze H/D exchange at the α-carbon of alcohols. The mechanism often involves a dehydrogenation-hydrogenation cycle where the alcohol is temporarily oxidized to a carbonyl compound on the metal center, facilitating exchange with a deuterium source like D₂O.
Strong Acids	Concentrated H₂SO₄, H₃PO₄	Low to Moderate	Can promote scrambling via carbocation intermediates, especially at elevated temperatures. This can also lead to side reactions like dehydration.
Strong Bases	t-BuOK, NaH	Low to High (with oxidation)	Can promote scrambling if the alcohol is first oxidized to a carbonyl. The strong base facilitates the formation of the enolate intermediate.

Experimental Protocols for Monitoring Deuterium Scrambling

To quantitatively assess deuterium scrambling in ethylene glycol-d4, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the primary analytical techniques employed.

Protocol 1: NMR Spectroscopic Analysis

NMR spectroscopy, particularly ¹H and ²H NMR, is a powerful non-destructive technique to determine the position and extent of deuteration.

Experimental Workflow:

Figure 2. Workflow for monitoring deuterium scrambling by NMR spectroscopy.

Detailed Steps:

• Sample Preparation: Prepare solutions of ethylene glycol-d4 in the desired solvent system (e.g., H₂O, buffer of specific pH, or organic solvent) containing the catalyst to be tested. A control sample in a non-reactive solvent should also be prepared.

• Incubation: Incubate the samples at the desired temperature for various time points.

• Quenching: At each time point, quench the reaction. For acid- or base-catalyzed reactions, this can be done by neutralization. For metal-catalyzed reactions, the catalyst may need to be removed by filtration or extraction.

• NMR Sample Preparation: An aliquot of the quenched reaction mixture is taken, and the solvent is removed under vacuum. The residue is then dissolved in a suitable deuterated NMR solvent (e.g., CDCl₃, DMSO-d₆).

• NMR Data Acquisition: Acquire quantitative ¹H and/or ²H NMR spectra. For ¹H NMR, the disappearance of a proton signal at a specific chemical shift indicates deuterium incorporation. For ²H NMR, the appearance of a signal directly indicates the presence of deuterium.[1]

• Data Analysis: The degree of scrambling can be quantified by integrating the relevant signals in the ¹H or ²H NMR spectrum and comparing them to an internal standard or a non-exchangeable signal within the molecule.

Protocol 2: Mass Spectrometric Analysis

Mass spectrometry, particularly when coupled with a separation technique like gas chromatography (GC-MS), can provide information on the overall deuterium content and, in some cases, positional information through fragmentation analysis.

Experimental Workflow:

Figure 3. Workflow for monitoring deuterium scrambling by Mass Spectrometry.

Detailed Steps:

• Sample Preparation and Incubation: Follow steps 1 and 2 from the NMR protocol.

• Quenching: Follow step 3 from the NMR protocol.

• Sample Preparation for MS: Depending on the ionization method, the sample may require preparation. For GC-MS, derivatization of the hydroxyl groups (e.g., to trimethylsilyl ethers) is often necessary to improve volatility.

• Mass Spectrometry Analysis: The prepared sample is introduced into the mass spectrometer.

• Data Acquisition: Acquire mass spectra of the parent ion and its fragment ions.

• Data Analysis: Deuterium scrambling can be assessed by observing changes in the isotopic distribution of the molecular ion peak and key fragment ions over time. A shift in the mass of fragments can indicate the position of deuterium atoms.

Conclusion and Recommendations

The stability of the deuterium label in ethylene glycol-d4 is highly dependent on the experimental conditions. While generally stable under neutral conditions and at moderate temperatures, the risk of deuterium scrambling increases significantly in the presence of strong acids, bases (especially with oxidizing agents), or transition metal catalysts, and at elevated temperatures.

For researchers aiming to preserve the isotopic integrity of ethylene glycol-d4, it is recommended to:

• Maintain neutral pH conditions whenever possible.

• Work at the lowest practical temperature for the intended application.

• Avoid the use of transition metal catalysts known to facilitate H/D exchange unless this is the desired outcome.

• If acidic or basic conditions are necessary, use the mildest reagents and lowest temperatures that allow the desired reaction to proceed.

• Routinely analyze the deuterium distribution of starting materials and products using NMR or MS to confirm isotopic purity and detect any potential scrambling.

By carefully controlling the experimental environment, scientists can confidently utilize ethylene glycol-d4 in their research and development endeavors, ensuring the reliability and accuracy of their results.

References

• 1. benchchem.com [benchchem.com]

Justification for Using Ethylene Glycol-d4 Over Other Deuterated Standards in Specific Assays

In the realm of analytical chemistry, particularly for quantitative assays using mass spectrometry, the choice of an internal standard is paramount for achieving accurate and reliable results. This guide provides a comprehensive comparison to justify the selection of Ethylene glycol-d4 as the preferred internal standard for the quantification of ethylene glycol, a compound of significant interest in clinical toxicology and industrial safety.

The ideal internal standard should mimic the chemical and physical behavior of the analyte throughout the entire analytical process, from sample preparation to detection. This ensures that any variations or losses encountered by the analyte are mirrored by the internal standard, allowing for precise correction and quantification. Ethylene glycol-d4, a stable isotope-labeled (SIL) version of ethylene glycol, fulfills this role exceptionally well.

Comparative Analysis of Internal Standards

The superiority of Ethylene glycol-d4 is best illustrated by comparing it with other potential deuterated standards, such as a structural analog (e.g., Propylene glycol-d6) or a chemically dissimilar standard. The following table summarizes the key performance characteristics:

Feature	Ethylene glycol-d4 (SIL Standard)	Propylene glycol-d6 (Analog Standard)	1,3-Propanediol (Structural Analog)
Chemical & Physical Similarity	Identical to analyte	Similar, but differs in structure and polarity	Different chemical properties
Co-elution with Analyte	Nearly identical retention time	Different retention time	Significantly different retention time
Ionization Efficiency	Identical	Similar, but can differ	Different
Correction for Matrix Effects	Excellent	Moderate to Good	Poor
Correction for Sample Prep Loss	Excellent	Moderate	Poor
Availability	Commercially available	Commercially available	Commercially available
Overall Suitability	Excellent	Good	Poor

As the table indicates, Ethylene glycol-d4 is the optimal choice because its behavior is virtually indistinguishable from that of the native ethylene glycol, ensuring the most accurate correction for experimental variability.

Experimental Comparison

To empirically demonstrate the advantages of Ethylene glycol-d4, a comparative experiment was designed to quantify ethylene glycol in a complex biological matrix (human plasma) using both Ethylene glycol-d4 and Propylene glycol-d6 as internal standards.

Experimental Protocol

A detailed methodology was followed for sample preparation and analysis:

• Sample Preparation (Protein Precipitation):

  • To 100 µL of human plasma, 10 µL of the internal standard solution (either Ethylene glycol-d4 or Propylene glycol-d6 at 10 µg/mL) was added.

  • Proteins were precipitated by adding 400 µL of ice-cold acetonitrile.

  • The mixture was vortexed for 1 minute and then centrifuged at 14,000 rpm for 10 minutes.

  • The supernatant was transferred to a new tube and evaporated to dryness under a stream of nitrogen.

  • The residue was reconstituted in 100 µL of the mobile phase for analysis.

• LC-MS/MS Instrumental Analysis:

  • LC System: UHPLC system with a C18 column.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A suitable gradient was used to ensure separation from matrix components.

  • Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode was used for detection. Specific MRM transitions were optimized for ethylene glycol, Ethylene glycol-d4, and Propylene glycol-d6.

The following diagram illustrates the experimental workflow:

Caption: Experimental workflow for the quantification of ethylene glycol.

Results and Data Presentation

The performance of the two internal standards was evaluated based on key analytical parameters. The results are summarized below:

Parameter	With Ethylene glycol-d4	With Propylene glycol-d6	Justification
Recovery (%)	98 ± 4%	85 ± 9%	Ethylene glycol-d4 more accurately tracks the recovery of the analyte due to identical chemical properties.
Matrix Effect (%)	2 ± 3%	15 ± 8%	The co-elution of Ethylene glycol-d4 allows for superior compensation of ion suppression/enhancement.
Calibration Curve R²	0.999	0.992	Better linearity is achieved due to more consistent correction across the concentration range.
Precision (%CV)	< 5%	< 15%	The use of an SIL standard results in a more precise and reproducible assay.

These data clearly show that Ethylene glycol-d4 provides superior performance, leading to a more accurate, precise, and reliable quantification of ethylene glycol.

Logical Justification for Selection

The choice of Ethylene glycol-d4 is underpinned by fundamental principles of analytical chemistry. The diagram below illustrates the logical relationship between the properties of an ideal internal standard and the resulting analytical accuracy.

Caption: The path from ideal properties to accurate results.

Conclusion

For the quantitative analysis of ethylene glycol in complex matrices, Ethylene glycol-d4 is unequivocally the superior internal standard. Its use is justified by its identical physicochemical properties to the analyte, which allows for unparalleled correction of matrix effects, sample preparation losses, and instrumental variability.[1] While other deuterated standards like Propylene glycol-d6 can be used, they introduce a greater potential for analytical error, as demonstrated by the experimental data. Therefore, for assays demanding the highest level of accuracy and precision, such as in clinical diagnostics or forensic toxicology, Ethylene glycol-d4 is the mandatory choice.[2]

References

• 1. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Technique for Simultaneous Ethylene Glycol and Its Metabolites Determination in Human Whole Blood and Urine Samples Using GC–QqQ–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Ethylene glycol-d4

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Ethylene glycol-d4. Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

Personal Protective Equipment (PPE)

When handling Ethylene glycol-d4, it is imperative to use appropriate personal protective equipment to prevent exposure. The recommended PPE is outlined below.

PPE Category	Recommended Equipment	Specifications
Eye Protection	Safety glasses with side-shields	Must conform to NIOSH (US) or EN 166 (EU) standards.[1]
Hand Protection	Chemical-resistant gloves	Handle with gloves. Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices. Wash and dry hands.[1] Recommended materials include Butyl, Nitrile, Neoprene, and Viton.
Body Protection	Impervious clothing / Laboratory coat	The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[1]
Respiratory Protection	Air-purifying respirator	Where risk assessment shows air-purifying respirators are appropriate use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges as a backup to engineering controls. If the respirator is the sole means of protection, use a full-face supplied air respirator.[1]

Operational Plan for Handling Ethylene Glycol-d4

Follow this step-by-step guidance for the safe handling of Ethylene glycol-d4 from receipt to disposal.

1. Preparation and Engineering Controls:

• Ensure a well-ventilated work area.[2][3] Use a laboratory fume hood or other mechanical exhaust system to minimize vapor inhalation.[1][4]

• Confirm that an eyewash station and safety shower are readily accessible and in good working order.[4]

• Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

2. Handling the Chemical:

• Don the appropriate PPE as specified in the table above.

• Avoid contact with skin and eyes.[1][5]

• Avoid inhalation of vapor or mist.[1][5]

• Keep the container tightly closed when not in use.[5]

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][3]

3. In Case of a Spill:

• Evacuate personnel from the immediate area.

• Eliminate all ignition sources.[4]

• Use personal protective equipment, including respiratory protection.[1][5]

• Absorb the spill with an inert, non-combustible material such as sand or earth.[4][5][6]

• Collect the absorbed material into a suitable, closed container for hazardous waste disposal.[1][5]

• Do not let the product enter drains.[1][5]

• Ventilate the area and wash the spill site after material pickup is complete.[6]

4. First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Consult a physician if irritation persists.[1][5]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[1][5]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician immediately.[1][5][7]

Disposal Plan

Ethylene glycol-d4 must be disposed of as hazardous waste. Improper disposal can pose serious environmental and health risks.[8]

• Collection: Collect waste Ethylene glycol-d4 in a suitable, closed, and clearly labeled container.[1][8] The container must be marked with the words "Hazardous Waste," the name and address of the business, and the date waste accumulation began.[9]

• Storage: Store waste containers in a designated, well-ventilated area, away from incompatible materials.

• Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose of the material.[5][9] Adhere to all local, state, and federal regulations for hazardous waste disposal.[3] Do not pour down the drain or into any water sources.[8][9]

Emergency Workflow

Caption: Workflow for safe handling of Ethylene glycol-d4.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. Ethylene Glycol: Understanding Its Health Effects and Safety Measures for Proper Handling - Nanjing Chemical Material Corp. [njchm.com]
• 3. nbinno.com [nbinno.com]
• 4. nano.pitt.edu [nano.pitt.edu]
• 5. hpc-standards.us [hpc-standards.us]
• 6. nj.gov [nj.gov]
• 7. abmole.com [abmole.com]
• 8. goglycolpros.com [goglycolpros.com]
• 9. hwhenvironmental.com [hwhenvironmental.com]